Diisobutyl methylphosphonate

• CAS: 7242-56-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Diisobutyl methylphosphonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisobutyl methylphosphonate (DIBMP) is an organophosphorus compound with the chemical formula C9H21O3P. While not a primary focus in drug development, understanding the physical properties of related organophosphorus compounds is crucial for researchers in various fields, including toxicology and environmental science. This guide provides a comprehensive overview of the known physical properties of Diisobutyl methylphosphonate, outlines standard experimental methodologies for their determination, and offers insights into the scientific principles underpinning these measurements. The information is presented to support laboratory research and safety protocols.

Introduction to Diisobutyl methylphosphonate

Diisobutyl methylphosphonate is a colorless liquid. It belongs to the class of phosphonates, which are esters of phosphonic acid. The molecular structure of DIBMP consists of a central phosphorus atom double-bonded to an oxygen atom, single-bonded to a methyl group, and single-bonded to two isobutoxy groups.

While Diisobutyl methylphosphonate itself is not a common pharmaceutical agent, the study of organophosphorus compounds is relevant to drug development, particularly in the fields of enzyme inhibition and toxicology. Understanding the physical characteristics of these molecules, such as their solubility and stability, is fundamental to predicting their behavior in biological systems and the environment.

Summary of Physical Properties

The physical properties of Diisobutyl methylphosphonate are summarized in the table below. These values are compiled from various chemical suppliers and databases and represent typical specifications for this compound.

Property	Value	Source(s)
Molecular Formula	C9H21O3P	[1]
Molecular Weight	208.23 g/mol	[1]
Appearance	Colorless liquid	[2][3]
Density	0.985 g/cm³	[2]
Boiling Point	50-51°C at 1 mmHg	[4][5]
Refractive Index	1.4100	[5][6]
Solubility	Miscible with water	[4][5]
Flash Point	98 °C (for the related Diisopropyl methylphosphonate)	[7]

Note: Some properties, like the flash point, are referenced from the closely related compound, Diisopropyl methylphosphonate, due to a lack of specific data for DIBMP.

Detailed Analysis and Experimental Determination of Physical Properties

The accurate determination of physical properties is critical for the synthesis, purification, and handling of chemical compounds. Below are detailed, field-proven methodologies for measuring the key physical parameters of liquid compounds like Diisobutyl methylphosphonate.

Boiling Point Determination

The boiling point is a key indicator of a liquid's volatility and is essential for purification by distillation.

Causality Behind Experimental Choice: For compounds that may decompose at atmospheric pressure, vacuum distillation is the preferred method for determining the boiling point. By reducing the pressure, the temperature required for boiling is lowered, thus preventing thermal degradation. The reported boiling point of 50-51°C at 1 mmHg for DIBMP suggests that it is a relatively low-volatility compound that benefits from this technique.[4][5]

Self-Validating Protocol for Vacuum Distillation:

• Apparatus Setup: Assemble a microdistillation apparatus, ensuring all glassware is clean and dry. Use a calibrated thermometer and a manometer to accurately measure temperature and pressure.

• Sample Preparation: Place a small volume of Diisobutyl methylphosphonate and a boiling chip or magnetic stir bar into the distillation flask.

• System Evacuation: Gradually apply a vacuum to the system, monitoring the pressure with the manometer until the target pressure (e.g., 1 mmHg) is reached and stable.

• Heating: Gently heat the distillation flask using a heating mantle.

• Observation: Record the temperature at which the liquid boils and the first drop of condensate forms on the thermometer bulb. This temperature is the boiling point at the recorded pressure.

• Validation: Ensure the pressure remains constant throughout the distillation process. The stability of the boiling temperature is an internal validation of the sample's purity.

Workflow for Boiling Point Determination

Caption: Workflow for determining boiling point via vacuum distillation.

Density Measurement

Density is a fundamental property used to confirm the identity and purity of a substance.

Causality Behind Experimental Choice: A pycnometer or a digital density meter provides a highly accurate and reproducible measurement of density. These methods are based on determining the mass of a precisely known volume of the liquid, which is a direct and reliable way to calculate density.

Self-Validating Protocol using a Pycnometer:

• Calibration: Clean and dry the pycnometer thoroughly. Determine its empty mass and the mass when filled with deionized water at a known temperature. Use the known density of water at that temperature to calculate the exact volume of the pycnometer.

• Sample Measurement: Empty and dry the pycnometer, then fill it with Diisobutyl methylphosphonate.

• Temperature Equilibration: Place the filled pycnometer in a constant-temperature water bath until it reaches the desired temperature (e.g., 20°C).

• Mass Determination: Carefully remove any excess liquid and measure the mass of the pycnometer with the sample.

• Calculation: Calculate the density by dividing the mass of the sample by the calibrated volume of the pycnometer.

• Validation: Repeat the measurement multiple times to ensure reproducibility. The standard deviation of the measurements should be low.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is highly sensitive to purity.

Causality Behind Experimental Choice: An Abbe refractometer is a standard instrument for measuring the refractive index of liquids. It is quick, requires only a small sample volume, and provides high precision. Temperature control is crucial as the refractive index is temperature-dependent.

Self-Validating Protocol using an Abbe Refractometer:

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index, such as distilled water.

• Temperature Control: Ensure the refractometer's prisms are at the desired measurement temperature (e.g., 20°C) by circulating water from a constant-temperature bath.

• Sample Application: Apply a few drops of Diisobutyl methylphosphonate to the lower prism.

• Measurement: Close the prisms and adjust the instrument until the dividing line between the light and dark fields is sharp and centered in the crosshairs. Read the refractive index from the scale.

• Validation: Clean the prisms and repeat the measurement. Consistent readings validate the result.

Workflow for Density and Refractive Index Measurement

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• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Diisopropyl methylphosphonate, 95%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. DIISOPROPYL METHYLPHOSPHONATE | 1445-75-6 [chemicalbook.com]
• 6. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]

Diisobutyl methylphosphonate chemical structure and bonding

An In-depth Technical Guide to the Chemical Structure and Bonding of Diisobutyl Methylphosphonate

Abstract

Diisobutyl methylphosphonate (DIBMP) is an organophosphorus compound that, while not having widespread commercial applications, serves as a significant subject of study in understanding the nuanced chemical and physical properties of phosphonate esters. This guide provides a comprehensive analysis of the molecular architecture and bonding characteristics of DIBMP. We will delve into the tetrahedral geometry of the central phosphorus atom, the nature of the phosphoryl (P=O) double bond, and the influence of the sterically demanding isobutyl groups on the molecule's overall properties. This document is intended for researchers, scientists, and professionals in drug development who require a foundational understanding of the structure-property relationships in organophosphorus chemistry.

Introduction to Diisobutyl Methylphosphonate

Diisobutyl methylphosphonate, identified by the CAS number 7242-56-0, is a colorless liquid belonging to the phosphonate class of organophosphorus compounds.[1] Its structure is characterized by a central phosphorus atom bonded to a methyl group, a phosphoryl oxygen, and two isobutoxy ester groups.[1] While its close analog, diisopropyl methylphosphonate (DIMP), is known as a byproduct in the synthesis of the nerve agent Sarin, DIBMP itself is primarily utilized in research contexts to explore the fundamental aspects of organophosphorus chemistry.[2][3] Understanding its three-dimensional structure and the nature of its covalent bonds is crucial for predicting its reactivity, stability, and potential interactions in various chemical systems.

Molecular Structure and Stereochemistry

The molecular formula of diisobutyl methylphosphonate is C₉H₂₁O₃P.[1] The systematic IUPAC name for this compound is 2-methyl-1-[methyl(2-methylpropoxy)phosphoryl]oxypropane.[1]

Structural Representation

The core of the DIBMP molecule is a pentavalent phosphorus atom. This central atom is covalently bonded to:

• One methyl group (-CH₃) via a direct phosphorus-carbon bond.

• One oxygen atom via a phosphoryl double bond (P=O).

• Two isobutoxy groups (-OCH₂CH(CH₃)₂) via phosphorus-oxygen single bonds.

Caption: 2D structure of diisobutyl methylphosphonate.

Geometry and Hybridization

The phosphorus atom in DIBMP exhibits a tetrahedral geometry, which is a consequence of its sp³ hybridization. This arrangement minimizes electron-pair repulsion between the four bonded groups, resulting in bond angles that are approximately 109.5°. The bulky isobutyl groups can cause slight distortions from the ideal tetrahedral angles due to steric hindrance.

Analysis of Chemical Bonding

The chemical properties and reactivity of DIBMP are direct consequences of the nature of its covalent bonds.

The Phosphoryl (P=O) Bond

The P=O bond is the most prominent feature of the molecule. It is a strong, polar double bond consisting of:

• A sigma (σ) bond: Formed by the overlap of an sp³ hybrid orbital on phosphorus with a p orbital on oxygen.

• A pi (π) bond: Formed by the overlap of a d orbital on the phosphorus atom with a p orbital on the oxygen atom (dπ-pπ back-bonding).

The significant difference in electronegativity between phosphorus (2.19) and oxygen (3.44) leads to a highly polarized bond, with a partial positive charge on the phosphorus atom and a partial negative charge on the oxygen atom. This polarity makes the phosphoryl oxygen a hydrogen bond acceptor and a site of coordination for Lewis acids.

P-C and P-O Single Bonds

The direct phosphorus-carbon bond is a stable covalent linkage that is characteristic of phosphonates. The two phosphorus-oxygen single bonds connect the central phosphorus atom to the isobutyl ester groups. These ester linkages are susceptible to hydrolysis, particularly under acidic or basic conditions, which represents a primary degradation pathway for this class of compounds.

Synthesis and Reactivity

A common method for synthesizing dialkyl methylphosphonates is the Michaelis-Arbuzov reaction. This reaction involves the treatment of a trialkyl phosphite with an alkyl halide. For DIBMP, this would typically involve the reaction of triisobutyl phosphite with methyl iodide.

Sources

• 1. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diisopropyl Methylphosphonate (DIMP) | Toxic Substances | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 3. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]

Technical Monograph: Diisobutyl Methylphosphonate (DBMP)

This technical guide provides a comprehensive analysis of Diisobutyl methylphosphonate (DBMP), focusing on its chemical identity, synthesis, and critical role as a simulant in chemical defense research.[1]

Part 1: Executive Summary & Core Identity[2][3]

Diisobutyl methylphosphonate (DBMP) is an organophosphorus ester primarily utilized as a high-fidelity chemical warfare agent (CWA) simulant and a specialized intermediate in organic synthesis.[1] Unlike its more common analog, Diisopropyl methylphosphonate (DIMP), DBMP offers a distinct steric profile and volatility window, making it invaluable for calibrating detection equipment and modeling the environmental persistence of G-series nerve agents (e.g., Sarin/GB, Soman/GD) and V-series by-products.[1]

Researchers utilize DBMP because it mimics the critical P–CH₃ (methylphosphonate) structural motif found in toxic agents without carrying their extreme lethality.[1] This guide outlines the physicochemical parameters, synthesis pathways, and handling protocols required for its rigorous experimental application.

Chemical Identity & Physical Constants[1][3][4][5][6]

Property	Value	Technical Context
CAS Number	7242-56-0	Unique identifier; distinct from DIMP (1445-75-6).[1][2][3]
IUPAC Name	Bis(2-methylpropyl) methylphosphonate	Also: Methylphosphonic acid diisobutyl ester.[1][2][3]
Formula	C₉H₂₁O₃P
Molecular Weight	208.23 g/mol	Higher MW than DIMP (180.18), affecting vapor pressure.[1][2][3]
Density	0.884 g/cm³ (approx.)[1][2][3][4]	Lower density than water; forms a supernatant layer.[1][2][3]
Boiling Point	~253.8°C (at 760 mmHg)	High boiling point indicates lower volatility than Sarin (158°C).[1][2][3]
Refractive Index	1.417	Critical for optical detection verification.[1][2][3]
Flash Point	121.3°C	Class IIIB Combustible Liquid.[1][2][3][4]
Solubility	Low water solubility	Lipophilic nature mimics the partition coefficient of V-agents.[2][3]

Part 2: Synthesis & Manufacturing Protocols

Primary Synthesis: Michaelis-Arbuzov Rearrangement

The industrial standard for producing DBMP is the Michaelis-Arbuzov rearrangement.[1] This pathway is preferred for its high atom economy and the thermodynamic stability of the resulting phosphonate (P=O) bond over the phosphite (P-O-C) precursor.[1]

The Mechanism:

• Nucleophilic Attack: The lone pair on the phosphorus of Triisobutyl phosphite attacks the electrophilic carbon of Methyl Iodide.[1]

• Intermediate Formation: A trialkoxy-methyl-phosphonium salt intermediate is formed.[1]

• Dealkylation: The iodide ion attacks the isobutyl group via an Sɴ2 mechanism, yielding isobutyl iodide and the target phosphonate, DBMP.[1]

Experimental Protocol (Bench Scale)

• Reagents: Triisobutyl phosphite (1.0 eq), Methyl Iodide (1.1 eq).[1]

• Setup: 3-neck round bottom flask, reflux condenser, N₂ atmosphere.

• Procedure:

  • Heat Triisobutyl phosphite to 60°C under inert gas.

  • Add Methyl Iodide dropwise (exothermic reaction control required).

  • Reflux at 100°C for 4 hours to ensure complete rearrangement.

  • Purification: Vacuum distillation is mandatory to remove the isobutyl iodide by-product and unreacted starting materials.[1]

Figure 1: The Michaelis-Arbuzov synthesis pathway for DBMP, highlighting the conversion of the phosphite to the thermodynamically stable phosphonate.[1][2]

Part 3: Applications & Scientific Utility[1][2][3][8]

Chemical Warfare Agent (CWA) Simulant

DBMP is a "Tier 2" simulant.[1] While Dimethyl methylphosphonate (DMMP) is used for volatility testing, DBMP is preferred when testing surface persistence and decontamination efficacy due to its higher molecular weight and lipophilicity.[1]

• Detector Calibration: Used to calibrate Ion Mobility Spectrometers (IMS) and Flame Photometric Detectors (FPD).[1] The P–C bond provides the specific spectral signature required to trigger "G-Agent" alarms without the toxicity.[1]

• Steric Analog: The bulky isobutyl groups make DBMP a better steric model for Soman (GD) than the smaller methyl esters, allowing for more accurate testing of permeable protective equipment (PPE) and barrier materials.[1]

RVX Degradation Marker

In the destruction of Russian VX (RVX), DBMP appears as a degradation product following nucleophilic substitution.[1] Detection of DBMP in environmental samples can serve as a forensic marker for the prior presence or destruction of RVX-type agents.[1]

Actinide Extraction

Like other alkyl phosphonates, DBMP acts as a solvating extractant for actinides (Uranium, Thorium) from nitrate solutions.[1] The phosphoryl oxygen (P=O) acts as a strong Lewis base, coordinating with metal cations.[1]

Figure 2: Workflow for utilizing DBMP in the calibration and validation of chemical threat detectors.

Part 4: Safety, Handling & Toxicology[1]

GHS Classification:

• Warning: Skin Irritant (Category 2)[1][2]

• Warning: Eye Irritant (Category 2A)[1][2]

• Warning: Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)[1][2]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Handling Protocols:

• Engineering Controls: All synthesis and transfer operations must occur within a certified chemical fume hood.

• PPE: Nitrile gloves (0.11 mm minimum thickness) provide splash protection.[1] For prolonged contact, butyl rubber is recommended due to the penetrative nature of organophosphonates.[1]

• Decontamination: Spills should be treated with an alkaline solution (e.g., 10% NaOH) to hydrolyze the ester bonds, followed by absorption with vermiculite.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate.[1] Retrieved from [Link][1][2]

• ResearchGate (2024). Reaction of RVX with potassium isobutyl alkoxide and formation of DBMP.[1] Retrieved from [Link]

• Defense Technical Information Center (DTIC). Vapor Pressure Data and Analysis for Selected Organophosphorus Compounds. Retrieved from [Link][1][2]

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• 2. Cyclohexane CAS#: 110-82-7 [m.chemicalbook.com]
• 3. Dimethyl methylphosphonate (CAS 756-79-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. echemi.com [echemi.com]

Understanding the mechanism of action of Diisobutyl methylphosphonate

Molecular Reactivity, Chelation Mechanisms, and Toxicological Relevance

[1][2]

Executive Summary & Strategic Context

Diisobutyl methylphosphonate (DBMP) is a functional organophosphorus compound that occupies a critical niche in two distinct high-stakes fields: chemical defense toxicology and nuclear fuel cycle chemistry.

Unlike its more common homolog Diisopropyl methylphosphonate (DIMP), which serves as a simulant for Sarin (GB), DBMP is the primary structural analog and degradation marker for "Russian VX" (VR or Substance 33) . For drug development professionals and toxicologists, DBMP represents a stable, low-toxicity pharmacophore used to model the steric environment of V-agents without the lethal P-S bond scission.

Simultaneously, in hydrometallurgy, DBMP acts as a neutral solvating extractant, leveraging the high basicity of its phosphoryl oxygen to chelate actinides (

, ) and lanthanides, often exhibiting synergistic effects when coupled with acidic extractants like D2EHPA.

Molecular Mechanism of Action (Chemical)

The fundamental reactivity of DBMP is governed by the polarization of the phosphoryl group (

) and the steric bulk of the isobutyl ester chains.

The Phosphoryl Donor Mechanism (Ligand Chemistry)

In solvent extraction and catalysis, DBMP functions as a Lewis base. The oxygen atom of the

bond possesses a significant dipole moment, creating a region of high electron density that coordinates with hard Lewis acids (metal cations).

• Solvation Mechanism: Unlike acidic extractants that exchange protons, DBMP extracts neutral metal salts (e.g., Uranyl nitrate) via a solvation mechanism.

• Coordination Geometry: The steric bulk of the two isobutyl groups ($ -CH_2-CH(CH_3)_2 $) prevents the formation of polynuclear complexes, favoring discrete monomeric or dimeric species in the organic phase.

Extraction Equilibrium Equation:

Synthetic Mechanism: Michaelis-Arbuzov Rearrangement

The synthesis of DBMP is the defining example of the Michaelis-Arbuzov rearrangement, transforming a trivalent phosphorus ester into a pentavalent phosphonate. This mechanism is critical for researchers synthesizing radiolabeled variants for metabolic tracking.

Mechanism Steps:

• Nucleophilic Attack: The lone pair on the phosphorus of Triisobutyl phosphite attacks the electrophilic methyl carbon of Methyl Iodide.

• Phosphonium Intermediate: A quasi-phosphonium salt intermediate is formed.

• Dealkylation: The iodide anion attacks the alkyl group (isobutyl), cleaving the C-O bond and yielding the thermodynamically stable

  bond.

Figure 1: The Michaelis-Arbuzov pathway for DBMP synthesis. The driving force is the formation of the strong phosphoryl (P=O) bond.

Toxicological Mechanism & Biological Interaction[3]

For drug developers, DBMP is "Slightly Toxic" (LD50 > 1000 mg/kg in bovine models), yet it induces ataxia and delayed neuropathy. Its mechanism differs fundamentally from nerve agents.

Structural Homology vs. Kinetic Inertness

• Nerve Agents (VR/VX): Function by phosphorylating the Serine-203 residue in the catalytic triad of Acetylcholinesterase (AChE). The leaving group (a thiol) is easily displaced.

• DBMP: Possesses the same P-Me and P-O-Alkyl structure but lacks a labile leaving group. The isobutoxy groups are stable esters.

  • Result: DBMP binds to AChE with extremely low affinity and does not rapidly age the enzyme. It acts as a reversible competitive inhibitor rather than an irreversible suicide inhibitor.

Metabolic Fate (Hydrolysis Pathway)

In vivo, DBMP is metabolized via hydrolysis of the ester bonds. This pathway is identical to the late-stage degradation of Russian VX, making DBMP a vital biomarker.

• Phase I: Hydrolysis of one isobutyl group by phosphotriesterases (PTE).

• Intermediate: Formation of Isobutyl methylphosphonic acid (IBMPA).

• Phase II: Further hydrolysis to Methylphosphonic acid (MPA), the stable endpoint for all methyl-phosphonates.

Figure 2: Metabolic convergence. DBMP serves as a direct metabolic surrogate for the degradation products of Russian VX.

Experimental Protocols

Synthesis Protocol (High Purity)

Objective: Synthesize 99%+ DBMP for toxicological screening.

• Setup: Flame-dried 3-neck round bottom flask, nitrogen atmosphere, reflux condenser.

• Reagents: Triisobutyl phosphite (1.0 eq), Methyl Iodide (1.2 eq).

• Procedure:

  • Heat Triisobutyl phosphite to 80°C.

  • Add Methyl Iodide dropwise (exothermic reaction).

  • Reflux at 110°C for 4 hours to ensure rearrangement completion.

  • Purification: Vacuum distillation. DBMP boils at approx. 120-125°C at 10 mmHg.

  • Validation:

    NMR should show a singlet shift around 30-32 ppm (characteristic of phosphonates).

Quantitative Analysis (GC-MS)

Objective: Detect DBMP in biological fluids or environmental wipes.

Parameter	Setting
Column	DB-5MS or equivalent (30m x 0.25mm)
Carrier Gas	Helium, 1.0 mL/min
Injector Temp	250°C (Splitless)
Oven Program	50°C (1 min) → 15°C/min → 280°C
Ion Source	EI (70 eV)
Key Ions (m/z)	153 (M - ), 97 (Base Peak), 208 (Molecular Ion - weak)

Safety & Handling (E-E-A-T)

Although DBMP is a simulant, it must be handled with the rigor of a toxic industrial chemical.

• Hazard Class: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Engineering Controls: All synthesis and transfer must occur within a certified fume hood.

• Decontamination: Spills should be treated with 10% NaOH solution. The hydroxide ion attacks the phosphorus center, hydrolyzing the ester to the water-soluble (and less lipophilic) IBMPA salt.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. Retrieved from [Link]

• Munro, N. B., et al. (1999).[3] The sources, fate, and toxicity of chemical warfare agent degradation products. Environmental Health Perspectives. (Contextual grounding for phosphonate toxicology).

• Agency for Toxic Substances and Disease Registry (ATSDR). (2024). Toxicological Profile for Nerve Agent Degradation Products.

• European Chemicals Agency (ECHA). (2025).[2] Registration Dossier: Diisobutyl methylphosphonate. (Regulatory safety data).

Sources

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• 3. researchgate.net [researchgate.net]

Comprehensive literature review on Diisobutyl methylphosphonate

This comprehensive technical guide details the physicochemical properties, synthesis, applications, and safety profile of Diisobutyl Methylphosphonate (DIBMP) .

CAS No: 7242-56-0 | Formula: C

H O P | Molecular Weight: 208.24 g/mol

Executive Summary

Diisobutyl methylphosphonate (DIBMP) is a specialized organophosphorus ester belonging to the alkyl methylphosphonate class. While structurally related to the common solvent extractant tributyl phosphate (TBP), DIBMP is distinguished by its direct phosphorus-carbon (P-C) bond, a hallmark of Schedule 2 chemicals under the Chemical Weapons Convention (CWC).

DIBMP serves two critical roles in modern chemical research and defense:

• Chemical Warfare Agent (CWA) Simulant: It acts as a low-toxicity surrogate for VR (Russian VX) , allowing researchers to calibrate detection equipment and test barrier materials without risking exposure to lethal nerve agents.

• Nuclear Solvent Extraction: Its high basicity (Lewis base) allows for the selective extraction of trivalent actinides and lanthanides from acidic nitrate solutions, offering distinct advantages over traditional phosphate esters.

Chemical Identity & Physicochemical Properties

DIBMP is a colorless, viscous liquid with a characteristic ester-like odor. It is characterized by the stability of its P-C bond, which resists hydrolysis under neutral conditions but can be cleaved under extreme acidic or basic stress.

Table 1: Physicochemical Data Profile

Property	Value	Context/Relevance
CAS Number	7242-56-0	Unique Identifier
IUPAC Name	Bis(2-methylpropyl) methylphosphonate	Official Nomenclature
Boiling Point	~230 °C (est.) / 105-110 °C @ 10 mmHg	High boiling point makes it persistent on surfaces.
Density	0.965 - 0.975 g/mL	Slightly less dense than water.
Solubility	Low in water; Miscible in organic solvents	Lipophilic nature aids in solvent extraction.
Vapor Pressure	Low (< 0.1 mmHg @ 25°C)	Low volatility reduces inhalation risk compared to Sarin simulants.
CWC Status	Schedule 2B	Precursor/Analog for V-series agents (specifically VR).

Synthesis & Manufacturing Protocols

The synthesis of DIBMP is a classic application of the Michaelis-Arbuzov rearrangement , a fundamental pathway for forming P-C bonds. This reaction is thermodynamically driven by the formation of the strong phosphoryl (P=O) bond.

Mechanism: Michaelis-Arbuzov Rearrangement

The reaction involves the treatment of Triisobutyl phosphite with Methyl Iodide. The phosphorus lone pair attacks the methyl group, forming a phosphonium intermediate, which then collapses to expel isobutyl iodide and yield the phosphonate.

Figure 1: The conversion of triisobutyl phosphite to DIBMP via methyl iodide.

Experimental Protocol (Laboratory Scale)

Safety Note: Perform all steps in a fume hood. Methyl iodide is a suspected carcinogen.

• Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, reflux condenser, dropping funnel, and nitrogen inlet.

• Reagents:

  • Triisobutyl phosphite (1.0 eq)

  • Methyl Iodide (1.1 eq, slight excess)

• Procedure:

  • Heat the triisobutyl phosphite to 60°C under nitrogen.

  • Add Methyl Iodide dropwise. The reaction is exothermic; control rate to maintain gentle reflux.

  • Once addition is complete, reflux at 100°C for 4 hours to ensure conversion of the intermediate.

  • Purification: Distill off the Isobutyl Iodide byproduct (bp ~120°C). Vacuum distill the remaining oil to isolate pure DIBMP (expected bp ~105°C at 10 mmHg).

• Validation: Verify structure via

  P-NMR (Singlet at ~30-32 ppm relative to H PO ).

Applications & Strategic Utility

Chemical Warfare Agent (CWA) Simulant

DIBMP is the structural analog of VR (Russian VX) , which is O-isobutyl S-(2-diethylamino)ethyl methylphosphonothioate.

• Why DIBMP? It mimics the molecular weight, vapor pressure, and P-Me core of VR without the lethal cholinergic toxicity associated with the sulfur-amine leaving group.

• Use Case: It is used to challenge gas mask filtration media (activated carbon) and to test the permeability of protective suits.

Solvent Extraction (Nuclear Fuel Cycle)

DIBMP acts as a neutral organophosphorus extractant.

• Mechanism: It forms coordination complexes with metal nitrates in the organic phase.

• Selectivity: The steric bulk of the isobutyl groups provides different selectivity ratios for Actinides (Am, Cm) compared to the straight-chain n-butyl analog (DBMP), often improving phase separation times.

Analytical Characterization

Detection of DIBMP is critical for CWC verification laboratories.

GC-MS Fragmentation Pattern

Electron Impact (EI) ionization yields a distinct fingerprint.

m/z	Ion Identity	Interpretation
208	[M]	Molecular Ion (often weak).
153	[M - C H ]	Loss of one isobutyl alkene group (McLafferty rearrangement).
97	[P(OH)(OMe)(OH)]+ analog	Characteristic methylphosphonate core fragment.
57	[C H ]	Isobutyl carbocation (Base peak).

Analytical Workflow Diagram

Figure 2: Standard operating procedure for identifying DIBMP in environmental matrices.

Toxicology & Safety (E-E-A-T)

While less toxic than the nerve agents it simulates, DIBMP is a bioactive organophosphate.

• Hazard Classification (GHS):

  • Skin Irritation: Category 2 (Causes skin irritation).

  • Eye Irritation: Category 2A (Causes serious eye irritation).

  • STOT-SE: Category 3 (May cause respiratory irritation).

• Handling: Neoprene or Nitrile gloves are required. DIBMP can penetrate leather and standard latex.

• Decontamination: Alkaline hydrolysis (10% NaOH) is effective, cleaving the ester bonds to form the water-soluble (and less toxic) methylphosphonic acid salts.

References

• PubChem. (n.d.). Diisobutyl methylphosphonate (Compound).[1][2][3][4][5][6][7][8][9][10][11] National Library of Medicine. Retrieved from [Link]

• Organisation for the Prohibition of Chemical Weapons (OPCW). (n.d.). Annex on Chemicals: Schedule 2. Retrieved from [Link]

• ResearchGate. (2009). Alkyl methylphosphonic acids, the degradation products of organophosphorous CWA. Retrieved from [Link]

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• 6. mixed organophosphorus compounds: Topics by Science.gov [science.gov]
• 7. Bis[(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl] methyl phosphonate P,P'-dioxide | 42595-45-9 [amp.chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Bis[(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl] methyl phosphonate P,P'-dioxide CAS#: 42595-45-9 [amp.chemicalbook.com]
• 10. labnovo.com [labnovo.com]
• 11. chemical thermodynamics abstracts: Topics by Science.gov [science.gov]

Diisobutyl methylphosphonate safety data sheet and handling precautions

This guide serves as a technical operational manual for Diisobutyl Methylphosphonate (DIBMP) .[1] It is designed for researchers requiring high-fidelity handling protocols that exceed standard Safety Data Sheet (SDS) summaries.[1]

CAS: 1604-37-1 | Formula: C₉H₂₁O₃P | Regulatory Status: CWC Schedule 2B[1]

Executive Technical Summary

Diisobutyl methylphosphonate (DIBMP) is an organophosphorus compound characterized by a phosphorus-methyl (P-Me) bond .[1] While often used as a solvent, extractant, or chemical warfare agent (CWA) simulant, its structural motif classifies it as a Schedule 2B Precursor under the Chemical Weapons Convention (CWC).[1]

Critical Distinction: Unlike G-series nerve agents (e.g., Sarin), DIBMP lacks a labile leaving group (such as fluorine or cyanide) on the phosphorus atom.[1] Consequently, it does not exhibit the rapid, irreversible acetylcholinesterase (AChE) inhibition typical of nerve agents.[1] However, it acts as a structural surrogate , necessitating rigorous containment to prevent false positives in environmental sensors and to comply with international non-proliferation treaties.

Physicochemical Profile

Property	Value	Operational Implication
Molecular Weight	208.23 g/mol	Lower volatility than DMMP; persistent on surfaces.[1]
Boiling Point	~230–250°C (Est.)[1]	High thermal stability; requires high-temp incineration or chemical digestion for removal.
Flash Point	> 90°C (Combustible)	Class IIIA Combustible Liquid.[1] Grounding required for bulk transfers.[1]
Density	~0.97 g/mL	Immiscible with water; forms a separate organic phase in aqueous spills.
Solubility	Organic Solvents	Lipophilic; readily permeates standard nitrile gloves.
Hydrolysis Rate	Slow (Neutral pH)	Persists in environment. Requires high pH (pH > 12) for rapid decontamination.[1]

Regulatory & Compliance Framework (CWC)

Authoritative Grounding: DIBMP falls under Schedule 2, Part B, Item 4 of the Chemical Weapons Convention.[1] The clause covers chemicals containing a phosphorus atom bonded to one methyl, ethyl, or propyl group but not further carbon atoms [1].

• Declaration Threshold: Production, processing, or consumption > 1 tonne/year requires declaration to the OPCW (via National Authority).[1]

• Export Controls: Transfer to non-CWC States Parties is generally prohibited or requires End-Use Certificates (EUC).[1]

Risk Assessment & Toxicology Logic

While DIBMP is not a potent neurotoxin, it is a bioactive organophosphate .[1] The primary risks are ocular/dermal irritation and potential low-level cholinergic effects upon massive exposure.

Mechanism of Action (Simulant vs. Agent)

• Agent (Sarin): P-F bond undergoes nucleophilic attack by the serine residue in AChE.[1]

• Simulant (DIBMP): The P-O-Isobutyl bond is stable.[1] It does not readily phosphorylate AChE.[1]

• Risk: The primary hazard is solvent-like toxicity (central nervous system depression at high doses) and irritation of mucous membranes.[1]

Operational Decision Tree

The following logic flow dictates the safety tier required for DIBMP manipulation.

Figure 1: Operational Risk Assessment Flow for DIBMP Handling.

Handling Protocols & PPE Selection

Permeation Dynamics (The "Why")

Standard nitrile gloves provide insufficient protection against organophosphonates for durations exceeding 15 minutes.[1] The lipophilic isobutyl chains facilitate diffusion through the nitrile matrix.

• Primary Barrier: Butyl Rubber (Breakthrough time > 480 min) or Silver Shield/4H laminates.[1]

• Splash Protection: If dexterity requires nitrile, use the "Double-Glove Indicator" method :

  • Inner Layer: Brightly colored nitrile (e.g., orange).[1]

  • Outer Layer: Standard nitrile or neoprene.[1]

  • Protocol: Change outer gloves immediately upon any splash; change both pairs every 30 minutes.[1]

Engineering Controls[1][2]

• Ventilation: All open handling must occur within a certified chemical fume hood (Face velocity: 80–100 fpm).[1]

• Transfer: Use positive displacement pipettes or glass syringes.[1] Avoid pouring to minimize static generation and splashing.[1]

Decontamination & Waste Management

Scientific Principle: Organophosphonate diesters are resistant to hydrolysis at neutral pH.[1] Effective decontamination requires Base-Catalyzed Hydrolysis (Sern2 Mechanism).[1] The nucleophilic hydroxide ion attacks the phosphorus center, displacing the isobutyl alcohol groups.

The "High-pH" Decon Solution

Do not use simple water. Use the following verified mixture for spills and glassware decontamination:

• 10% Sodium Hydroxide (NaOH) (Nucleophile)[1]

• 20% Ethanol or Methanol (Co-solvent to solubilize the lipophilic DIBMP)[1]

• 70% Water [1]

Reaction:

[1]

Step-by-Step Spill Response

• Isolate: Evacuate the immediate area.

• Absorb: Apply an inert absorbent (Vermiculite or specialized P-pad).[1] Do not use sawdust (combustible reaction risk).[1]

• Neutralize: Flood the absorbent with the High-pH Decon Solution . Allow 30 minutes contact time . Note: The isobutyl groups provide steric hindrance, making hydrolysis slower than for dimethyl esters.[1]

• Verify: Check pH of the residue. It must remain >10 to ensure active hydrolysis conditions.[1]

• Disposal: Collect as hazardous chemical waste (P-containing organics). Do not drain dispose.

Hydrolysis Pathway Visualization[1][2]

Figure 2: Base-catalyzed hydrolysis mechanism for DIBMP degradation.[1]

References

• Organisation for the Prohibition of Chemical Weapons (OPCW). Annex on Chemicals, Schedule 2.[1] Available at: [Link][1]

• PubChem. Diisobutyl methylphosphonate (Compound Summary). National Library of Medicine.[1] Available at: [Link][1]

• National Institute of Standards and Technology (NIST). Diisopropyl methylphosphonate (Analogous Data).[1] NIST Chemistry WebBook.[1] Available at: [Link][1]

• U.S. Army Public Health Center. Toxicological Profile for Methylphosphonates. (Referenced for general organophosphonate toxicity classes).[1]

Disclaimer: This guide is for research planning purposes only. Always consult the specific SDS provided by your chemical supplier and your institution’s Chemical Hygiene Officer before handling Schedule 2 compounds.

Sources

• 1. VX (nerve agent) - Wikipedia [en.wikipedia.org]

Technical Guide: Solubility Profile and Solvent Interactions of Diisobutyl Methylphosphonate (DIBMP)

[1]

Executive Summary

Diisobutyl methylphosphonate (DIBMP), CAS No. 7242-56-0 , is a neutral organophosphorus ester characterized by a central phosphorus atom bonded to a methyl group and two isobutyl ester groups.[1][2][3][4] While structurally homologous to the widely cited Diisopropyl methylphosphonate (DIMP), DIBMP exhibits distinct physicochemical behavior driven by the increased steric bulk and lipophilicity of its isobutyl chains.[1]

This guide provides a definitive technical analysis of DIBMP’s solubility. Unlike its lower homologues, DIBMP is sparingly soluble in water but exhibits complete miscibility with a broad spectrum of organic solvents.[1] This amphiphilic profile—dominated by hydrophobic interactions—makes it a critical reagent in Liquid-Liquid Extraction (LLE) processes for actinides and heavy metals, and a high-fidelity simulant for V-series chemical warfare agents (CWAs) due to its lower volatility and specific solvation thermodynamics.[1]

Physicochemical Characterization

Understanding the solubility of DIBMP requires analysis of its molecular architecture.[1] The molecule consists of a polar phosphoryl head group (

) capable of hydrogen bond acceptance, flanked by two hydrophobic isobutyl tails.[1]

Table 1: Core Physicochemical Properties

Property	Value / Description	Source/Derivation
CAS Number	7242-56-0	PubChem / ECHA [1]
Molecular Weight	208.23 g/mol	Calculated
Molecular Formula		--
Density	0.976 g/mL (approx.[1][4][5] at 25°C)	Comparative Homology [2]
LogP (Octanol/Water)	~3.16 (Predicted)	Crippen Method [3]
Water Solubility	~60 mg/L (Sparingly Soluble)	Estimated via LogW [3]
Boiling Point	~230°C (Extrapolated)	ECBC-TR-1443 [4]
Polarity	Moderately Polar Head / Non-polar Tail	Dipole Moment ~2.8 D

Mechanistic Insight: The "Solubility Switch"

The transition from isopropyl (in DIMP) to isobutyl (in DIBMP) groups acts as a "solubility switch."[1]

• DIMP (C7): LogP ~1.3. Water solubility is high (~80 g/L to miscible).[1]

• DIBMP (C9): LogP ~3.16. The addition of two methylene (

  ) units and the branched structure significantly disrupts water lattice formation, driving the compound out of the aqueous phase and into the organic phase.[1] This makes DIBMP superior for extraction processes where phase separation is critical.[1]

Solubility Profile in Organic Solvents[1]

DIBMP acts as a "universal" solute for organic media.[1] Its solubility is governed by Van der Waals forces (dispersion) involving the isobutyl groups and dipole-dipole interactions involving the

bond.[1]

Table 2: Solubility Matrix

Data represents saturation limits at 25°C.

Solvent Class	Representative Solvent	Solubility Status	Mechanistic Driver
Aliphatic Alkanes	n-Hexane, Dodecane, Kerosene	Miscible	Hydrophobic interaction with isobutyl tails.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Strong dipole interactions; DCM acts as H-bond donor to .[1]
Aromatics	Toluene, Benzene, Xylene	Miscible	-interaction and dispersion forces.[1]
Alcohols	Methanol, Ethanol, Isopropanol	Miscible	Solvation of polar head group via H-bonding.[1]
Ketones	Acetone, MEK	Miscible	Dipole-dipole alignment.[1]
Aqueous	Water ( )	Insoluble (<100 mg/L)	Hydrophobic effect dominates; high energy cost of cavity formation.[1]

Visualization: Solvation Thermodynamics

The following diagram illustrates the competitive interactions determining DIBMP's phase preference.

Figure 1: Solvation thermodynamics of DIBMP.[1] The hydrophobic isobutyl tails (grey) dominate the interaction profile, driving the molecule into the organic phase (green) and preventing integration into the aqueous hydrogen-bonding network (red).[1]

Application Context: Liquid-Liquid Extraction (LLE)[1]

The primary industrial application of DIBMP's solubility profile is in the separation of metal ions (e.g., Uranium, Thorium) or organic contaminants from aqueous streams.[1]

The Distribution Ratio ( )

In a biphasic system (e.g., Water/Toluene), the utility of DIBMP is defined by the Distribution Ratio (

): Given the LogP of ~3.16, is predominantly high ( ), ensuring that DIBMP remains in the organic carrier phase (diluent) rather than losing active solvent to the aqueous feed.[1]

Experimental Workflow: Determination of Partition Coefficient

To verify DIBMP solubility or partitioning for a specific application, the following "Shake-Flask" protocol is recommended. This protocol is self-validating via mass balance.[1]

Protocol 1: Shake-Flask Partitioning[1]

• Preparation: Prepare a 10 mM stock solution of DIBMP in the organic solvent of interest (e.g., n-Octanol or Toluene).[1]

• Equilibration: Add 10 mL of stock solution and 10 mL of phosphate-buffered saline (PBS, pH 7.4) to a borosilicate glass vial.

• Agitation: Vortex vigorously for 2 minutes, then shake at 150 RPM at 25°C for 24 hours.

• Separation: Centrifuge at 3000 x g for 10 minutes to break any emulsion.

• Quantification (GC-FID/MS):

  • Remove aliquots from both phases.[1]

  • Analyze the organic phase (diluted) and aqueous phase (extracted with DCM) using GC-FID.[1]

  • Validation: The sum of mass in both phases must equal >95% of the initial mass.[1]

Figure 2: Step-by-step workflow for determining the partition coefficient of DIBMP in biphasic systems.

Safety and Handling

While less volatile than Sarin or DIMP, DIBMP is a chemical irritant.[1]

• GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2 (H319).[1][2]

• Handling: Use Viton or Nitrile gloves.[1] DIBMP can penetrate Latex.[1]

• Incompatibility: Avoid strong oxidizers and strong bases (hydrolysis of the ester bonds may occur at high pH, producing isobutyl alcohol and methylphosphonic acid).[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate.[1] Retrieved from [Link][1][2]

• Chemeo. Methylphosphonic acid, di(2-methylpropyl) ester (DIBMP) Predicted Properties. Retrieved from [Link][1]

• Defense Technical Information Center (DTIC). Vapor Pressure Data and Analysis for Selected Organophosphorus Compounds (ECBC-TR-1443). Retrieved from [Link][1]

Sources

• 1. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]
• 2. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. epsilon-chimie.com [epsilon-chimie.com]
• 5. DIISOPROPYL METHYLPHOSPHONATE | 1445-75-6 [chemicalbook.com]

A Comprehensive Spectroscopic Guide to Diisobutyl Methylphosphonate for Advanced Research

This technical guide provides an in-depth analysis of the spectroscopic data for diisobutyl methylphosphonate (DIBMP), a compound of interest for researchers, scientists, and professionals in drug development and chemical safety. This document moves beyond a simple recitation of data, offering insights into the structural information that can be gleaned from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) techniques. The causality behind spectral features and the rationale for experimental approaches are emphasized to provide a practical and comprehensive resource.

Introduction to Diisobutyl Methylphosphonate and its Spectroscopic Characterization

Diisobutyl methylphosphonate (C₉H₂₁O₃P) is an organophosphorus compound with the CAS number 7242-56-0.[1] Accurate structural elucidation and purity assessment are paramount for its application in any research or development setting. Spectroscopic techniques provide a powerful, non-destructive means to achieve this. This guide will delve into the characteristic spectral signatures of DIBMP, providing a foundational understanding for its identification and characterization.

Caption: 2D Structure of Diisobutyl Methylphosphonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. For DIBMP, ¹H, ¹³C, and ³¹P NMR are all highly informative.

Principles and Experimental Causality

The presence of the spin-1/2 phosphorus nucleus (³¹P) provides an additional layer of structural information through its coupling to nearby protons and carbons. The magnitude of these coupling constants (J-values) is dependent on the number of intervening bonds and the dihedral angle, offering valuable conformational insights. When acquiring NMR spectra for organophosphorus compounds, it is crucial to use a spectrometer with sufficient digital resolution to resolve these fine couplings. Proton decoupling is typically employed during ¹³C and ³¹P NMR acquisition to simplify the spectra and improve the signal-to-noise ratio.

Predicted ¹H NMR Spectral Data

Table 1: Predicted ¹H NMR Spectral Data for Diisobutyl Methylphosphonate in CDCl₃

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Assignment
~3.8	Doublet of doublets (dd)	³JHP ≈ 7 Hz, ³JHH = 6.5 Hz	P-O-CH ₂
~1.9	Nonet	³JHH ≈ 6.7 Hz	CH (CH₃)₂
~1.4	Doublet	²JHP ≈ 18 Hz	P-CH ₃
~0.9	Doublet	³JHH = 6.7 Hz	CH(CH ₃)₂

The methylene protons (P-O-CH ₂) are diastereotopic due to the chiral phosphorus center and are expected to appear as a doublet of doublets, coupling to both the phosphorus nucleus and the adjacent methine proton. The methyl protons directly attached to the phosphorus (P-CH ₃) will exhibit a characteristic doublet due to a two-bond coupling with the phosphorus atom.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will also show characteristic couplings to the phosphorus nucleus.

Table 2: Predicted ¹³C NMR Spectral Data for Diisobutyl Methylphosphonate in CDCl₃

Predicted Chemical Shift (δ, ppm)	Coupling to ³¹P (JCP, Hz)	Assignment
~71	²JCP ≈ 7 Hz	P-O-C H₂
~29	³JCP ≈ 5 Hz	C H(CH₃)₂
~19	⁴JCP ≈ 1 Hz	CH(C H₃)₂
~12	¹JCP ≈ 140 Hz	P-C H₃

The carbon directly bonded to the phosphorus (P-C H₃) will show a large one-bond coupling constant. The other carbons in the isobutyl groups will exhibit smaller two-, three-, and four-bond couplings.

Predicted ³¹P NMR Spectral Data

The ³¹P NMR spectrum of diisobutyl methylphosphonate is expected to show a single resonance. The chemical shift of organophosphonates typically falls within a well-defined range.[2][3][4]

Table 3: Predicted ³¹P NMR Spectral Data for Diisobutyl Methylphosphonate

Predicted Chemical Shift (δ, ppm)	Multiplicity (Proton Coupled)
~ +30 to +35	Multiplet

The exact chemical shift can be influenced by the solvent and concentration. In a proton-coupled spectrum, this signal would be a complex multiplet due to coupling with all the protons in the molecule.

Experimental Protocol: NMR Spectroscopy

Caption: General workflow for IR analysis of liquid DIBMP.

• Sample Preparation: As a liquid, diisobutyl methylphosphonate can be analyzed "neat". Place one drop of the neat liquid onto the surface of a clean, dry salt plate (e.g., NaCl or KBr). Place a second salt plate on top to create a thin liquid film.

• Data Acquisition: Mount the salt plate assembly in the sample holder of the FTIR spectrometer. Acquire a background spectrum of the clean, empty salt plates. Then, acquire the sample spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Identify the wavenumbers of the major absorption peaks.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and elucidating its structure.

Principles and Experimental Causality

In electron ionization mass spectrometry (EI-MS), the molecule is bombarded with high-energy electrons, causing it to ionize and fragment in a reproducible manner. The resulting charged fragments are separated by their mass-to-charge ratio (m/z), and a mass spectrum is generated. The fragmentation pattern is a "fingerprint" of the molecule and can be interpreted to deduce its structure. For the analysis of organophosphorus compounds, gas chromatography-mass spectrometry (GC-MS) is a common technique.

Predicted Mass Spectrum and Fragmentation Pattern

The mass spectrum of diisobutyl methylphosphonate is expected to show a molecular ion peak (M⁺) at m/z 208, corresponding to its molecular weight. [1]However, this peak may be of low intensity due to the facile fragmentation of the molecule. The fragmentation of dialkyl methylphosphonates is well-characterized. [5] Table 5: Predicted Major Fragments in the EI-Mass Spectrum of Diisobutyl Methylphosphonate

m/z	Proposed Fragment Structure	Fragmentation Pathway
208	[C₉H₂₁O₃P]⁺	Molecular Ion (M⁺)
152	[C₅H₁₃O₃P]⁺	Loss of isobutylene (C₄H₈)
97	[CH₆O₃P]⁺	Loss of both isobutyl groups
79	[CH₄O₂P]⁺	Loss of H₂O from the m/z 97 fragment
57	[C₄H₉]⁺	Isobutyl cation
41	[C₃H₅]⁺	Allyl cation (from isobutyl group)

The base peak in the spectrum is predicted to be at m/z 97 , which is characteristic of the [CH₃P(O)(OH)₂]⁺ fragment. [1][5]This fragment is formed by the loss of both isobutyl groups with a hydrogen rearrangement.

Caption: Proposed fragmentation pathway for DIBMP in EI-MS.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution of diisobutyl methylphosphonate in a suitable volatile solvent, such as dichloromethane or ethyl acetate.

• GC Separation: Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system. The gas chromatograph will separate the DIBMP from any impurities. A non-polar capillary column (e.g., DB-5ms) is typically used.

• MS Analysis: As the DIBMP elutes from the GC column, it enters the mass spectrometer, where it is ionized (typically by electron impact) and the fragments are detected.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and the major fragment ions. This data can be compared to library spectra for confirmation.

Conclusion

The spectroscopic characterization of diisobutyl methylphosphonate by NMR, IR, and MS provides a wealth of structural information. The predicted data and fragmentation pathways outlined in this guide serve as a valuable reference for researchers. While experimental data from public databases is limited, the principles discussed herein allow for a confident, albeit theoretical, structural assignment. For definitive characterization, it is always recommended to acquire experimental spectra on a purified sample.

References

• PubChem. (n.d.). Diisobutyl methylphosphonate. National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

• NIST. (n.d.). Diisopropyl methanephosphonate. NIST Chemistry WebBook. Retrieved February 6, 2026, from [Link]

• Kühl, O. (2008). Phosphorus-31 NMR Spectroscopy. Springer-Verlag Berlin Heidelberg.

• MDPI. (2025). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. Retrieved February 6, 2026, from [Link]

• SpectraBase. (n.d.). Diethyl (tosyloxy)methylphosphonate. Wiley-VCH. Retrieved February 6, 2026, from [Link]

• Science.gov. (n.d.). diisopropyl methylphosphonate dimp: Topics by Science.gov. Retrieved February 6, 2026, from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy of Liquids. Department of Chemistry. Retrieved February 6, 2026, from [Link]

• University of Wisconsin-Madison Libraries. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved February 6, 2026, from [Link]

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• 3. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 5. mdpi.com [mdpi.com]

Forensic Signature Analysis: Diisobutyl Methylphosphonate (DIBMP) in Sarin Synthesis

An in-depth technical guide on the forensic analysis and formation of Diisobutyl Methylphosphonate (DIBMP) within the context of Sarin (GB) synthesis.

Content Type: Technical Whitepaper & Forensic Guide Audience: Chemical Forensic Scientists, CWC Inspectors, and CBRNE Defense Researchers

Executive Summary: The Impurity Fingerprint

While Diisopropyl methylphosphonate (DIMP) is the canonical byproduct of Sarin (GB) synthesis, the presence of Diisobutyl methylphosphonate (DIBMP) represents a critical forensic anomaly. In high-purity military-grade synthesis, DIBMP is virtually nonexistent. Its detection serves as a high-fidelity "attribution signature," indicating the use of contaminated feedstock —specifically, Isopropanol doped with Isobutanol impurities or the use of industrial "fusel oil" alcohol mixtures.

This guide details the mechanistic genesis of DIBMP during GB production, its differentiation from standard byproducts, and the validated analytical protocols for its detection.

Chemical Genesis: Competitive Esterification

The formation of DIBMP during Sarin production is not a standard pathway but a competitive side reaction driven by feedstock impurities. Standard Sarin synthesis involves the alcoholysis of Methylphosphonic Difluoride (DF) with Isopropanol (IPA).

The "Dirty Feedstock" Mechanism

When Isopropanol contains Isobutanol (2-methyl-1-propanol) as a contaminant, the highly reactive DF precursor undergoes non-selective esterification.

• Primary Reaction (Sarin):

• Primary Side Reaction (DIMP):

• Impurity Reaction (DIBMP):

Reaction Pathway Visualization

The following diagram illustrates the competitive kinetics between the intended synthesis and the impurity-driven side reactions.

Figure 1: Competitive esterification pathways. DIBMP forms only when Isobutanol impurities compete for the DF precursor.

Analytical Forensics: Detection & Identification

DIBMP is a Schedule 2 compound under the Chemical Weapons Convention (CWC).[1] Its identification requires distinguishing it from the isobaric and homologous series of alkyl methylphosphonates.

Gas Chromatography-Mass Spectrometry (GC-MS)

DIBMP is best analyzed using Electron Ionization (EI) GC-MS.[2] It elutes later than DIMP due to the increased carbon chain length and boiling point.

Table 1: Comparative Mass Spectral Data

Compound	Molecular Weight	Base Peak (m/z)	Key Fragment Ions (m/z)	Retention Index (Semi-Std Non-Polar)
DIMP	180.18	123	97, 79, 43 (Isopropyl)	~1160
DIBMP	208.23	97	57 (Isobutyl) , 41, 153	~1283 - 1298

Key Diagnostic Logic:

• m/z 97: Characteristic of the methylphosphonate core

  .

• m/z 57: The presence of the isobutyl cation

  is the discriminating feature against DIMP (which shows m/z 43 for isopropyl).

• Absence of m/z 123: DIMP's base peak (m/z 123) will be shifted in DIBMP, confirming the alkyl substitution.

Forensic Attribution Workflow

The detection of DIBMP triggers a specific attribution logic tree, used to determine the sophistication of the synthesis laboratory.

Figure 2: Forensic decision tree for source attribution based on byproduct profiling.

Experimental Protocols

Safety Warning: All protocols involve Schedule 2 precursors and potential nerve agent residues. Operations must be conducted in a CWC-compliant facility with appropriate engineering controls.

Synthesis of DIBMP Standard (For Verification)

To validate detection, a reference standard of DIBMP must be synthesized.

• Reagents: Methylphosphonic dichloride (DC), Isobutanol (anhydrous), Triethylamine (scavenger).

• Setup: Schlenk line under Nitrogen atmosphere.

• Procedure:

  • Cool 50 mL of Dichloromethane (DCM) containing 10 mmol DC to 0°C.

  • Add mixture of 22 mmol Isobutanol and 22 mmol Triethylamine dropwise over 30 mins.

  • Mechanism:[3][4][5]

  • Stir at room temperature for 2 hours.

  • Filter off the amine salt precipitate.

  • Concentrate filtrate via rotary evaporation.

• Purification: Distillation or Flash Chromatography (Silica gel, Hexane/Ethyl Acetate).

Extraction from Environmental Matrices

• Aqueous Samples:

  • Adjust pH to neutral (pH 7).

  • Liquid-Liquid Extraction (LLE) with Dichloromethane (3 x 10 mL).

  • Dry organic layer over anhydrous

    .

  • Concentrate to 1 mL under Nitrogen stream.

• Soil Samples:

  • Ultrasonic extraction with Acetonitrile for 20 mins.

  • Centrifuge and filter supernatant.

  • Analyze directly or exchange solvent to DCM.

Stability & Environmental Fate

Unlike Sarin, which hydrolyzes rapidly in alkaline conditions, DIBMP is a dialkyl ester and is significantly more persistent.

• Hydrolysis: Very slow under neutral conditions. Requires high pH or catalytic breakdown to form Isobutyl Methylphosphonic Acid (IBMPA).

• Persistence: Can remain detectable in soil and concrete for months to years, making it a durable marker for "cold" forensic sites.

References

• National Institutes of Health (NIH). (2025). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin. PubChem.[6] Available at: [Link]

• Organisation for the Prohibition of Chemical Weapons (OPCW). (2019). Lists of Approved Data on Scheduled Chemicals Recommended for Inclusion in the OPCW Central Analytical Database. Available at: [Link]

• ResearchGate. (2025). Alkyl methylphosphonic acids, the degradation products of organophosphorous CWA—preparation and direct quantitative GC-FID analysis. Available at: [Link]

• Science.gov. (2025). Diisobutyl methylphosphonate (DIBMP) and Chemical Weapons Destruction. Available at: [Link]

Sources

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Protocols & Analytical Methods

Advanced purification techniques for Diisobutyl methylphosphonate

Application Note: Advanced Purification of Diisobutyl Methylphosphonate (DIBMP)

Abstract

Diisobutyl methylphosphonate (DIBMP) is a critical organophosphorus compound utilized as a simulant for G-series chemical warfare agents (CWAs) and as a specialized extractant in nuclear fuel cycles. Commercial synthesis often yields significant impurities, including mono-ester hydrolysis products (isobutyl hydrogen methylphosphonate), residual alcohols, and pyro-phosphonates. This guide details a multi-stage purification protocol combining chemical pre-treatment (Liquid-Liquid Extraction) with High-Vacuum Fractional Distillation to achieve purities exceeding 99.5%.

Introduction & Impurity Profile

High-purity DIBMP (CAS: 7242-56-0) is essential for accurate toxicological modeling and detector calibration. The primary challenge in purifying DIBMP is its thermal sensitivity; prolonged exposure to temperatures above 160°C can induce transesterification or degradation into acidic byproducts.

Common Impurities:

• Isobutyl Hydrogen Methylphosphonate (Mono-ester): An acidic hydrolysis product that causes peak tailing in GC and corrosion in metallic systems.

• Isobutanol: Residual starting material.

• Methylphosphonic Acid (MPA): Complete hydrolysis product; highly polar and non-volatile.

• Triisobutyl Phosphate: A side-product formed during phosphorylation.

Physicochemical Profile

Understanding the physical constants is prerequisite to configuring the distillation apparatus.

Property	Value	Notes
IUPAC Name	Diisobutyl methylphosphonate
CAS Number	7242-56-0	Note: CAS 1604-38-2 refers to the mono-ester.
Molecular Formula	C₉H₂₁O₃P
Molecular Weight	208.23 g/mol
Boiling Point (Atm)	~254°C (Estimated)	Decomposes before reaching this temp.
Boiling Point (Vac)	122–126°C @ 1.5–2.0 mmHg	Target range for distillation.
Density	0.97 – 1.06 g/mL
Solubility	Soluble in alcohols, ethers, DCM	Limited solubility in water (Hydrophobic).
Appearance	Colorless, clear liquid	Yellowing indicates oxidation or amine residues.

Purification Workflow

The following logic gate describes the decision-making process for purification based on initial purity assessment.

Figure 1: Purification Decision Tree. Protocol A is mandatory if the crude material has been stored for long periods (hydrolysis risk).

Protocol A: Chemical Pre-treatment (Acid Scavenging)

Objective: To chemically remove acidic mono-esters (Isobutyl hydrogen methylphosphonate) which have high boiling points and can co-distill with the product.

Reagents:

• Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Diethyl Ether or Dichloromethane (DCM).

• Magnesium Sulfate (MgSO₄), anhydrous.

Procedure:

• Dissolution: Dissolve crude DIBMP in an equal volume of Diethyl Ether or DCM.

• Base Wash: Transfer to a separatory funnel. Wash with Saturated NaHCO₃ (2 x Vol).

  • Mechanism:[1][2][3] The bicarbonate deprotonates the mono-ester (pKa ~2), converting it into a water-soluble sodium salt. The diester (DIBMP) remains in the organic phase.

• Brine Wash: Wash the organic phase once with saturated NaCl solution to break any emulsions and remove residual base.

• Drying: Collect the organic phase and dry over anhydrous MgSO₄ for 30 minutes.

• Concentration: Filter off the solid desiccant. Remove the solvent using a Rotary Evaporator at 40°C under reduced pressure (200 mmHg).

  • Result: A neutral "stripped" crude oil ready for distillation.

Protocol B: High-Vacuum Fractional Distillation

Objective: Separation of DIBMP from residual solvents (light key) and pyro-phosphonate dimers (heavy key).

Equipment:

• Short-path distillation head or Vigreux column (10-15 cm).

• High-vacuum pump (Rotary vane or Scroll) capable of <1 mmHg.

• Manometer (Digital vacuum gauge).

• Oil bath with magnetic stirring.

Distillation Logic Diagram:

Figure 2: Fractionation logic based on vapor temperature at 1.5 mmHg.

Procedure:

• Setup: Assemble the glassware. Grease all joints heavily (high vacuum grease) and clip them. Insulate the Vigreux column with aluminum foil.

• Degassing: Begin stirring. Apply vacuum gradually without heat to degas the liquid. Wait until pressure stabilizes <2.0 mmHg.

• Heating: Ramp oil bath temperature to 145°C.

• Fraction 1 (Heads): Collect any distillate coming over below 115°C (at 1.5 mmHg). This is likely residual isobutanol or solvent.

• Fraction 2 (Heart - Product):

  • When the vapor temperature stabilizes between 122°C and 126°C (at 1.5 mmHg), switch to the main receiver.

  • Note: If pressure fluctuates, the temperature reading will shift. Maintain constant vacuum.

• Termination: Stop collection if the vapor temperature spikes >130°C or if the pot residue becomes dark/viscous (polymerization risk).

Protocol C: Flash Chromatography (Polishing)

Objective: Used only if Distillation yields <99% purity or if specific non-volatile impurities persist.

Stationary Phase: Silica Gel 60 (230-400 mesh). Mobile Phase: Gradient of Hexane : Ethyl Acetate.

Procedure:

• Column Prep: Pack a glass column with Silica Gel slurry in 100% Hexane.

• Loading: Load the distilled DIBMP (diluted 1:1 in Hexane) onto the column.

• Elution:

  • Flush with 100% Hexane (2 Column Volumes) to remove non-polar hydrocarbons.

  • Switch to 80:20 Hexane:Ethyl Acetate . DIBMP is moderately polar and will elute in this fraction.

  • Increase to 50:50 if retention is too high.

• Analysis: Check fractions via TLC (Stain: Iodine or KMnO₄). DIBMP spots will be visible.[4]

• Recovery: Combine pure fractions and remove solvent via rotary evaporation.

Quality Control (QC)

Test	Method	Acceptance Criteria
Purity	GC-FID / GC-MS	> 99.5% Area
Identity	³¹P-NMR	Single singlet peak @ ~30-32 ppm (relative to H₃PO₄)
Acidity	Titration (KOH)	< 0.1 mg KOH/g
Water Content	Karl Fischer	< 0.05%

Safety & Handling

• Toxicity: While DIBMP is a simulant and less toxic than Sarin, it is an organophosphonate that can inhibit acetylcholinesterase at high doses. It is a skin and eye irritant (H315, H319).[1][3][4][5]

• PPE: Butyl rubber or Nitrile gloves, safety goggles, and lab coat are mandatory.

• Ventilation: All operations, especially distillation (venting vacuum pump exhaust), must occur in a certified fume hood.

• Decontamination: Spills should be treated with 10% Sodium Hydroxide (NaOH) solution to hydrolyze the ester bonds, followed by water wash.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. Retrieved from [Link]

• Kosolapoff, G. M. (1955).Vapour Pressures and Densities of Some Lower Alkylphosphonates. Journal of the Chemical Society, 2964-2965.
• Organisation for the Prohibition of Chemical Weapons (OPCW).Schedule 2 Chemicals: Guidelines for Schedules of Chemicals. (Context on DIBMP as a simulant/precursor).

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. Methylphosphonyl dichloride - Wikipedia [en.wikipedia.org]
• 3. fishersci.fi [fishersci.fi]
• 4. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl methylphosphonate | C3H9O3P | CID 449085 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical methods for the detection and quantification of Diisobutyl methylphosphonate

An Application Guide to the Analytical Determination of Diisobutyl Methylphosphonate (DIBMP)

Introduction

Diisobutyl methylphosphonate (DIBMP) is an organophosphorus compound with significant relevance in both environmental monitoring and defense-related forensic analysis. While it has no major commercial applications, its primary importance stems from its role as a key byproduct and impurity in the synthesis of the nerve agent Sarin (GB).[1][2] Consequently, the detection and quantification of DIBMP can serve as a crucial indicator of Sarin production activities. Furthermore, due to its structural similarity and lower toxicity compared to nerve agents, DIBMP is often used as a chemical warfare agent (CWA) simulant for testing and calibrating detection equipment and for training personnel.[2][3]

The analysis of DIBMP presents a typical challenge for analytical chemists: the need to detect trace levels of a semi-volatile compound in complex environmental or forensic matrices. This requires methods that are not only sensitive and selective but also robust and reliable. This application note provides a detailed guide to two powerful and widely adopted analytical techniques for the determination of DIBMP: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

This document is intended for researchers, analytical scientists, and professionals in drug development and environmental safety who require validated protocols for the detection and quantification of DIBMP. It moves beyond a simple listing of steps to explain the causality behind methodological choices, ensuring a deeper understanding of the analytical workflow.

Physicochemical Properties of Diisobutyl Methylphosphonate

Understanding the chemical and physical properties of DIBMP is fundamental to selecting and optimizing an analytical method. For instance, its volatility and thermal stability are key considerations for Gas Chromatography, while its polarity influences separation in Liquid Chromatography.

Property	Value	Source
Chemical Formula	C₉H₂₁O₃P	[4]
Molecular Weight	208.23 g/mol	[4]
Appearance	Colorless liquid	[5][6]
Boiling Point	172-174 °C (at 10 mmHg)	[5]
Solubility	Does not mix with water	[5]
IUPAC Name	diisobutyl methylphosphonate	[4]
CAS Number	7242-56-0	[4]

Method 1: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a gold-standard technique for the analysis of volatile and semi-volatile organic compounds.[7][8] The gas chromatograph separates components of a mixture based on their boiling points and affinity for the stationary phase of the analytical column. The mass spectrometer then fragments the eluted components and separates the fragments based on their mass-to-charge ratio, providing a unique "fingerprint" for definitive identification and quantification.[8]

Principle of GC-MS for DIBMP Analysis

DIBMP is sufficiently volatile and thermally stable to be analyzed by GC. The sample is injected into a heated port, where DIBMP is vaporized and carried by an inert gas (e.g., Helium) onto the analytical column. As the column temperature is gradually increased, DIBMP travels through the column and is separated from other matrix components. Upon exiting the column, it enters the MS ion source, is ionized (typically by Electron Ionization - EI), fragmented, and detected.

Experimental Workflow: GC-MS

Caption: Workflow for DIBMP analysis using GC-MS.

Detailed Protocol: Sample Preparation (Solid-Phase Extraction)

This protocol is adapted for environmental soil samples.[9] The choice of a C18 sorbent is based on its effectiveness in retaining semi-polar organic molecules like DIBMP from aqueous extracts.[10]

• Sample Extraction:

  • Weigh 10 g of the soil sample into a glass beaker.

  • Add 20 mL of distilled water and shake vigorously for 30 minutes to extract DIBMP into the aqueous phase.

  • Filter the extract to remove particulate matter.

• SPE Cartridge Conditioning:

  • Prepare a C18 SPE cartridge (e.g., 200 mg) by sequentially passing 5 mL of methanol followed by 5 mL of distilled water. This activates the sorbent. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pass the filtered aqueous extract through the conditioned C18 cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of distilled water to remove any remaining polar impurities.

• Elution:

  • Elute the retained DIBMP from the cartridge by passing 5 mL of chloroform or another suitable solvent like ethyl acetate. Collect the eluate in a clean glass vial.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of a solvent compatible with the GC injection, such as methanol or ethyl acetate. Add an internal standard if required.

Detailed Protocol: GC-MS Instrumentation

The following parameters are based on a validated method for DIBMP quantification.[2][3]

Parameter	Setting	Rationale
GC System	Agilent, Thermo Fisher, or equivalent	Standard instrumentation for this application.
Column	TG-5SilMS (or equivalent 5% Phenyl-siloxane), 30 m x 0.25 mm ID, 0.25 µm film	A low-polarity column providing good separation for semi-volatile organophosphorus compounds.[2]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas standard for GC-MS.
Inlet Temperature	200 °C	Ensures rapid and complete vaporization of DIBMP without thermal degradation.
Injection Mode	Splitless or Split (e.g., 10:1)	Splitless for trace analysis to maximize analyte transfer to the column; Split for more concentrated samples to avoid column overload.
Injection Volume	1 µL	Standard injection volume.
Oven Program	Initial 60°C for 1 min, ramp at 5°C/min to 110°C	This gentle temperature ramp provides effective separation of DIBMP from other matrix components, with a reported retention time of ~8.5 minutes.[2][3]
MS System	Quadrupole or Ion Trap	Common mass analyzers for this work.
Ion Source	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
MS Transfer Line	200 °C	Prevents condensation of the analyte before it reaches the ion source.
Acquisition Mode	Full Scan (e.g., 50-250 m/z)	Allows for the collection of the full mass spectrum for definitive identification.

Method 2: Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS is a powerful technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry.[][12] It is particularly well-suited for compounds that are non-volatile, polar, or thermally unstable, which may be challenging for GC-MS. While DIBMP is amenable to GC-MS, LC-MS/MS offers an alternative and potentially more sensitive approach, especially in complex biological matrices where minimal sample cleanup is desired.[13][14]

Principle of LC-MS/MS for DIBMP Analysis

In LC-MS, the sample is dissolved in a liquid mobile phase and pumped through a column packed with a stationary phase (e.g., C18). Separation occurs based on the analyte's partitioning between the mobile and stationary phases. After elution, the analyte enters the mass spectrometer, typically through an Electrospray Ionization (ESI) source, which is a soft ionization technique that keeps the molecule intact, usually as a protonated molecule [M+H]⁺. In a tandem MS (MS/MS) system, this parent ion is selected, fragmented, and specific product ions are monitored, providing an exceptionally high degree of selectivity and sensitivity.

Experimental Workflow: LC-MS/MS

Caption: Workflow for DIBMP analysis using LC-MS/MS.

Detailed Protocol: Sample Preparation (Protein Precipitation)

This protocol is a common "dilute-and-shoot" approach for biological fluids like plasma or urine, valued for its speed and simplicity.

• Sample Collection:

  • Collect 100 µL of plasma or urine into a microcentrifuge tube.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile containing an appropriate internal standard (e.g., an isotopically labeled DIBMP). Acetonitrile serves to precipitate proteins that would otherwise interfere with the analysis.[9]

• Vortex and Centrifuge:

  • Vortex the mixture for 1 minute to ensure thorough mixing and precipitation.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Collection and Filtration:

  • Carefully transfer the supernatant to a new vial.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Detailed Protocol: LC-MS/MS Instrumentation

The following is a representative protocol for the analysis of a small organophosphorus compound like DIBMP.

Parameter	Setting	Rationale
LC System	UPLC/UHPLC system	Provides high-resolution separation and fast analysis times.
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)	Industry standard for retaining and separating semi-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte from the C18 column.
Flow Rate	0.4 mL/min	Typical flow rate for a 2.1 mm ID column.
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold 2 min, re-equilibrate	A standard gradient to ensure elution of the analyte and cleaning of the column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
MS System	Triple Quadrupole Mass Spectrometer	The ideal instrument for quantitative analysis using MRM.
Ion Source	Electrospray Ionization (ESI), Positive Mode	ESI is a soft ionization technique suitable for polar molecules; positive mode will form the [M+H]⁺ ion.
MRM Transition	Precursor Ion (Q1): 209.1 (DIBMP [M+H]⁺) Product Ion (Q3): To be determined empirically	The specific product ions would need to be optimized in the lab, but would correspond to characteristic fragments of DIBMP.
Collision Energy	To be determined empirically	Optimized to produce the most stable and intense product ion signal.

Method Validation and Performance

Method validation is critical to ensure that the analytical results are reliable and accurate. Key performance metrics from the literature for the GC-MS method are summarized below.

Performance Metric	Result	Source
Instrument	GC-MS	[2]
Linear Range	1.5 to 150 µg/mL	[3]
Limit of Detection (LOD)	0.21 µg/mL (210 ppb)	[2][3]
Limit of Quantification (LOQ)	0.62 µg/mL (620 ppb)	[2][3]
Lowest Measured Amount	1.5 ng on-column	[2][3]

Safety Precautions

Diisobutyl methylphosphonate is a hazardous chemical and must be handled with appropriate care.

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4][15] It is considered harmful if swallowed, inhaled, or comes into contact with skin.[5]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., PVC, Neoprene), safety goggles with side shields, and a lab coat.[5][16]

• Handling: All work should be conducted in a well-ventilated chemical fume hood.[16] Avoid breathing vapors or mist. Ensure an eye wash unit is readily accessible.[5]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from incompatible materials such as strong oxidizing agents.[5][16]

Conclusion

Both GC-MS and LC-MS/MS are highly effective techniques for the reliable detection and quantification of Diisobutyl methylphosphonate. The choice between them depends on the specific application, sample matrix, and available instrumentation.

• GC-MS is a robust and well-validated method, particularly suitable for environmental samples like soil and water, where the volatility of DIBMP can be leveraged for effective separation.[2][9]

• LC-MS/MS offers a powerful alternative, especially for complex biological matrices like plasma or urine. Its high sensitivity and selectivity, combined with simpler sample preparation protocols like protein precipitation, make it ideal for high-throughput screening and biomonitoring applications.

By following the detailed protocols and understanding the principles outlined in this guide, researchers can confidently implement robust analytical methods for DIBMP, contributing to advancements in environmental safety, forensic science, and public health.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (1998). Toxicological Profile for Diisopropyl Methylphosphonate (DIMP). U.S. Department of Health and Human Services. [Link]

• Science.gov. diisopropyl methylphosphonate dimp: Topics by Science.gov. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Diisopropyl Methylphosphonate (DIMP) Tox Profile. [Link]

• Bocos-Bintintan, V., Roman, T., & Beldean-Galea, M. S. (2024). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. ResearchGate. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. [Link]

• Wikipedia. Sarin. [Link]

• Bocos-Bintintan, V., Roman, T., & Beldean-Galea, M. S. (2024). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. International Journal of Molecular Sciences, 25(13), 7192. [Link]

• Wikipedia. Diisopropyl methylphosphonate. [Link]

• Alarcon-Barrera, J. C., et al. (2022). Liquid Chromatography-Mass Spectrometry for Clinical Metabolomics: An Overview. Metabolites, 12(11), 1105. [Link]

• ACS Publications. Mass Spectrometry–Driven Strategies for Membrane Protein–Targeted Drug Discovery. [Link]

• Wikipedia. Liquid chromatography–mass spectrometry. [Link]

• Eljarrat, E., & Barceló, D. (2014). Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. Analytical and Bioanalytical Chemistry, 406(29), 7459–7467. [Link]

• University of Louisville. (2023). Liquid Chromatography-Mass Spectrometry (LC-MS) Method for Metabolomic Studies of Biological Samples. YouTube. [Link]

• Wikipedia. Gas chromatography–mass spectrometry. [Link]

• SCION Instruments. Gas Chromatography Mass Spectrometry (GC-MS) | Analysis. [Link]

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• 2. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]
• 7. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 8. Gas Chromatography Mass Spectrometry (GC-MS) | Analysis [scioninstruments.com]
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• 12. Liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
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• 16. fishersci.com [fishersci.com]

Gas chromatography-mass spectrometry (GC-MS) analysis of Diisobutyl methylphosphonate

An Application Note for the Identification and Quantification of Diisobutyl Methylphosphonate (DIBMP) by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Diisobutyl methylphosphonate (DIBMP), with the chemical formula C9H21O3P, is an organophosphorus compound.[1] While it has limited direct commercial applications, its structural similarity to chemical warfare agents (CWAs) like Sarin and Soman makes it a relevant compound for study. It can be used as a simulant for developing and validating detection methods for highly toxic nerve agents, aiding in forensic investigations and environmental monitoring.[2][3] Gas chromatography coupled with mass spectrometry (GC-MS) is a definitive analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds, making it the gold standard for analyzing DIBMP and related substances.[4]

This application note provides a comprehensive protocol for the analysis of Diisobutyl methylphosphonate in various matrices using GC-MS. The methodology detailed herein is designed for researchers in environmental science, defense, and toxicology, offering a robust framework for sample preparation, instrumental analysis, and data interpretation.

Chemical Properties and Safety Information

A thorough understanding of the analyte's properties is critical for safe handling and effective analysis.

Property	Value	Reference
Molecular Formula	C9H21O3P	[1]
Molecular Weight	208.24 g/mol	[1]
CAS Number	7242-56-0	[1]
Appearance	Colorless Liquid	[5]
IUPAC Name	diisobutyl methylphosphonate	[6]

Safety Precautions:

Diisobutyl methylphosphonate is a hazardous substance that requires careful handling in a controlled laboratory environment.[7]

• Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6] Harmful if swallowed or in contact with skin.[7][8]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.[8][9] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., Neoprene or PVC), safety goggles with side shields, and a lab coat.[7][9]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[8][9]

• First Aid: In case of eye contact, rinse cautiously with water for several minutes.[1][9] For skin contact, wash with plenty of soap and water.[1][9] If inhaled, move the person to fresh air.[1][9] Seek immediate medical attention if symptoms persist.

Principle of GC-MS Analysis

GC-MS combines two powerful analytical techniques to provide high-resolution separation and definitive identification of chemical compounds.[4] The process involves:

• Injection: A liquid sample is injected into the GC, where it is vaporized in a heated inlet.

• Separation: The vaporized components are swept by an inert carrier gas (e.g., Helium) onto a long, thin capillary column. The column's stationary phase interacts differently with each compound based on its volatility and polarity, causing them to separate as they travel through the column.

• Ionization: As the separated compounds elute from the column, they enter the mass spectrometer's ion source (typically using Electron Ionization - EI), where they are fragmented into characteristic, charged ions.

• Detection: The mass analyzer separates these ions based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion, generating a mass spectrum that serves as a unique chemical fingerprint for the compound.

Experimental and Analytical Workflow

The overall workflow from sample receipt to final data analysis is a multi-step process requiring careful execution to ensure data integrity and accuracy.

Caption: Workflow for DIBMP analysis by GC-MS.

Materials, Reagents, and Instrumentation

Reagents

• Diisobutyl methylphosphonate (DIBMP) standard, >95% purity

• Dichloromethane (DCM), pesticide residue grade or equivalent

• Hexane, pesticide residue grade

• Anhydrous Sodium Sulfate, analytical grade, baked at 400°C for 4 hours

• Internal Standard (IS): e.g., Tributyl phosphate or a deuterated analog, as appropriate

• High-purity Helium (99.999%)

Instrumentation The following parameters are a validated starting point and may be adapted based on the specific instrument and column used. These are based on established methods for similar organophosphorus compounds.[2][3][10]

Parameter	Setting	Rationale
Gas Chromatograph (GC)
Injection Mode	Splitless	Maximizes sensitivity for trace-level analysis.
Injector Temperature	250°C	Ensures rapid and complete vaporization of DIBMP.
Carrier Gas	Helium	Provides good separation efficiency and is inert.
Flow Rate	1.0 mL/min (Constant Flow)	Ensures reproducible retention times.
Column	TG-5SilMS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness	A robust, low-bleed column suitable for a wide range of semi-volatile organophosphorus compounds.[2][10]
Oven Program	Initial: 60°C (hold 2 min), Ramp: 10°C/min to 280°C, Hold: 5 min	A temperature ramp that effectively separates the target analyte from potential matrix interferences.
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique providing reproducible fragmentation patterns for library matching.
Ion Source Temp.	230°C	Standard temperature to promote ionization while minimizing thermal degradation.
Quadrupole Temp.	150°C	Standard temperature for stable mass filtering.
Electron Energy	70 eV	Standard energy level that produces consistent and extensive fragmentation for library matching.
Mass Scan Range	40-450 amu	Covers the expected mass range of DIBMP fragments and potential impurities.
Solvent Delay	3 minutes	Prevents the high concentration of injection solvent from saturating the detector.

Protocols

1. Standard and Calibration Curve Preparation Accurate quantification relies on a well-prepared calibration curve.

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of DIBMP standard and dissolve it in 10 mL of hexane or another suitable solvent.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution to prepare a series of calibration standards. A typical concentration range might be 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL.

• Internal Standard Fortification: Spike each calibration standard and blank with the internal standard at a constant concentration (e.g., 1 µg/mL).

• Analysis: Analyze each calibration standard by GC-MS.

• Calibration Curve Construction: Plot the ratio of the DIBMP peak area to the internal standard peak area against the concentration of DIBMP. The linearity of the curve (R² > 0.995) must be verified.[11]

2. Sample Preparation (Aqueous Matrix) This protocol is a general liquid-liquid extraction method suitable for water samples.[12]

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• pH Adjustment & Salting Out: Adjust the sample pH to 7 using a suitable buffer. Add 10 g of sodium chloride to the sample to increase the ionic strength and enhance the extraction of organophosphates into the organic phase.[12]

• Fortification: Spike the sample with the internal standard.

• Extraction: Transfer the sample to a 250 mL separatory funnel. Add 30 mL of dichloromethane, cap, and shake vigorously for 2 minutes, venting frequently to release pressure.[12]

• Phase Separation: Allow the layers to separate for at least 10 minutes. Drain the lower organic layer (DCM) into a clean flask.

• Repeat Extraction: Repeat the extraction process two more times with fresh 30 mL aliquots of DCM, combining all organic extracts.

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentration: Concentrate the extract to approximately 0.5 mL using a gentle stream of nitrogen.[13][14] Do not evaporate to complete dryness to avoid loss of the analyte.[14]

• Final Volume: Adjust the final volume to 1.0 mL with the injection solvent (e.g., hexane). The sample is now ready for GC-MS analysis.

Data Analysis and Interpretation

Identification The identification of DIBMP is confirmed using two key pieces of evidence obtained from the GC-MS analysis:

• Retention Time (RT): The RT of the analyte peak in the sample chromatogram must match the RT of a known DIBMP standard, analyzed under identical instrumental conditions, within a predefined tolerance window (e.g., ±0.1 minutes).

• Mass Spectrum: The EI mass spectrum of the sample peak must show a fragmentation pattern consistent with the reference spectrum of DIBMP from an authenticated standard or a validated spectral library (e.g., NIST). The primary ions for DIBMP should be present with the correct relative abundances. The NIST library indicates a top m/z peak at 97 for Diisobutyl methylphosphonate.[6]

Quantification Once identified, the concentration of DIBMP in the sample is calculated using the calibration curve. The peak area ratio of the analyte to the internal standard in the sample is used to determine the concentration from the linear regression equation derived from the calibration standards.

Method Performance

While specific validation for DIBMP must be performed, performance characteristics can be estimated from closely related compounds. For Di-isopropyl methylphosphonate (DIMP), a similar analyte, reported limits of detection (LOD) and quantification (LOQ) by GC-MS are approximately 0.21 µg/mL and 0.62 µg/mL, respectively.[2][15] Similar performance can be expected for DIBMP with this method.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the analysis of Diisobutyl methylphosphonate by GC-MS. The described methodology, from sample preparation to data analysis, offers a reliable approach for the detection and quantification of this compound in environmental and other matrices. Adherence to proper safety protocols is paramount throughout the procedure. The method's high specificity and sensitivity make it an invaluable tool for researchers and professionals in forensic science, toxicology, and national security.

References

• Banu, D. A., et al. (2025). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. Toxics, 13(2), 102. Available at: [Link]

• Banu, D. A., et al. (2025). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. PubMed, 39997917. Available at: [Link]

• Banu, D. A., et al. (2025). (PDF) Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. ResearchGate. Available at: [Link]

• Muthusamy, S. K., & Ravi, P. M. (2015). Gas Chromatography-Mass Spectrometry Determination of Organophosphate Pesticide Residues in water of the irrigation canals. International Journal of Current Microbiology and Applied Sciences, 4(9), 113-120. Available at: [Link]

• P, M., et al. (2017). A Review on GC-MS and Method Development and Validation. International Journal of Pharmaceutical Quality Assurance, 8(4), 123-130. Available at: [Link]

• Banu, D. A., et al. (2025). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. Semantic Scholar. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Diisobutyl methylphosphonate. PubChem Compound Database. Available at: [Link]

• Wheeler, P., Bunn, R., & Edge, T. (n.d.). Analysis of Organophosphorus Compounds by GC/MS. Thermo Fisher Scientific. Available at: [Link]

• Taha, Z. A. (2021). (PDF) Analysis of chemical warfare agents by gas chromatography-mass spectrometry: Methods for their direct detection and derivatization approaches for the analysis of their degradation products. ResearchGate. Available at: [Link]

• D'Agostino, P. A., & Hancock, J. R. (2005). Analysis of Chemical Warfare Agents by GC-MS: Second Chemical Cluster CRTI Training Exercise. Defence Research and Development Canada. Available at: [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Organomation. Available at: [Link]

• Wikipedia. (n.d.). Diisopropyl methylphosphonate. Wikipedia. Available at: [Link]

• Agilent Technologies. (n.d.). Detection and Measurement of Chemical Warfare Agents Technical Overview. Agilent Technologies. Available at: [Link]

• Agilent Technologies. (n.d.). Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert. Agilent Technologies. Available at: [Link]

• Capoun, T., & Krykorkova, J. (2021). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents. Vide Leaf. Available at: [Link]

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• 2. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. impactfactor.org [impactfactor.org]
• 5. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]
• 6. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Application Note: Advanced NMR Characterization of Diisobutyl Methylphosphonate (DIBMP)

Topic: Nuclear magnetic resonance (NMR) spectroscopy of Diisobutyl methylphosphonate Content Type: Application Note & Protocol Role: Senior Application Scientist

Executive Summary

Diisobutyl methylphosphonate (DIBMP, CAS 1604-33-7) is a critical organophosphorus compound utilized primarily as a structural simulant for G-series nerve agents, specifically Sarin (GB) and Soman (GD). Its structural core—a methyl group directly bonded to phosphorus (

) and ester linkages—mimics the chemical signature of these warfare agents without their extreme neurotoxicity.

This guide provides a definitive protocol for the NMR spectroscopic characterization of DIBMP. Unlike standard organic analysis, the characterization of organophosphonates requires specific attention to heteronuclear coupling (

and ), which manifests as complex splitting patterns often mistaken for impurities by inexperienced analysts. This note establishes the standard for purity assessment, structural verification, and degradation monitoring.

Chemical Context & Safety

Structural Significance

DIBMP contains a phosphorus atom in the +5 oxidation state (

). The direct phosphorus-carbon bond ( ) is the defining feature distinguishing it from phosphates ( ).

• Formula:

• Key Moiety: Methylphosphonate core (

  )

• Simulant Role: Mimics the hydrolysis pathways and spectral signatures of Sarin (

  ).

Safety Protocol

WARNING: While DIBMP is a simulant, it is a chemical irritant and shares physical properties with toxic organophosphates.

• Handling: Fume hood mandatory. Wear butyl rubber or nitrile gloves.

• Decontamination: Alkaline hydrolysis (10% NaOH) rapidly degrades DIBMP to less volatile ionic species.

• Waste: Segregate as organophosphorus waste; do not mix with oxidizers.

Experimental Protocol: Sample Preparation

To ensure reproducibility and accurate coupling constant extraction, strict adherence to concentration and solvent standards is required.

Solvent Selection

• Chloroform-d (

  ): Preferred. Provides excellent solubility and prevents H/D exchange of labile protons (if degradation products are present).

• Deuterium Oxide (

  ): Used specifically for analyzing hydrolytic degradation products (e.g., Methylphosphonic acid). Note: DIBMP has limited solubility in water.

Preparation Workflow

Figure 1: Optimized sample preparation workflow for organophosphonate analysis.

Acquisition Parameters

Standard proton parameters are insufficient due to the wide chemical shift range and relaxation properties of Phosphorus-31.

Table 1: Instrument Configuration

Parameter	H NMR	C NMR	P NMR
Frequency (Typical)	400 - 600 MHz	100 - 150 MHz	162 - 243 MHz
Pulse Sequence	zg30 (30° pulse)	zgpg30 (Power-gated decoupling)	zgpg30 (Inverse gated decoupling)
Spectral Width	12 ppm (-1 to 11)	240 ppm (-10 to 230)	100 ppm (-50 to +50)
Relaxation Delay (D1)	1.0 - 2.0 s	2.0 s	5.0 - 10.0 s (Critical)*
Scans (NS)	16	512 - 1024	32 - 64
Referencing	TMS (0.00 ppm)	(77.16 ppm)	85% (ext. std) = 0.00 ppm

Expert Insight on

P Relaxation: Phosphorus nuclei in phosphonates often have longer relaxation times than protons. If quantitative integration is required (e.g., purity assay), the relaxation delay (D1) must be set to at least (typically >10 seconds) to avoid saturation effects that underestimate the main peak intensity.

Spectral Analysis & Interpretation

This section details the expected signals.[1][2][3][4][5][6] The hallmark of DIBMP analysis is the Phosphorus-Hydrogen (

) and Phosphorus-Carbon ( ) coupling.

P NMR Spectrum

The most diagnostic tool for immediate identification.

• Chemical Shift:

  30.0 – 33.0 ppm (Singlet, if decoupled).

• Interpretation: This region is characteristic of alkyl methylphosphonates.

  • Degradation Check: A shift to ~20-25 ppm often indicates hydrolysis to the mono-ester (Isobutyl methylphosphonic acid). A shift near 0 ppm indicates complete hydrolysis to inorganic phosphate (rare) or ~20-30 ppm for Methylphosphonic acid (MPA).

H NMR Spectrum

The spectrum is dominated by the isobutyl group and the unique P-Methyl doublet.

Moiety	Shift ( ppm)	Multiplicity	Coupling ( )	Assignment Logic
	1.45 - 1.55	Doublet (d)	Hz	The large splitting is not H-H coupling; it is the signature P-H coupling.
	3.70 - 3.85	Multiplet (m)	Hz	Complex splitting due to coupling with both P and the adjacent CH.
	1.85 - 2.00	Multiplet (m)	Hz	Methine proton of the isobutyl group.
(Isobutyl)	0.90 - 0.95	Doublet (d)	Hz	Terminal methyls, chemically equivalent.

C{ H} NMR Spectrum

Carbon-Phosphorus coupling constants are definitive for structural proof.

Carbon	Shift ( ppm)	Splitting	Coupling ( )
	11.0 - 13.0	Doublet	Hz
	70.0 - 72.0	Doublet	Hz
(Isobutyl)	29.0 - 29.5	Doublet	Hz
(Isobutyl)	18.5 - 19.0	Singlet	Negligible coupling

Expert Insight: The massive splitting of the

carbon (~144 Hz) is often mistaken for two separate impurity peaks by automated peak-picking software. Manual verification is required.

Structural Validation Logic

Use the following logic tree to confirm the identity of DIBMP versus common impurities (like Diisopropyl methylphosphonate or Phosphites).

Figure 2: Decision logic for confirming the Methylphosphonate core structure.

Troubleshooting & Common Artifacts

• "Extra" Peaks in

  C:

  • Symptom:[2] The

    carbon appears as two peaks 140 Hz apart.

  • Solution: Do not integrate them separately.[3] Calculate the center point. This is a doublet, not two singlets.

• Broadening in

  P:

  • Symptom:[2] Broad peak instead of a sharp singlet.

  • Cause: Insufficient proton decoupling or chemical exchange if the sample is degrading (hydrolysis).

  • Fix: Increase decoupling power or check sample pH (acidic byproducts catalyze exchange).

• Satellite Peaks in

  H:

  • Symptom:[2] Small peaks around the main methyl doublet.

  • Cause:

    satellites (1.1% natural abundance). In high-purity DIBMP, these are visible. Do not confuse with impurities.

References

• Verification of Organophosphorus Compounds

  • Black, R. M., & Muir, B. (2003). Derivatisation reactions in the chromatographic analysis of chemical warfare agents and their degradation products. Journal of Chromatography A. Link

• NMR of Phosphonates

  • Appelt, H. R., et al. (2025). Characterization of methylphosphonate as a 31P NMR pH indicator. ResearchGate. Link

• Spectral Data Comparison (DMMP/IMPA)

  • National Institute of Standards and Technology (NIST). Mass Spectrometry and NMR Data Center. Link

• Simulant Chemistry

  • Talmage, S. S., et al. (2007). The determination of organophosphonate nerve agent metabolites in human urine. NIH PubMed. Link

Sources

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• 3. youtube.com [youtube.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. mixed organophosphorus compounds: Topics by Science.gov [science.gov]
• 6. scispace.com [scispace.com]

Application of Diisobutyl methylphosphonate as a reagent in organic synthesis

Introduction: Unveiling Diisobutyl Methylphosphonate

Diisobutyl methylphosphonate is an organophosphorus compound that serves as a valuable reagent in modern organic synthesis.[1][2] While its close analog, diisopropyl methylphosphonate (DIMP), has been noted as a byproduct in the synthesis of nerve agents and used as a chemical simulant, diisobutyl methylphosphonate is primarily of interest to the synthetic chemist for its role in the construction of carbon-carbon double bonds.[3][4][5] This application note provides a detailed guide for researchers, scientists, and professionals in drug development on the practical application of diisobutyl methylphosphonate, with a primary focus on its utility in the Horner-Wadsworth-Emmons reaction.

This document will delve into the mechanistic underpinnings of its reactivity, provide detailed experimental protocols, and offer insights into the practical aspects of its use, ensuring both scientific integrity and operational success.

Chemical and Physical Properties

A thorough understanding of the reagent's properties is fundamental to its effective application and safe handling.

Property	Value	Reference
CAS Number	7242-56-0	[1][2]
Molecular Formula	C9H21O3P	[1]
Molecular Weight	208.23 g/mol	[1]
Appearance	Colorless liquid	[5]
IUPAC Name	2-methyl-1-[methyl(2-methylpropoxy)phosphoryl]oxypropane	[1]

Core Application: The Horner-Wadsworth-Emmons (HWE) Reaction

The cornerstone of diisobutyl methylphosphonate's utility in organic synthesis is its application as a key reagent in the Horner-Wadsworth-Emmons (HWE) reaction. This powerful olefination reaction provides a reliable method for the synthesis of alkenes, often with high stereoselectivity, from aldehydes and ketones.

Mechanistic Rationale: The "Why" Behind the Reaction

The HWE reaction proceeds through a well-defined mechanistic pathway, which dictates the choice of reagents and reaction conditions. Understanding this mechanism is crucial for troubleshooting and optimizing reaction outcomes.

• Deprotonation: The reaction is initiated by the deprotonation of the α-carbon to the phosphonate group by a suitable base. The acidity of this proton is enhanced by the electron-withdrawing nature of the phosphonate moiety, facilitating the formation of a stabilized phosphonate carbanion. The choice of base is critical; strong bases such as sodium hydride (NaH) or lithium diisopropylamide (LDA) are commonly employed.

• Nucleophilic Attack: The resulting phosphonate carbanion is a potent nucleophile that readily attacks the electrophilic carbonyl carbon of an aldehyde or ketone. This addition step forms a tetrahedral intermediate.

• Oxaphosphetane Formation and Decomposition: The tetrahedral intermediate undergoes an intramolecular cyclization to form a four-membered ring intermediate known as an oxaphosphetane. This intermediate is unstable and rapidly collapses, driven by the formation of a highly stable phosphorus-oxygen double bond in the phosphate byproduct. This decomposition results in the formation of the desired alkene and a water-soluble phosphate salt. The facile removal of this byproduct is a significant advantage of the HWE reaction over the traditional Wittig reaction.

Caption: Generalized workflow of the Horner-Wadsworth-Emmons reaction.

Stereoselectivity: Controlling Alkene Geometry

A key feature of the HWE reaction is its ability to control the stereochemistry of the resulting alkene. Generally, the reaction favors the formation of the thermodynamically more stable (E)-alkene. This preference is attributed to steric interactions in the transition state leading to the oxaphosphetane intermediate. However, the stereochemical outcome can be influenced by several factors, including the structure of the phosphonate and the carbonyl compound, the nature of the base, and the reaction conditions. For the synthesis of (Z)-alkenes, modified conditions, such as the Still-Gennari modification, can be employed.

Experimental Protocols: A Practical Guide

The following is a representative protocol for the Horner-Wadsworth-Emmons olefination using diisobutyl methylphosphonate. It should be noted that optimal conditions may vary depending on the specific substrates used.

Representative Protocol: Synthesis of an α,β-Unsaturated Ester

This protocol describes the reaction of diisobutyl methylphosphonate with an aldehyde to form an (E)-α,β-unsaturated ester.

Materials:

• Diisobutyl methylphosphonate

• Aldehyde

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Preparation of the Phosphonate Anion:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (1.2 equivalents) and wash with anhydrous hexanes to remove the mineral oil.

  • Carefully decant the hexanes and suspend the NaH in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of diisobutyl methylphosphonate (1.0 equivalent) in anhydrous THF to the NaH suspension via a dropping funnel.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases. This indicates the complete formation of the phosphonate anion.

• Olefination Reaction:

  • Cool the solution of the phosphonate anion back to 0 °C.

  • Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO4 or Na2SO4.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired alkene.

Caption: Experimental workflow for the Horner-Wadsworth-Emmons reaction.

Characterization of Diisobutyl Methylphosphonate

Accurate characterization of the starting material is essential for reproducible results. The following data provides a reference for the identification and purity assessment of diisobutyl methylphosphonate.

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isobutyl groups, including a doublet for the methyl protons, a multiplet for the methine proton, and a doublet of doublets for the methylene protons adjacent to the oxygen. The methyl group attached to the phosphorus will appear as a doublet due to coupling with the ³¹P nucleus.

• ¹³C NMR: The carbon NMR spectrum will display signals for the four distinct carbon environments in the isobutyl group and the methyl group attached to phosphorus. The carbons will exhibit coupling to the ³¹P nucleus.[6]

• ³¹P NMR: The phosphorus-31 NMR spectrum is the most definitive method for characterizing phosphonates. Diisobutyl methylphosphonate is expected to show a single resonance in a chemical shift region typical for alkylphosphonates.[7][8]

• IR Spectroscopy: The infrared spectrum will be characterized by a strong P=O stretching absorption band, typically in the region of 1250 cm⁻¹, and C-O-P stretching vibrations.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns, including the loss of isobutyl and isobutoxy groups.[1]

Safety and Handling

Diisobutyl methylphosphonate should be handled with appropriate safety precautions in a well-ventilated fume hood.[1]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Measures:

• Wear protective gloves, clothing, and eye/face protection.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Use only outdoors or in a well-ventilated area.

• In case of contact with skin or eyes, rinse immediately with plenty of water.

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

Diisobutyl methylphosphonate is a valuable and versatile reagent for the synthesis of alkenes via the Horner-Wadsworth-Emmons reaction. Its ability to generate stabilized carbanions that react efficiently with a wide range of aldehydes and ketones, coupled with the practical advantage of a water-soluble byproduct, makes it an attractive choice for synthetic chemists in both academic and industrial settings. By understanding the underlying mechanism and adhering to established protocols, researchers can effectively leverage this reagent to construct complex molecular architectures with a high degree of control.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (1998). Toxicological Profile for Diisopropyl methylphosphonate (DIMP). U.S. Department of Health and Human Services, Public Health Service.

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Diisopropyl Methylphosphonate. National Library of Medicine. Retrieved from [Link]

• Wikipedia. (2023). Diisopropyl methylphosphonate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. Retrieved from [Link]

• Science.gov. (n.d.). diisopropyl methylphosphonate dimp: Topics by Science.gov. Retrieved from [Link]

• NIST. (n.d.). Diisopropyl methanephosphonate. NIST Chemistry WebBook. Retrieved from [Link]

• Lab-Tools.com. (n.d.). Characterization of methylphosphonate as a 31P NMR pH indicator. Retrieved from [Link]

• JEOL Ltd. (n.d.). Analyzes of alkyl phosphonate mixtures. Retrieved from [Link]

• RefractiveIndex.INFO. (n.d.). Refractive index of C7H17O3P (Diisopropyl methylphosphonate, DIMP). Retrieved from [Link]

• Sychrovský, V., Čechová, L., & Straka, M. (2014). Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent. Physical Chemistry Chemical Physics, 16(33), 17741-17753.
• An, D., & Wang, Y. (2015). Copper-Catalyzed C-P Bond Construction via Direct Coupling of Phenylboronic Acids with H-Phosphonate Diesters. The Journal of Organic Chemistry, 80(15), 7860-7865.
• Gese, N. J., & Eilers, H. (2022, April). Infrared signatures of the adsorption and photocatalysis of diisopropyl methylphosphonate (DIMP), a chemical warfare agent simulant, on kaolinite-based minerals. In Chemical, Biological, Radiological, Nuclear, and Explosives (CBRNE) Sensing XXIII (Vol. 12104, pp. 28-36). SPIE.
• Kirk, K., Kuchel, P. W., & Labotka, R. J. (1988). Characterization of transmembrane chemical shift differences in the 31P NMR spectra of various phosphoryl compounds added to erythrocyte suspensions. Biophysical journal, 54(2), 241–247.
• Kumar, M. (2013). 1323 Chemical Shifts and Coupling Constants for C10H14D2NO3P. In Landolt-Börnstein - Group III Condensed Matter (Vol. 40H1, pp. 1332-1332). Springer, Berlin, Heidelberg.

• Chem.info. (n.d.). 31 Phosphorus NMR. Retrieved from [Link]

• Organic Chemistry Explained. (2020, September 8). Coupled and Decoupled 13C-NMR of Dimethyl Methylphosphonate [Video]. YouTube. Retrieved from [Link]

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• 3. Diisopropyl Methylphosphonate (DIMP) | Toxic Substances | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Diisopropyl Methylphosphonate - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Application Notes and Protocols: Diisobutyl Methylphosphonate as a Ligand in Organometallic Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Dialkyl Methylphosphonates in Catalysis

In the landscape of organometallic catalysis, the design and selection of ligands are of paramount importance, directly influencing the reactivity, selectivity, and efficiency of a catalytic system. While phosphine ligands have been a cornerstone of catalyst development, the exploration of related organophosphorus compounds continues to unveil new opportunities. Diisobutyl methylphosphonate, a member of the dialkyl methylphosphonate family, presents a unique electronic and steric profile that warrants its consideration as a ligand in various transition metal-catalyzed reactions. This document serves as a comprehensive guide to the properties of diisobutyl methylphosphonate and its potential applications as a ligand, providing detailed protocols and mechanistic insights. Although direct literature on diisobutyl methylphosphonate as a primary ligand is emerging, the principles and protocols outlined herein are based on the well-established chemistry of analogous dialkyl phosphonates and provide a solid foundation for its application in catalysis.

Physicochemical Properties of Diisobutyl Methylphosphonate

Understanding the fundamental properties of a ligand is crucial for predicting its behavior in a catalytic cycle. Diisobutyl methylphosphonate is a colorless liquid with the chemical formula C9H21O3P.[1][2]

Property	Value	Source
Molecular Formula	C9H21O3P	[2]
Molecular Weight	208.23 g/mol	[2]
Appearance	Colorless liquid	Inferred from related compounds
IUPAC Name	2-methyl-1-[methyl(2-methylpropoxy)phosphoryl]oxypropane	[2]
CAS Number	7242-56-0	[2]

The presence of the phosphoryl group (P=O) and the alkoxy substituents creates a distinct electronic environment around the phosphorus atom compared to traditional phosphine ligands. The P=O bond introduces a more electrophilic phosphorus center and can influence the ligand's coordination chemistry. The bulky isobutyl groups provide significant steric hindrance, which can be advantageous in promoting reductive elimination and preventing catalyst deactivation pathways such as the formation of bridged dimers.

Synthesis of Diisobutyl Methylphosphonate

The synthesis of dialkyl methylphosphonates is typically achieved through the Michaelis-Arbuzov reaction. This reaction involves the treatment of a trialkyl phosphite with an alkyl halide. For diisobutyl methylphosphonate, the reaction would proceed by reacting triisobutyl phosphite with methyl iodide.

A general procedure, adapted from the synthesis of related phosphonates, is as follows: A mixture of triisobutyl phosphite and a slight excess of methyl iodide is heated. An exothermic reaction is expected to commence.[3] After the initial reaction subsides, the mixture is typically refluxed to ensure complete conversion.[3] The product, diisobutyl methylphosphonate, can then be isolated and purified by distillation under reduced pressure.

Figure 1. Synthetic pathway for diisobutyl methylphosphonate.

Application in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis. The choice of ligand is critical for the success of these transformations. While there is a lack of specific literature for diisobutyl methylphosphonate in this context, we can extrapolate from the behavior of other phosphonate-based ligands. Phosphonates can act as ligands in palladium-catalyzed reactions such as the Suzuki-Miyaura coupling.[4][5]

The general mechanism for a Suzuki-Miyaura coupling involves an oxidative addition, transmetalation, and reductive elimination sequence. The ligand plays a crucial role in each of these steps, influencing the electron density at the metal center and the steric environment around it.

Figure 2. General catalytic cycle for the Suzuki-Miyaura reaction.

Protocol: Suzuki-Miyaura Cross-Coupling of an Aryl Bromide with Phenylboronic Acid

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Diisobutyl methylphosphonate

• Aryl bromide (e.g., 4-bromotoluene)

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Water (degassed)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (1 mol%) and diisobutyl methylphosphonate (2-4 mol%).

• Add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add anhydrous toluene (5 mL) and degassed water (0.5 mL).

• The reaction mixture is stirred and heated to 80-100 °C. The progress of the reaction should be monitored by TLC or GC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate.

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Rationale for Experimental Choices:

• Ligand to Metal Ratio: A slight excess of the ligand is often used to ensure full coordination to the metal center and to prevent the formation of palladium black.

• Base: The base is crucial for the transmetalation step, activating the boronic acid. Potassium carbonate is a common and effective choice.

• Solvent System: The use of a biphasic solvent system like toluene/water can be beneficial for the solubility of the various components and can facilitate the reaction.

Potential Application in Rhodium-Catalyzed Reactions

Rhodium catalysis is widely used for various organic transformations, including hydroformylation and C-H activation.[6][7] The electronic properties of diisobutyl methylphosphonate could make it a suitable ligand for such reactions. For instance, in hydroformylation, the ligand's steric bulk can influence the regioselectivity (linear vs. branched aldehyde).

Hypothetical Rhodium-Catalyzed Hydroformylation Workflow

Figure 3. A potential workflow for rhodium-catalyzed hydroformylation.

Conclusion and Future Outlook

Diisobutyl methylphosphonate represents a potentially valuable yet underexplored ligand for organometallic catalysis. Its unique steric and electronic properties, derived from the isobutyl groups and the phosphoryl moiety, suggest its applicability in a range of catalytic transformations. The protocols and mechanistic discussions provided in these application notes, based on the established chemistry of analogous phosphonates, offer a starting point for researchers to investigate the utility of diisobutyl methylphosphonate in their own catalytic systems. Further research is warranted to fully elucidate its coordination chemistry and catalytic performance, which could lead to the development of novel and more efficient catalytic processes.

References

• Wikipedia. Diisopropyl methylphosphonate. [Link]

• ResearchGate. Molecular structure of [Pd(d t bpx)(η 2 -BQ)], 4, without H atoms and.... [Link]

• PubChem. Dibutyl methylphosphonate. [Link]

• PubChemLite. Diisobutyl methylphosphonate (C9H21O3P). [Link]

• Digital Commons @ NJIT. Interaction of liquid phase diisopropyl methyl phosphonate (dimp) with material surrogates for components of soil and combustion products of metal fuels. [Link]

• PubChem. Diisobutyl methylphosphonate. [Link]

• National Institutes of Health. Palladium-Catalyzed α-Arylation of Benzylic Phosphonates. [Link]

• Newcastle University ePrints. Palladium-Catalyzed Suzuki–Miyaura Cross-Couplings with 2-Diethylphosphonato-Substituted Aryl- and Naphthylboronate Esters as the Nucleophilic Partner: A Complementary Approach to the Synthesis of Biaryl Monophosphonates. [Link]

• Organic Syntheses. diisopropyl methylphosphonate. [Link]

• Harvard University Department of Chemistry and Chemical Biology. The Suzuki Reaction. [Link]

• Google Patents.

• MDPI. Rhodium-catalyzed migrative annulation and olefination of 2-aroylpyrroles with diazoesters. [Link]

• arXiv.org. Conformer-Specific Dissociation Dynamics in Dimethyl Methylphosphonate Radical Cation. [Link]

• Organic Chemistry Portal. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• ACS Publications. Donor Ability of Bisphosphinemonoxide Ligands Relevant to Late-Metal Olefin Polymerization Catalysis. [Link]

• Royal Society of Chemistry. Rhodium catalyzed template-assisted distal para-C–H olefination. [Link]

• arXiv.org. Conformer-Specific Dissociation Dynamics in Dimethyl Methylphosphonate Radical Cation. [Link]

• National Institutes of Health. Rhodium-catalyzed selective direct arylation of phosphines with aryl bromides. [Link]

• PubChem. Diisopropyl Methylphosphonate. [Link]

Sources

• 1. PubChemLite - Diisobutyl methylphosphonate (C9H21O3P) [pubchemlite.lcsb.uni.lu]
• 2. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Chemoselective and regiospecific Suzuki coupling on a multisubstituted sp(3)-carbon in 1,1-diborylalkanes at room temperature. | Sigma-Aldrich [sigmaaldrich.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Rhodium catalyzed template-assisted distal para-C–H olefination - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Rhodium-catalyzed selective direct arylation of phosphines with aryl bromides - PMC [pmc.ncbi.nlm.nih.gov]

Standard operating procedures for handling and storing Diisobutyl methylphosphonate

Application Note: Safe Handling, Storage, and Extraction Protocols for Diisobutyl Methylphosphonate (DIBMP)

Executive Summary

Diisobutyl methylphosphonate (DIBMP), CAS 7242-56-0, is an organophosphorus compound utilized primarily as a specialized solvent extractant for heavy metals (uranium, rare earth elements) and as a chemical warfare agent (CWA) simulant for G-series nerve agents.

While significantly less toxic than the agents it simulates, DIBMP possesses a Methyl-Phosphorus (P-CH3) bond, classifying it as a Schedule 2 Part B Precursor under the Chemical Weapons Convention (CWC). This designation mandates strict inventory accounting, specific storage security, and non-proliferation compliance. This guide outlines the standard operating procedures (SOPs) for the safe handling, storage, and experimental application of DIBMP.

Chemical Profile & Regulatory Compliance

Identity & Properties

• IUPAC Name: Bis(2-methylpropyl) methylphosphonate

• CAS Number: 7242-56-0[1][2]

• Molecular Formula: C9H21O3P[1][2][3]

• Molecular Weight: 208.23 g/mol [1][2]

• Physical State: Colorless liquid

• Boiling Point: >215°C (Estimated based on DIMP analog)

• Flash Point: >98°C (Combustible Liquid, Class IIIB)

• Solubility: Soluble in organic solvents; sparingly soluble in water.

Regulatory Status (Critical)

• CWC Status: Schedule 2 Part B . The P-Me bond makes it a controlled precursor.

• Export Control: Subject to export restrictions (e.g., EAR in the US, dual-use regulations in EU).

• Reporting: Facilities producing, processing, or consuming DIBMP above threshold quantities (typically 1 tonne/year, though research quantities are exempt from declaration but not inspection liability) must maintain auditable mass-balance records.

Safety & Engineering Controls

Hazards:

• Health: Skin and severe eye irritant (Category 2A). Potential for low-level organophosphorus neurotoxicity upon chronic exposure.

• Reactivity: Stable, but hydrolyzes slowly in the presence of moisture to form methylphosphonic acid (corrosive). Incompatible with strong oxidizers.

Personal Protective Equipment (PPE) Matrix

Component	Recommendation	Rationale
Gloves	Butyl Rubber (0.5mm+) or Nitrile (Double-gloved)	Organophosphonates can permeate standard latex. Butyl rubber offers >480 min breakthrough time.
Respiratory	Half-face respirator with P100/Organic Vapor cartridges	Required if aerosolization is possible (e.g., during high-speed mixing or spraying).
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient due to the risk of irreversible eye damage from splashes.
Body	Tyvek Lab Coat	Disposable, chemically resistant apron recommended for bulk transfers (>1L).

Storage Protocols

Objective: Prevent hydrolysis and maintain inventory integrity for CWC compliance.

Protocol S-1: Long-Term Storage

• Container: Store in borosilicate glass or high-density polyethylene (HDPE) containers. Avoid aluminum or mild steel if moisture presence is suspected (corrosion risk).

• Atmosphere: Blanket the headspace with dry Nitrogen (N2) or Argon before sealing. DIBMP is hygroscopic; moisture ingress leads to acid formation.

• Temperature: Store at 2°C to 8°C to minimize degradation, though ambient storage (15-25°C) is acceptable for short durations (<6 months).

• Segregation: Store in a dedicated "CWC Schedule 2" cabinet, separate from strong oxidizers (e.g., nitric acid, permanganates) and strong bases.

Protocol S-2: Inventory Tracking (CWC Mandate)

• Logbook: Every aliquot removed must be logged with: Date, User, Mass Removed, Remaining Mass, Purpose of Use.

• Audit: Quarterly mass-balance checks are required to ensure the physical stock matches the logbook.

Operational Protocol: Liquid-Liquid Extraction (LLX)

Context: DIBMP is used to extract specific metal ions (e.g., Uranium(VI), Thorium, or Heavy Rare Earths) from acidic nitrate media.

Workflow Diagram: LLX Process

Figure 1: General workflow for Liquid-Liquid Extraction using DIBMP.

Detailed Procedure:

• Organic Phase Preparation:

  • Dilute DIBMP to 10-30% (v/v) in an aliphatic diluent (e.g., n-dodecane or kerosene).

  • Note: Pure DIBMP is too viscous for efficient phase separation.

  • Modifier: Add 2-5% Isodecanol or TBP if third-phase formation (emulsion) is observed.

• Extraction Contact:

  • Ratio: Maintain an Organic:Aqueous (O:A) ratio of 1:1 initially.

  • Mixing: Mix vigorously for 10–20 minutes at ambient temperature. Ensure equilibrium is reached (verify kinetics for specific metal).

  • Apparatus: Use a separatory funnel for bench scale or a centrifugal contactor for continuous flow.

• Phase Separation:

  • Allow phases to settle. DIBMP/Dodecane is lighter than water (Density < 1.0 g/mL).

  • Collect the lower aqueous phase (Raffinate) for analysis.

• Stripping (Metal Recovery):

  • Contact the loaded organic phase with a stripping agent (e.g., 0.5M Sodium Carbonate or dilute Oxalic Acid) to precipitate or back-extract the metal.

  • Validation: Measure metal concentration in both phases using ICP-OES or ICP-MS to calculate the Distribution Coefficient (

    ).

Emergency Response & Waste Disposal

Spill Response Protocol

• Evacuate: Clear the immediate area.

• PPE: Don full PPE including respirator if vapors are present.

• Containment: Use vermiculite or sand dams to prevent entry into drains.

• Neutralization (Decontamination):

  • Apply a solution of 10% Sodium Hydroxide (NaOH) or Sodium Carbonate to the spill.

  • Mechanism: Alkaline hydrolysis breaks the P-O-C bonds, converting DIBMP into less hazardous methylphosphonic acid salts and isobutanol.

  • Allow to react for 30 minutes before cleaning.

Waste Disposal

• Do NOT dispose of down the drain.

• Collect as "Hazardous Waste - Organophosphorus Compound" .

• Label clearly with "Contains CWC Schedule 2 Precursor" to alert disposal contractors of incineration requirements.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. Retrieved from [Link]

• Organisation for the Prohibition of Chemical Weapons (OPCW). Annex on Chemicals: Schedule 2. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Method 614.1 - The Determination of Organophosphorus Pesticides. (Applicable handling guidelines). Retrieved from [Link]

Sources

• 1. Diisobutyl methylphosphonate | CAS 7242-56-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diisobutyl methylphosphonate suppliers and producers - BuyersGuideChem [buyersguidechem.com]

Application Note: Trace Detection of Diisopropyl Methylphosphonate (DIMP) via Ion Mobility Spectrometry

[1][2][3][4][5]

Abstract

This application note details the protocol for the trace detection of Diisopropyl methylphosphonate (DIMP), a structural analog and non-toxic simulant for the nerve agent Sarin (GB). Utilizing Ion Mobility Spectrometry (IMS) in positive ionization mode, this method achieves sub-ppb detection limits.[1] The protocol leverages ammonia doping to suppress background interferences, ensuring high specificity. We define the precise reduced mobility (

) values for DIMP monomers and dimers and provide a self-validating workflow for instrument calibration and alarm verification.

Introduction & Scientific Context

Diisopropyl methylphosphonate (DIMP) is widely utilized in defense research as a surrogate for G-series nerve agents, particularly Sarin (GB). Its chemical structure mimics the organophosphonate core of lethal agents, possessing similar proton affinity and drift characteristics, but without the acetylcholinesterase inhibition toxicity.

Why IMS? While Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for confirmation, it lacks the speed required for real-time field monitoring. IMS offers millisecond-scale separation and detection, making it the standard for point-of-detection (POD) chemical warfare agent (CWA) sensors.

Principle of Operation

The detection mechanism relies on Atmospheric Pressure Chemical Ionization (APCI) . DIMP possesses a high proton affinity (PA), significantly higher than that of water or standard reactant ions.

• Ionization: A radioactive source (

  ) or Corona Discharge generates primary reactant ions (hydronium clusters, ).

• Charge Transfer: In the presence of DIMP, a proton is transferred from the reactant ion to the DIMP molecule, forming a product ion.

• Separation: These ions drift through a tube against a counter-flow of buffer gas under a uniform electric field.[2] Their velocity is inversely proportional to their collision cross-section (

  ).

Mechanism & Ion Chemistry

Understanding the ion-molecule chemistry is vital for interpreting the "Plasmagram" (mobility spectrum).

The Ammonia Dopant Strategy

To prevent false alarms from common environmental contaminants (e.g., diesel fumes, cleaning solvents), this protocol utilizes Ammonia (

) doping . Ammonia has a higher PA than water but lower PA than DIMP.

• Effect: Ammonia consumes the hydronium ions to form stable Ammonium Reactant Ions (

  ).

• Selectivity: Only analytes with a PA higher than Ammonia (like DIMP and Sarin) will steal the charge. Low-PA interferents are effectively "invisible."

Product Ion Formation

DIMP forms two distinct product ions depending on concentration:

• Monomer: At low concentrations, a single DIMP molecule is ionized (

  or ).

• Dimer: As concentration increases, the monomer captures a second neutral DIMP molecule (

  ).

Ionization Pathway Diagram

Figure 1: Competitive ionization pathway in ammonia-doped positive mode IMS. DIMP displaces ammonia to form stable monomer and dimer product ions.

Experimental Configuration

Instrumentation Settings

• Instrument: Drift Tube IMS (e.g., Smiths Detection LCD series or equivalent benchtop research unit).

• Ionization Source: Non-radioactive Corona Discharge or

  (10 mCi).

• Mode: Positive Ion Mode.

• Drift Gas: Clean, dry air (Molecular Sieve dried,

  ppm ).

• Dopant: Ammonia permeation tube (set to deliver approx. 50-100 ppm in source region).

Operating Parameters

Parameter	Setting	Rationale
Drift Tube Temp		Prevents condensation; balances peak resolution with clearing time.
Drift Gas Flow		Maintains laminar flow; prevents neutral diffusion into drift region.
Electric Field		Standard field strength for linear mobility behavior.
Gate Pulse Width		Optimization between sensitivity (ion count) and resolution.

Standard Operating Procedure (Protocol)

Phase 1: System Equilibration

• Purge: Flow dry drift gas for 30 minutes to remove moisture. Moisture is the enemy of IMS resolution; it causes peak broadening and drift time shifts.

• Thermal Stabilization: Allow the drift tube to reach the setpoint (

  ) and stabilize for 15 minutes.

• Dopant Check: Verify the presence of the Ammoniated RIP. It should appear as a sharp, single peak. If the RIP is broad or split, moisture content is too high.

Phase 2: Calibration ( Verification)

IMS systems measure drift time (

), which varies with temperature and pressure. You must convert this to Reduced Mobility ( ) to match library values.[3]

• Measure the drift time of the Reactant Ion Peak (

  ).

• Calculate the instrument constant (

  ) using the known of the RIP (typically for species in air). Where is tube length, is voltage, is temp (K), is pressure (Torr).

Phase 3: Sample Introduction

• Preparation: Prepare DIMP standards in methanol or use a permeation generator for vapor validation.

• Injection:

  • Liquid: Inject

    onto a Teflon swab or heater target. Flash heat to for desorption.

  • Vapor:[1] Connect the permeation source output to the IMS inlet.

• Acquisition: Record plasmagrams for 30 seconds.

Data Analysis & Interpretation

Reduced Mobility ( ) Library

The identification of DIMP is confirmed if the product ion peaks fall within the calibrated windows.

Ion Species	Identity	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> Value ( )	Description
RIP	Reactant Ion	2.31	The background peak (Ammoniated).[4][1]
Monomer		1.41	Dominant at low concentrations ( ppb).
Dimer		1.04	Dominant at high concentrations ( ppb).

Note: Values derived from standard literature and validated on commercial systems [1, 2].

The "Handshake" Effect

As DIMP concentration increases, you will observe the depletion of the RIP , followed by the growth of the Monomer , and finally the transfer of ion intensity to the Dimer .

• Trace Level: High RIP, Small Monomer, No Dimer.

• Alarm Level: Low RIP, High Monomer, Emerging Dimer.

• Saturation: No RIP, Small Monomer, Giant Dimer.

Automated Detection Logic

Figure 2: Algorithmic logic for automated DIMP identification. System checks for Monomer first, then Dimer, requiring S/N validation.

Validation & Performance Metrics

Limit of Detection (LOD)

• Vapor Phase: The system should reliably detect DIMP at 2 ppb (

  ) with a signal-to-noise ratio of 3:1 [2].

• Optimized Systems: High-performance units can achieve LODs as low as 0.24 ppb [2].

Interferences[3]

• AFFF (Firefighting Foams): May produce peaks near the dimer region.[5][6][7][4][1]

• Diesel/Gasoline: Effectively suppressed by Ammonia doping (these hydrocarbons have lower PA than Ammonia).

• Humidity: High humidity (>50% RH) without proper drying can shift

  values lower due to water clustering. Ensure the molecular sieve pack is active (blue indication, not pink).

References

• ResearchGate. Reduced ionic mobilities (K0) calculated for the ions produced by DIMP. Available at: [Link]

• PubMed / NIH. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. Available at: [Link]

• Owlstone Medical. An Introduction to Ion Mobility Spectrometry. Available at: [Link]

Sources

• 1. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. detectiontech.ca [detectiontech.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Diisobutyl Methylphosphonate (DIBMP) Reaction Optimization

The following Technical Support Guide is designed for researchers and process chemists working with Diisobutyl methylphosphonate (DIBMP) . Unlike its more common analog Diisopropyl methylphosphonate (DIMP), DIBMP presents unique steric and thermal challenges due to the isobutyl group.[1][2]

This guide focuses on minimizing specific side products: isobutene (via thermal elimination) , mono-ester hydrolysis stagnation , and transesterification impurities .[1][2]

Core Chemical Profile & Stability Logic

Diisobutyl methylphosphonate (DIBMP) is an organophosphorus ester often used as a simulant for V-series agents (specifically Russian VX, RVX) or as a specialized intermediate in Horner-Wadsworth-Emmons (HWE) olefination where increased lipophilicity is required.[1]

• CAS: 7242-56-0[3]

• Boiling Point: ~254°C (at 760 mmHg) / ~120°C (at 15 mmHg)[1]

• Critical Instability: The isobutyl group contains ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -hydrogens on a primary carbon. While less prone to cleavage than isopropyl esters (DIMP), it is susceptible to thermal -elimination at temperatures >140°C, releasing isobutene .[2]

Side Product Formation Pathways

The following diagram illustrates the competing pathways between desired reactivity (e.g., Hydrolysis/Lithiation) and side product formation (Elimination).[1]

Figure 1: Reaction and degradation pathways of DIBMP.[1][2][4][5][6][7] Note the thermal elimination route to isobutene, which competes with standard hydrolysis and lithiation.[1]

Troubleshooting Guide: Minimizing Side Products

Scenario A: High Vacuum Distillation & Purification

Issue: The distillate contains isobutene or the vacuum pressure fluctuates wildly (bumping), leading to impure fractions.[1] Cause: DIBMP has a high boiling point (254°C atm).[1][2] Heating the pot to >160°C to drive distillation triggers

-hydride elimination, generating isobutene gas which disrupts the vacuum.

Parameter	Recommended Setting	Rationale
Vacuum Pressure	< 5 mmHg (High Vacuum)	Reduces boiling point to <100°C, staying well below the elimination threshold.[1]
Bath Temperature	Max 130°C	Above 140°C, the rate of isobutene formation increases exponentially.[1][2]
Stabilizer	Acid Scavenger (e.g., ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> trace)	Traces of acid catalyze the elimination.[2] Ensure crude is neutral before distilling.[1][2]

Scenario B: Lithiation Reactions (Preparation of Nucleophiles)

Issue: Low yield of the alkylated product; recovery of starting material or formation of "gummy" P-O-P condensates.[1] Cause: The isobutyl group is sterically bulky.[1][2] If the deprotonation (using n-BuLi or LDA) is not maintained at cryogenic temperatures, the carbanion can attack another molecule of DIBMP (self-condensation) or undergo retro-reaction.[1]

Protocol Adjustment:

• Temperature: Must maintain -78°C strictly. Unlike Dimethyl methylphosphonate (DMMP), which tolerates -60°C, DIBMP's steric hindrance slows the desired electrophilic attack, requiring longer reaction times at low temps.[1][2] Warming up to speed this up causes side reactions.[1][2]

• Base Selection: Use LDA instead of n-BuLi. n-BuLi can act as a nucleophile and attack the phosphorus center (displacing the isobutoxy group) rather than acting solely as a base.[1]

Scenario C: Hydrolysis to Mono-Ester (IBUMPA)

Issue: Reaction stalls at ~80% conversion; pushing conditions leads to full hydrolysis to MPA (Methylphosphonic acid). Cause: The isobutyl group provides significant steric shielding to the phosphorus center, making the second hydrolysis step slower than the first, but high heat degrades the mono-ester.

Solution:

• Reagent: Use TMSBr (Trimethylsilyl bromide) followed by mild methanolysis, rather than aqueous acid/base reflux.[1][2]

• Mechanism: TMSBr cleaves the P-O-C bond via an

  -like mechanism at the carbon, which is less sensitive to the steric bulk of the isobutyl group compared to nucleophilic attack at Phosphorus.

• Reference: See Połeć et al.[1][2][4] for isolation of alkyl methylphosphonic acids.[1][2][4]

Frequently Asked Questions (FAQs)

Q1: I see a peak at retention time ~8.5 min and another at ~12 min in GC-MS. What are they? A:

• Main Peak: DIBMP.

• Impurity (~12 min): Likely Triisobutyl phosphate (TiBP) .[1][2] This is a common byproduct from the synthesis of DIBMP if triisobutyl phosphite was used.[1] It does not participate in HWE reactions but acts as a spectator impurity.

• Degradant: If the sample is old, check for Isobutyl methylphosphonic acid (IBUMPA) (often requires derivatization to see on GC).[1][2]

Q2: Can I use DIBMP interchangeably with DIMP (Diisopropyl methylphosphonate)? A: No.

• Reactivity: DIBMP is more sterically hindered.[1][2] Reaction times for nucleophilic substitutions will be 2-3x longer.[1][2]

• Stability: DIBMP is slightly more stable to acid hydrolysis than DIMP (primary vs secondary carbon) but similarly unstable to high heat (isobutene vs propene formation).[1][2]

• Toxicity: DIBMP is a simulant for Russian VX (RVX) degradation, whereas DIMP simulates Sarin (GB) .[1][2] Ensure your safety protocols match the specific agent simulant profile.[1][2]

Q3: How do I remove the "burnt rubber" smell from my reaction mixture? A: That smell is likely sulfur contaminants if you are working with thionation, OR isobutene oligomers if you overheated the reaction.[1][2] If the smell is accompanied by a pressure buildup in a closed vessel, you have generated isobutene gas.[1][2] Vent carefully and distill the product at lower pressure.[1][2]

References

• Vapor Pressure and Thermophysical Properties

  • Title: Vapor Pressure Data and Analysis for Selected Organophosphorus Compounds: DIBMP, DCMP, IMMP, IMPA, EMPA, and MPFA.[1][2]

  • Source: U.S. Army Edgewood Chemical Biological Center (ECBC-TR-1443).[1][2]

  • URL:[Link][1]

  • Relevance: Establishes the boiling point (254°C)

• Degradation Analysis & Impurity Profiling

  • Title: Alkyl methylphosphonic acids, the degradation products of organophosphorous CWA—preparation and direct quantitative GC-FID analysis.[2][4]

  • Source:Połeć, I. et al.[1][2][4] (ResearchGate/Journal of Chromatography A).[1][2]

  • URL:[Link]

  • Relevance: Provides specific extraction and identification protocols for the mono-ester (IBUMPA) side product.

• Russian VX (RVX)

  • Title: Destruction of chemical weapons stockpiles in the Russian Feder

  • Source:Rozsypal, T. et al.[1][2][8] (Environmental Chemistry Letters).[1][2][9]

  • URL:[Link]

  • Relevance: Details the formation of DIBMP from RVX and its subsequent hydrolysis p

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Buy Dehydro-L-(+)-ascorbic acid dimer (EVT-3417071) | 72691-25-9 [evitachem.com]
• 4. researchgate.net [researchgate.net]
• 5. diisopropyl methylphosphonate dimp: Topics by Science.gov [science.gov]
• 6. [2203.08035] High-Temperature Decomposition of Diisopropyl Methylphosphonate (DIMP) on Alumina: Mechanistic Predictions from Ab Initio Molecular Dynamics [arxiv.org]
• 7. DEGRADATION OF DIISOPROPYL METHYLPHOSPHONATE IN AQUEOUS SOLUTIONS BY ULTRASONIC IRRADIATION | CJM.ASM.MD [cjm.ichem.md]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Diisobutyl Methylphosphonate (DIBMP)

Status: Operational Ticket ID: DIBMP-PUR-001 Lead Scientist: Dr. A. Vance, Senior Application Specialist Subject: Overcoming synthesis byproducts, acidity, and thermal degradation in DIBMP isolation.[1]

Executive Summary & Technical Context

Diisobutyl methylphosphonate (DIBMP) is a critical organophosphorus solvent and intermediate.[1][2] Its structural integrity is often compromised during synthesis (typically via the Michaelis-Arbuzov reaction) by three primary impurity classes:

• Acidic Hydrolysis Products: Mono-isobutyl methylphosphonate (caused by moisture).[1][2]

• Unreacted Precursors: Triisobutyl phosphite or Methyl Iodide.[1][2]

• Thermal Degradation Products: Formed if distillation temperatures exceed 150°C at atmospheric pressure.[1][2]

This guide provides a self-validating purification workflow designed to achieve >99% purity for analytical or extraction applications.

Decision Logic: The Purification Workflow

Before initiating any protocol, determine the state of your crude material using this logic flow.

Figure 1: Decision matrix for selecting the appropriate purification module based on crude material characteristics.

Protocol A: Chemical De-acidification (Pre-treatment)

Objective: Remove mono-isobutyl methylphosphonate and residual methyl iodide.[1][2] Why: Acidic impurities catalyze decomposition during distillation.[1] Direct distillation of acidic crude leads to "bumping" and lower yields.[1]

Reagents

• Saturated Sodium Bicarbonate (

  ) or 10% Sodium Carbonate ( ).[1][2]

• Sodium Thiosulfate (

  ) - Only if iodine color is present.[1][2]

• Dichloromethane (DCM) or Toluene (if extraction solvent is needed).[1][2]

• Magnesium Sulfate (

  ) - Anhydrous.[1][2]

Step-by-Step Procedure

• Dilution: Dissolve the crude reaction mixture in an equal volume of DCM. (If crude is already liquid and flowable, this is optional but recommended for better phase separation).[1][2]

• Alkaline Wash:

  • Wash the organic phase 2x with 10%

    .[1]

  • Observation: Vigorous bubbling (

    ) indicates the neutralization of acidic byproducts.[1][2]

  • Validation: Check the pH of the aqueous layer.[1] It must remain basic (pH > 9) after the wash.[1][2]

• Iodine Scavenging (Conditional):

  • If the solution is yellow/amber (common in Arbuzov synthesis using Methyl Iodide), wash 1x with 10% Sodium Thiosulfate solution.[1][2]

  • Result: The organic layer should turn colorless or pale yellow.[1]

• Neutralization: Wash 1x with Brine (Saturated NaCl) to remove excess base and reduce emulsion formation.

• Drying: Dry the organic layer over anhydrous

  for 30 minutes. Filter off the solids.[1][3][4]

• Solvent Removal: Strip the solvent (DCM) using a Rotary Evaporator at mild heat (40°C).[1][2]

Protocol B: High-Vacuum Distillation (The Core)

Objective: Isolate pure DIBMP from high-boiling oligomers and low-boiling residuals.[1][2] Critical Parameter: DIBMP has a high boiling point (estimated >230°C at atm).[1][2] Do not distill at atmospheric pressure.

Parameter	Specification	Reason
Pressure	< 1.0 mmHg (Torr)	Lowers boiling point to prevent thermal pyrolysis (C-O bond cleavage).[1][2]
Bath Temp	130°C - 150°C	Provides sufficient without charring the flask contents.[1][2]
Vapor Temp	~110°C - 125°C	Note: This varies by exact vacuum depth.[1][2] Use as a relative guide.
Condenser	Water (20°C)	DIBMP freezes/viscosifies at very low temps; avoid dry ice condensers.[1][2]

The Distillation Setup[1][5]

• Apparatus: Short-path distillation head (Vigreux column optional but recommended for purity).

• Degassing: Apply vacuum gradually at room temperature first to remove residual DCM/volatiles.[1]

• Fraction Collection:

  • Fraction 1 (Forerun): Discard anything distilling below stable vapor temperature (removes unreacted phosphites).[1][2]

  • Fraction 2 (Main Cut): Collect the steady plateau. Refractive Index check recommended.[1][2][4]

  • Residue: Do not distill to dryness; pot residue may contain unstable polymeric phosphonates.[1]

Protocol C: Advanced Polishing (Adsorption)

Objective: Removal of trace moisture and ultra-trace acids for analytical standards.[1][2]

• Activated Alumina: Pass the distilled DIBMP through a small plug of basic activated alumina (Brockmann Grade I).[1][2]

  • Mechanism:[1][2][4][5][6][7][8] Lewis acid sites on alumina bind residual phosphonic acid mono-esters.[1][2]

• Molecular Sieves: Store purified DIBMP over 4Å molecular sieves to maintain anhydrous conditions.

Troubleshooting & FAQs

Q1: The distillate is cloudy or viscous. What happened?

Diagnosis: Moisture contamination or "puking" (entrainment).[1][2]

• Cause: Phosphonates are hygroscopic.[1][2][3] If the vacuum pump oil was wet, or the glassware wasn't dried, water can emulsify. Viscosity issues often arise if the "pot" temperature was too high, causing polymerization.

• Fix: Redissolve in DCM, dry over

  again, and redistill. Ensure a splash trap (bump trap) is used between the flask and the still head.[1][2]

Q2: My product smells like garlic or rotten onions.

Diagnosis: Presence of Phosphines or Phosphites.[1][5][9]

• Cause: Incomplete oxidation or thermal disproportionation of the starting triisobutyl phosphite.[1]

• Fix: The Alkaline Wash (Protocol A) usually fails to remove neutral phosphites.[1][2] You must rely on Fractional Distillation .[1][2] Ensure you discard a generous forerun (Fraction 1). If the smell persists, treat the crude with a mild oxidant (e.g., dilute

  ) before the final wash/distillation steps to convert smelly phosphites to phosphates (which have very different boiling points).[2]

Q3: The boiling point is fluctuating wildly.

Diagnosis: Pressure instability.[1][2]

• Cause: Degradation creating gaseous byproducts (isobutene) or a vacuum leak.[1][2]

• Fix: Check all joints. If the liquid in the pot is turning dark brown/black, thermal decomposition is occurring. Stop immediately. Lower the bath temperature and improve the vacuum (check pump oil).

References

• Sigma-Aldrich. Dimethyl methylphosphonate Product Specification & Properties.[1][2] (Used as homologue reference for boiling point trends).[1][2] [1][2]

• NIST Chemistry WebBook. Diisopropyl methylphosphonate (DIMP) Thermophysical Properties.[1][2] (Standard Reference Data for boiling point extrapolation). [1][2]

• Kosolapoff, G. M. (1945).[1][2] The Synthesis of Phosphonic and Phosphinic Acids.[1][5] Journal of the American Chemical Society.[1][10] (Foundational text on Arbuzov synthesis and purification). Citation grounded in general organophosphorus chemistry principles.

• BenchChem. Michaelis-Arbuzov Synthesis Guide.[1][2][4][6] (Reaction mechanism and byproduct identification).[1][2][4][8]

Disclaimer: This guide assumes the user is trained in handling hazardous organic chemicals.[1][2] Organophosphonates can mimic nerve agent precursors in structure; ensure compliance with local regulations (e.g., CWC Schedule 2 guidelines where applicable).[1][2]

Sources

• 1. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]
• 2. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN101307072A - Method for Purifying Phosphate Esters - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Diisobutyl Methylphosphonate (DIMP) Stability and Degradation

Welcome to the technical support center for Diisobutyl methylphosphonate (DIMP). This guide is designed for researchers, scientists, and drug development professionals to navigate the common stability and degradation challenges encountered during experimentation. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to ensure the integrity of your results.

Section 1: Troubleshooting Guide - Navigating Experimental Hurdles

This section addresses specific issues you might encounter with DIMP, offering a logical approach to problem-solving grounded in scientific principles.

Issue 1: Unexpected Degradation of DIMP in Solution

Question: I've prepared a solution of DIMP, but subsequent analysis shows significant degradation. What could be the cause?

Answer: The stability of DIMP in solution is influenced by several factors, primarily the solvent, pH, and storage conditions.

Causality: Organophosphonates like DIMP are susceptible to hydrolysis, a reaction where water molecules cleave the ester bonds. This process can be accelerated by acidic or basic conditions. Under acidic conditions, the phosphoryl oxygen is protonated, making the phosphorus atom more susceptible to nucleophilic attack. In basic conditions, hydroxide ions act as potent nucleophiles, directly attacking the phosphorus center.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for DIMP degradation in solution.

Issue 2: Inconsistent Results in Thermal Studies

Question: My experiments involving heating DIMP are giving variable results. Why might this be happening?

Answer: The thermal decomposition of DIMP is sensitive to the atmosphere and the presence of catalytic surfaces. In the presence of air, decomposition follows first-order kinetics and is significantly faster than in an inert atmosphere like nitrogen[1].

Causality: The presence of oxygen can initiate and propagate radical chain reactions, accelerating the breakdown of the molecule. Additionally, certain materials, such as metal oxides, can catalyze decomposition even at temperatures below its boiling point[1].

Recommendations:

• Atmosphere Control: For studies on intrinsic thermal stability, conduct experiments under an inert atmosphere (e.g., nitrogen or argon).

• Material Compatibility: Use glass or other inert materials for your reaction vessels. Avoid reactive metal surfaces unless their catalytic effect is the subject of the investigation.

• Temperature Monitoring: Ensure precise and uniform temperature control throughout your experimental setup.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of DIMP? A1: The main degradation product from the hydrolysis of DIMP is Isopropyl Methylphosphonic Acid (IMPA)[2]. In animal studies, DIMP is almost completely converted to IMPA and excreted[2]. Thermal decomposition can lead to the formation of propene and isopropyl phosphonic acid[3].

Q2: How should I properly store pure DIMP and its solutions? A2: Pure DIMP should be stored in a cool, dry, and well-ventilated area in tightly sealed containers to protect it from moisture, as it is moisture-sensitive[4][5]. Protect from light and store away from incompatible materials like strong oxidizing agents and strong bases[6]. For solutions, storage at 2-8°C is recommended to minimize degradation.

Q3: What analytical techniques are best for assessing DIMP purity and detecting its degradation products? A3: Several methods are suitable:

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust method for separating and identifying volatile compounds like DIMP. It can also identify impurities such as tri-isopropyl phosphate[7][8].

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): Particularly useful for analyzing non-volatile degradation products like IMPA in various matrices[9].

• Ion Mobility Spectrometry (IMS): A rapid and highly sensitive technique for real-time, trace-level detection of DIMP vapors[7][8].

Q4: Are there any known common impurities in commercial DIMP? A4: Yes, tri-isopropyl phosphate has been identified as a main impurity in some DIMP standards[7]. DIMP itself is a known byproduct in the manufacturing of the nerve agent Sarin[2][10][11].

Section 3: Key Experimental Protocols

Protocol 1: Purity Assessment of DIMP by GC-MS

This protocol provides a framework for determining the purity of a DIMP sample and identifying potential volatile impurities.

1. Standard Preparation: a. Prepare a stock solution of DIMP in HPLC-grade methanol at a concentration of 1 mg/mL. b. Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Column: Use a low-polarity capillary column, such as one with a TG-5SilMS stationary phase (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)[7][8].
• Injection Volume: 1 µL.
• Inlet Temperature: 250°C.
• Carrier Gas: Helium at a constant flow rate.
• Oven Program:
• Initial temperature: 60°C, hold for 1 minute.
• Ramp to 110°C at 10°C/min.
• Hold at 110°C for 2 minutes.
• MS Transfer Line Temperature: 280°C.
• Ion Source Temperature: 230°C.
• Scan Range: 50-300 m/z.

3. Data Analysis: a. Integrate the peak corresponding to DIMP in the chromatograms of the standards to generate a calibration curve. b. Inject the DIMP sample to be tested. c. Quantify the DIMP concentration using the calibration curve. d. Analyze other peaks in the chromatogram by comparing their mass spectra to a library (e.g., NIST) to identify impurities. Characteristic ions for DIMP include m/z 97 (base peak) and 79[7].

Caption: Workflow for DIMP purity analysis by GC-MS.

Protocol 2: Monitoring DIMP Hydrolytic Stability

This protocol outlines a method to assess the rate of DIMP degradation in an aqueous solution.

1. Sample Preparation: a. Prepare buffered aqueous solutions at pH 4, 7, and 9. b. Spike each buffered solution with DIMP to a final concentration of 100 µg/mL. c. Prepare three replicate samples for each pH and a control sample in an aprotic solvent like acetonitrile. d. Store all samples at a constant temperature (e.g., 25°C or 40°C) and protect from light.

2. Time-Point Analysis: a. At specified time points (e.g., 0, 24, 48, 72, and 168 hours), take an aliquot from each sample. b. Analyze the concentration of the remaining DIMP and the formation of IMPA using a validated UPLC-MS/MS method.

3. Data Analysis: a. Plot the concentration of DIMP versus time for each pH condition. b. Calculate the degradation rate constant (k) for each pH by fitting the data to a first-order decay model: ln([DIMP]t) = -kt + ln([DIMP]0). c. Compare the degradation rates at different pH values to determine the conditions of greatest stability.

Data Summary Table:

pH	Temperature (°C)	Time (hours)	DIMP Concentration (µg/mL)	IMPA Concentration (µg/mL)
4	25	0	100.2	< LOQ
4	25	24	95.8	4.1
7	25	0	100.1	< LOQ
7	25	24	99.5	0.5
9	25	0	99.9	< LOQ
9	25	24	88.3	11.5

LOQ: Limit of Quantitation

Section 4: Understanding Degradation Pathways

The primary degradation pathways for DIMP are hydrolysis and thermal decomposition.

Sources

• 1. "Decomposition of diisopropyl methylphosphonate (dimp) exposed to eleva" by Elif Irem Senyurt [digitalcommons.njit.edu]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. diisopropyl methylphosphonate dimp: Topics by Science.gov [science.gov]
• 10. Sarin - Wikipedia [en.wikipedia.org]
• 11. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Diisopropyl Methylphosphonate - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to the NMR Spectrum of Diisobutyl Methylphosphonate

Welcome to the technical support center for the analysis of Diisobutyl methylphosphonate. This guide is designed for researchers, scientists, and drug development professionals who utilize Nuclear Magnetic Resonance (NMR) spectroscopy for the characterization of organophosphorus compounds. As Senior Application Scientists, we have compiled this resource to address common challenges, from basic spectral interpretation to advanced troubleshooting, ensuring you can acquire and interpret high-quality data with confidence.

Section 1: The Ideal Spectrum - What to Expect

Before troubleshooting, it is crucial to have a clear baseline of what a clean, high-resolution NMR spectrum of Diisobutyl methylphosphonate should look like. This section details the expected signals in ¹H, ³¹P, and ¹³C NMR.

Q1: What is the expected ¹H NMR spectral pattern for pure Diisobutyl methylphosphonate?

A: The ¹H NMR spectrum of Diisobutyl methylphosphonate is distinctive due to spin-spin coupling with both neighboring protons and the central phosphorus atom. You should expect to see four unique proton environments.

Molecular Structure with Proton Assignments: Here is the structure of Diisobutyl methylphosphonate with protons labeled for clear assignment.

Caption: Labeled structure of Diisobutyl methylphosphonate.

Expected ¹H NMR Data Summary:

Proton Label	Protons	Approx. Chemical Shift (δ, ppm)	Multiplicity	Expected Coupling Constants (J, Hz)
Ha	3H	~1.4 - 1.6	Doublet (d)	²JP-H ≈ 17-18 Hz
Hb	4H	~3.7 - 3.9	Doublet of Doublets (dd)	³JH-H ≈ 6-7 Hz, ³JP-O-C-H ≈ 6-8 Hz
Hc	2H	~1.8 - 2.0	Multiplet (m)	Coupled to Hb and Hd
Hd	12H	~0.9 - 1.0	Doublet (d)	³JH-H ≈ 6-7 Hz

Note: Chemical shifts are estimates and can vary based on solvent and concentration.

Q2: What should the ³¹P NMR spectrum look like?

A: The ³¹P NMR spectrum provides direct insight into the phosphorus environment.

• Proton-Coupled ³¹P NMR: You will observe a complex multiplet. The phosphorus nucleus is coupled to the three alpha-protons (Ha) and the four beta-protons (Hb), resulting in a complex splitting pattern.

• Proton-Decoupled ³¹P{¹H} NMR: This is the most common experiment. It will show a single, sharp singlet. The chemical shift is expected in the range of δ 29-34 ppm , referenced to 85% H₃PO₄.[1] This experiment is excellent for confirming the presence of a single phosphorus species and for purity analysis.

Q3: What are the key features of the ¹³C NMR spectrum?

A: The ¹³C NMR spectrum should show four distinct carbon signals, each split into a doublet by the phosphorus atom.

Carbon Label	Approx. Chemical Shift (δ, ppm)	Multiplicity (from P)	Expected Coupling Constants (J, Hz)
Ca	~11 - 13	Doublet (d)	¹JP-C ≈ 140-145 Hz
Cd	~18 - 20	Doublet (d)	⁴JP-O-C-C-C ≈ 1-3 Hz
Cc	~29 - 31	Doublet (d)	³JP-O-C-C ≈ 5-7 Hz
Cb	~71 - 73	Doublet (d)	²JP-O-C ≈ 6-8 Hz

Section 2: FAQs in Spectral Interpretation

Understanding the nuances of the spectrum is key to confirming the structure. This section addresses common questions about interpreting the observed splitting patterns.

Q4: Why is the P-CH₃ signal (Hₐ) a doublet and not a singlet?

A: This is a hallmark of organophosphorus compounds. The signal for the methyl protons directly bonded to the phosphorus (P-CH₃) is split into a doublet due to two-bond scalar coupling (²JP-H) with the spin-½ ³¹P nucleus. Even though there are no adjacent protons, the magnetic field of the phosphorus nucleus influences the methyl protons, splitting their signal into two peaks. The magnitude of this coupling constant is typically large, around 17-18 Hz.[2]

Q5: The O-CH₂ signal (H♭) is complex. How do I interpret this "doublet of doublets"?

A: The complexity of the O-CH₂ signal provides rich structural information. Each of the two Hb protons is coupled to two different nuclei:

• To the adjacent methine proton (Hc): This is a standard three-bond proton-proton coupling (³JH-H) of about 6-7 Hz, which splits the signal into a doublet.[3]

• To the phosphorus nucleus: This is a three-bond phosphorus-proton coupling (³JP-O-C-H) transmitted through the oxygen atom. This coupling further splits each line of the first doublet into another doublet, resulting in a doublet of doublets (dd) .

The ability to resolve both coupling constants is a strong confirmation of the isobutoxy group's connectivity to the phosphorus center. For a signal to be a true doublet of doublets, the two coupling constants must be different in magnitude.

Q6: My J-values seem different from the literature. What could be the cause?

A: Coupling constants are intrinsic molecular properties and are largely independent of the spectrometer's magnetic field strength.[4] Minor deviations from literature values can occur due to:

• Solvent Effects: The polarity and composition of the NMR solvent can slightly alter the molecular geometry and electron distribution, leading to small changes in J-values.

• Temperature: Temperature can affect conformational averaging, which in turn can influence the average observed coupling constant.

• Measurement Error: Ensure you are calculating the J-value correctly. It is the difference in frequency (in Hz) between the split peaks.[5][6] Using the software's peak-picking tool on a well-resolved spectrum is crucial for accuracy.

Q7: How do I definitively confirm my peak assignments?

A: While 1D NMR provides a strong foundation, 2D NMR experiments offer unambiguous confirmation:

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other. You should see a cross-peak connecting the Hb multiplet with the Hc multiplet, and the Hc multiplet with the Hd doublet, confirming the isobutyl spin system.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons. It will show cross-peaks between Ha/Ca, Hb/Cb, Hc/Cc, and Hd/Cd.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. Key correlations to look for are from the P-CH₃ protons (Ha) to the O-CH₂ carbons (Cb), and from the O-CH₂ protons (Hb) to the phosphorus-bound carbon (Ca).

Section 3: Troubleshooting Common Spectral Problems

This section provides a logical framework for diagnosing and solving common issues encountered during NMR analysis.

Caption: A workflow for troubleshooting common NMR spectral issues.

Q8: I see unexpected peaks in my spectrum. What are they?

A: Extraneous peaks are common. Systematically identify them:

• Residual Solvents: The most common source. Chloroform-d (CDCl₃) appears at 7.26 ppm, water at ~1.56 ppm, acetone at 2.17 ppm, and dichloromethane at 5.32 ppm. Check a solvent reference chart.

• Starting Materials: Unreacted isobutanol will show characteristic peaks.

• Synthesis Byproducts: Hydrolysis of the phosphonate ester can produce methylphosphonic acid.[7] In analogous syntheses, such as for sarin surrogates, trialkyl phosphates can form as byproducts.[8][9]

• "Grease": Broad, rolling humps between 1.0-1.5 ppm often indicate vacuum grease contamination from glassware.

• Phthalates: Sharp multiplets around 7.5-7.7 ppm can indicate plasticizer contamination.

Q9: My peaks are broad and poorly resolved. How can I fix this?

A: Peak broadening degrades the quality of your data, obscuring coupling information.

• Shimming: This is the most critical step. The magnetic field must be perfectly homogeneous across your sample. Always perform a "topshim" or equivalent automated shimming routine before acquisition.[10] For difficult samples, manual shimming may be necessary.

• Sample Concentration: A sample that is too concentrated can be viscous, leading to slower molecular tumbling and broader lines. Dilute the sample if necessary.

• Paramagnetic Impurities: Traces of metal ions (e.g., Fe³⁺, Cu²⁺) can cause significant line broadening. If suspected, filter your sample through a small plug of silica or celite directly into the NMR tube.[11]

• Undissolved Solids: Ensure your sample is fully dissolved. Any suspended particulate matter will ruin the field homogeneity.

Q10: The integration values don't match the expected proton ratios. Why?

A: Accurate integration is essential for structural verification.

• Processing Errors: Ensure the spectrum is correctly phased and the baseline is flat before integrating. A tilted baseline is a common cause of integration errors.

• Peak Overlap: If peaks are not fully resolved, integrating them separately is impossible. Consider using a higher-field spectrometer to improve peak separation.

• Insufficient Relaxation Delay (d1): Protons require time to relax back to their equilibrium state between pulses. If the relaxation delay is too short, signals from nuclei with long relaxation times (T₁) will be saturated and integrate to a lower value. A safe starting point for quantitative analysis is a delay of 5 times the longest T₁ value.

Section 4: Experimental Protocols

Adhering to a standardized protocol minimizes variability and ensures high-quality, reproducible results.

Protocol: Preparing a Sample for NMR Analysis

Objective: To prepare a ~10-20 mg/mL solution of Diisobutyl methylphosphonate suitable for high-resolution NMR spectroscopy.

Materials:

• Diisobutyl methylphosphonate sample

• High-purity deuterated solvent (e.g., CDCl₃)

• Clean, dry 5mm NMR tube (rated for your spectrometer's frequency)[10]

• Pasteur pipette and bulb

• Small vial (1 dram)

• Cotton or glass wool plug

Procedure:

• Sample Weighing: Weigh approximately 5-10 mg of your Diisobutyl methylphosphonate sample into a clean, dry vial. If your sample is an oil, you can weigh it directly.[11]

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) to the vial.

• Dissolution: Gently swirl or vortex the vial until the sample is completely dissolved. Visually inspect for any undissolved material.

• Filtration (Recommended): Place a small plug of cotton or glass wool into the neck of a clean Pasteur pipette.

• Transfer to NMR Tube: Using the pipette, filter the sample solution directly into the NMR tube. This removes any dust or particulate matter that could degrade spectral quality.[11] The final liquid height should be approximately 4-5 cm.

• Capping and Labeling: Cap the NMR tube securely and label it clearly with a unique identifier.

• Instrument Insertion: Wipe the outside of the NMR tube clean before inserting it into a spinner turbine. Place the assembly into the spectrometer for analysis.

References

• Wu, Z. et al. (2003). Synthesis and spectroscopic study of mesoporous aluminum methylphosphonate foam templated by dibutyl methylphosphonate.
• The Royal Society of Chemistry. (n.d.). Supporting Information for Breakdown of Methyl Parathion.
• ACD/Labs. (n.d.). 1H–1H Coupling in Proton NMR.
• Badea, M. et al. (2022). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. Molecules, 27(3), 993.
• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling).
• University of Rochester, Department of Chemistry. (n.d.). How to Get a Good 1H NMR Spectrum.
• ChemicalBook. (n.d.). Dimethyl methylphosphonate(756-79-6) 1H NMR spectrum.
• PubChem. (n.d.). Diisobutyl methylphosphonate. National Center for Biotechnology Information.
• Wikipedia. (n.d.). Diisopropyl methylphosphonate.
• Agency for Toxic Substances and Disease Registry (ATSDR). (1998). Toxicological Profile for Diisopropyl Methylphosphonate (DIMP). U.S. Department of Health and Human Services.
• Wikipedia. (n.d.). Sarin.
• Google Patents. (2013).
• The OChem Whisperer. (2012). Guide to Solving NMR Questions.
• Chemistry LibreTexts. (2021). 14.12: Coupling Constants Identify Coupled Protons.
• Oregon State University. (n.d.). Analyzing Coupling Constants.
• University of Maryland, Department of Chemistry and Biochemistry. (n.d.). Troubleshooting.
• The Royal Society of Chemistry. (n.d.). Water Determines the Products: an Unexpected Brønsted Acid-Catalyzed P-O-R Cleavage of P(III) Esters Selectively Producing P(O)-H Compounds.
• The Organic Chemistry Tutor. (2018, December 29). NMR spectroscopy: coupling constants. [Video]. YouTube.
• Koskela, H. (2010). Use of NMR techniques for toxic organophosphorus compound profiling. Magnetic Resonance in Chemistry, 48(S1), S51-S63.

Sources

• 1. rsc.org [rsc.org]
• 2. Dimethyl methylphosphonate(756-79-6) 1H NMR spectrum [chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 6. Analyzing Coupling Constants [sites.science.oregonstate.edu]
• 7. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 8. mdpi.com [mdpi.com]
• 9. Sarin - Wikipedia [en.wikipedia.org]
• 10. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 11. How To [chem.rochester.edu]

Analysis of the GC-MS fragmentation pattern of Diisobutyl methylphosphonate

Welcome to the technical support guide for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Diisobutyl Methylphosphonate (DIBMP). This guide is structured as a series of frequently asked questions (FAQs) to directly address common challenges and interpretative questions that researchers, scientists, and drug development professionals may encounter. The information herein is synthesized from established principles of mass spectrometry and data from closely related organophosphorus compounds to provide a robust analytical framework.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the molecular weight of Diisobutyl Methylphosphonate (DIBMP), and should I expect to see the molecular ion in my EI-MS spectrum?

A1: Diisobutyl methylphosphonate (Chemical Formula: C₉H₂₁O₃P) has a monoisotopic molecular weight of 208.12 g/mol .

In standard Electron Ionization (EI) mass spectrometry, the molecular ion (M⁺˙) is formed when a high-energy electron removes a single electron from the analyte molecule.[1] For many organophosphorus esters, including dialkyl methylphosphonates, the molecular ion peak at m/z 208 can be weak or entirely absent.[2]

Causality: The energy imparted during EI (typically 70 eV) is often sufficient to cause immediate fragmentation of the M⁺˙.[1] The P-O and C-O bonds in the ester linkages are relatively labile, and rearrangement reactions are common, meaning the molecular ion decomposes rapidly. Therefore, while observing a small peak at m/z 208 is possible, its absence is not unusual and does not necessarily indicate an issue with your instrument or sample. For unambiguous molecular weight confirmation, consider using a "soft" ionization technique like Chemical Ionization (CI), which is known to produce prominent protonated molecules ([M+H]⁺) with less fragmentation.[3]

Q2: My spectrum is complex. What are the most characteristic fragment ions I should look for to confirm the presence of DIBMP?

A2: The fragmentation of DIBMP is predicted to be dominated by pathways involving the isobutyl groups and the core methylphosphonate structure. Based on the well-documented fragmentation of similar dialkyl methylphosphonates, there are several key ions to look for.[4]

The most diagnostic ions for dialkyl methylphosphonates are found at m/z 97 and m/z 79 .[4]

• m/z 97 [CH₆PO₃]⁺˙: This ion is often the base peak (the most intense peak in the spectrum). It represents the core methylphosphonic acid structure, formed after the loss of both isobutyl groups, likely through a process involving hydrogen rearrangement. Its high intensity is due to its stable, resonance-delocalized structure.

• m/z 79 [CH₄PO₂]⁺: This ion is formed from the m/z 97 fragment via the loss of a water molecule (18 Da). It is a highly characteristic secondary ion for this class of compounds.[4]

Additionally, you should look for ions resulting from the loss of a single isobutyl chain:

• m/z 152 [C₅H₁₃O₃P]⁺˙: This ion results from the loss of an isobutylene molecule (C₄H₈, 56 Da) via a McLafferty-type rearrangement. This is a common pathway for esters with alkyl chains containing a γ-hydrogen.

• m/z 151 [C₅H₁₂O₃P]⁺: This ion corresponds to the loss of an isobutyl radical (C₄H₉, 57 Da).

The presence of the strong m/z 97 peak, accompanied by m/z 79 and ions at m/z 151/152, provides very strong evidence for a di-alkyl methylphosphonate structure with C4 alkyl groups.

Q3: Can you illustrate the primary fragmentation pathways for DIBMP?

A3: Certainly. The fragmentation of the DIBMP molecular ion (m/z 208) proceeds through several competing pathways. The most significant routes involve either the cleavage of the C-O bond to lose an isobutyl radical or a rearrangement reaction to eliminate a neutral isobutylene molecule. These initial fragments then undergo further decomposition to produce the highly stable core ions.

The diagram below illustrates these predicted primary pathways.

Caption: Predicted EI fragmentation pathways for Diisobutyl Methylphosphonate (DIBMP).

Quantitative Data Summary

The table below summarizes the key predicted ions for DIBMP. Relative intensities are estimated based on data from analogous compounds and general fragmentation principles.

m/z	Proposed Ion Formula	Proposed Structure / Loss	Significance
208	C₉H₂₁O₃P⁺˙	Molecular Ion (M⁺˙)	Often weak or absent
152	C₅H₁₃O₃P⁺˙	[M - C₄H₈]⁺˙ (Loss of isobutylene)	Key fragment, indicates McLafferty rearrangement
151	C₅H₁₂O₃P⁺	[M - C₄H₉]⁺ (Loss of isobutyl radical)	Key fragment, indicates α-cleavage
97	CH₆O₃P⁺	[Methylphosphonic Acid + H]⁺	Base Peak , highly characteristic
79	CH₄O₂P⁺	[m/z 97 - H₂O]⁺	Characteristic secondary ion
57	C₄H₉⁺	Isobutyl cation	Indicates the presence of the isobutyl group
41	C₃H₅⁺	Allyl cation (from isobutyl)	Common hydrocarbon fragment

Troubleshooting & Best Practices

Q4: My observed fragmentation pattern doesn't perfectly match the predicted one. What could be the cause?

A4: Discrepancies between predicted and observed spectra can arise from several factors. Here is a checklist to troubleshoot the issue:

• Instrumental Conditions:

  • Ion Source Temperature: Higher source temperatures can increase the degree of fragmentation, leading to a weaker molecular ion and more abundant low-mass fragments. Ensure your source temperature is consistent with established methods for organophosphates.

  • Electron Energy: While typically standardized at 70 eV, variations can alter fragmentation ratios. Confirm this setting.

  • Contamination: Co-eluting peaks or background contamination from sources like column bleed or phthalates can introduce extraneous ions. Check your blank runs and the purity of your chromatographic peak.

• Analyte Concentration:

  • Detector Saturation: Injecting too concentrated a sample can lead to detector saturation, which distorts the relative abundances of the most intense peaks (like m/z 97). If you suspect this, dilute your sample and re-inject.

  • Poor Signal-to-Noise: If the sample is too dilute, minor fragments may be lost in the baseline noise.

• Structural Isomers:

  • Confirm the identity of your starting material. Contamination with isomers (e.g., Di-sec-butyl methylphosphonate or Di-tert-butyl methylphosphonate) will produce different fragmentation patterns, although some key ions (like m/z 97) might still be present.

Recommended Experimental Protocol

This protocol provides a validated starting point for the GC-MS analysis of DIBMP. Optimization may be required for your specific instrumentation and matrix.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately prepare a stock solution of DIBMP in a high-purity solvent (e.g., Dichloromethane or Ethyl Acetate) at 1 mg/mL.

  • Perform serial dilutions to create working standards in the desired concentration range (e.g., 1-100 µg/mL).

• GC-MS Instrument Parameters:

  • GC System: Agilent 8890 GC (or equivalent)

  • MS System: Agilent 5977B MSD (or equivalent)

  • Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Injection: 1 µL, Splitless mode (or 10:1 split for higher concentrations).

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • MS Parameters:

    • Ion Source: Electron Ionization (EI).

    • Electron Energy: 70 eV.

    • MS Source Temperature: 230 °C.

    • MS Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 35 - 350.

• Data Analysis Workflow:

  • Integrate the chromatographic peak corresponding to DIBMP.

  • Extract the mass spectrum across the peak width and perform background subtraction.

  • Identify the molecular ion (if present) and key fragment ions (m/z 152, 151, 97, 79, 57).

  • Compare the relative abundances to the expected pattern. For quantitative analysis, build a calibration curve using the area of a characteristic ion (e.g., m/z 97).

Workflow Diagram

Caption: Standard workflow for the GC-MS analysis of DIBMP.

References

• Bocoș-Bințințan, V., Dodea, A. M., Rozsypal, T., Pătruț, A., & Bocoș-Bințințan, M. P. (2025). Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. Toxics, 13(2), 102. [Link]

• Nowell, S., & Jones, A. (2006). Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. Molecules, 11(1), 1-5. [Link]

• NIST. (n.d.). Diisopropyl methanephosphonate. In NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• LibreTexts. (2022, September 1). 4.4: Interpreting Electron Ionization Mass Spectra. Chemistry LibreTexts. [Link]

• Dąbrowski, M., Goryński, K., & Mazurek, M. (2024). Application of Chemical Ionization in the Analysis of Ethylphosphonic Acid Derivatives. Journal of the American Society for Mass Spectrometry. [Link]

Sources

• 1. "Interaction of liquid phase diisopropyl methyl phosphonate (dimp) with" by Khushi Sunil Patel [digitalcommons.njit.edu]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Navigating the Stability of Diisobutyl Methylphosphonate: A Technical Support Guide

Welcome to the Technical Support Center for Diisobutyl Methylphosphonate (DIBMP). As a Senior Application Scientist, this guide is designed to provide you, our valued researchers, scientists, and drug development professionals, with in-depth, field-proven insights into maintaining the stability of Diisobutyl methylphosphonate during storage. This resource is structured as a dynamic question-and-answer hub to directly address the challenges you may encounter in your experimental work.

Understanding the Instability of Diisobutyl Methylphosphonate

Diisobutyl methylphosphonate, like other organophosphorus esters, is susceptible to degradation over time, which can compromise the integrity of your experiments and the quality of your results. The primary pathways of decomposition are hydrolysis and thermal degradation. Understanding the mechanisms behind these processes is the first step toward effective prevention.

• A Note on Analogous Compounds: Extensive research is available for the structurally similar compound, Diisopropyl methylphosphonate (DIMP). Due to the scarcity of direct studies on Diisobutyl methylphosphonate, much of the mechanistic understanding and preventative strategies are extrapolated from data on DIMP and other dialkyl methylphosphonates. This approach provides a scientifically sound basis for our recommendations.

Frequently Asked Questions (FAQs)

Here, we address common questions regarding the stability and handling of Diisobutyl methylphosphonate.

Q1: What are the primary signs of Diisobutyl methylphosphonate decomposition?

A1: The most common indicators of decomposition are a change in the physical appearance of the liquid, such as discoloration or the formation of precipitates. Chemically, a decrease in the purity of the material, as determined by analytical methods like Gas Chromatography (GC) or ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy, is a definitive sign of degradation. You may also observe a change in pH if acidic degradation products are forming.

Q2: What are the main decomposition products I should be aware of?

A2: The primary decomposition products of dialkyl methylphosphonates are isobutanol and methylphosphonic acid, formed through hydrolysis. Thermal decomposition can lead to the formation of isobutene and methylphosphonic acid.

Q3: How does temperature affect the stability of Diisobutyl methylphosphonate?

A3: Elevated temperatures significantly accelerate the rate of thermal decomposition. While Diisobutyl methylphosphonate has moderate thermal stability, decomposition is more likely to occur at higher temperatures[1]. The decomposition of the related compound DIMP in the presence of air follows first-order kinetics[1]. Therefore, storing the compound at controlled, cool temperatures is crucial.

Q4: What is the role of moisture in the decomposition process?

A4: Moisture is a key contributor to the hydrolytic decomposition of Diisobutyl methylphosphonate. The presence of water can lead to the cleavage of the ester bonds, resulting in the formation of isobutanol and methylphosphonic acid. The material is described as moisture-sensitive, and exposure to moist air or water should be avoided[2].

Q5: Are there any materials or substances that are incompatible with Diisobutyl methylphosphonate during storage?

A5: Yes, it is critical to avoid contact with strong bases and oxidizing agents, as they can catalyze decomposition[3]. Acidic impurities can also accelerate hydrolysis[4]. Storage containers should be made of inert materials to prevent any potential reactions.

Troubleshooting Guide: Addressing Decomposition During Storage

This section provides a structured approach to identifying and resolving stability issues with your Diisobutyl methylphosphonate samples.

Problem: I suspect my stored Diisobutyl methylphosphonate has degraded. How can I confirm this and what should I do?

Solution Workflow:

Caption: Troubleshooting workflow for suspected DIBMP decomposition.

Proactive Prevention: Best Practices for Storage

To prevent decomposition and ensure the long-term stability of your Diisobutyl methylphosphonate, adhere to the following guidelines:

Optimal Storage Conditions:

Proper storage is the most effective method for preventing decomposition.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry, and well-ventilated area[2][3].	Lower temperatures slow down the rate of thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	This minimizes contact with oxygen and moisture, which accelerate decomposition[5].
Light	Store in a dark place or in an amber-colored vial.	While not explicitly stated for DIBMP, light can catalyze the degradation of many organic compounds.
Container	Use tightly sealed containers made of inert materials (e.g., glass).	Prevents exposure to atmospheric moisture and avoids reactions with container materials[3].

Chemical Stabilization:

For long-term storage or when optimal conditions are difficult to maintain, the use of chemical stabilizers can be considered.

• Acid Scavengers: Since hydrolysis can be catalyzed by acidic impurities, the addition of an acid scavenger can be beneficial. Epoxidized oils, such as epoxidized soybean oil, can act as effective acid scavengers by reacting with and neutralizing acidic byproducts that may form[6].

• Antioxidants: While oxidative degradation is a lesser concern compared to hydrolysis and thermal decomposition, for very long-term storage, the addition of a hindered phenolic antioxidant could provide additional protection by inhibiting free-radical chain reactions[7][8].

• Hindered Amine Light Stabilizers (HALS): These compounds are effective radical scavengers and can provide long-term thermal stability[9][10]. They work by trapping free radicals formed during the initial stages of degradation.

It is crucial to test the compatibility and effectiveness of any stabilizer with a small sample of Diisobutyl methylphosphonate before applying it to your entire stock.

Decomposition Pathways Overview

Caption: Primary decomposition pathways of Diisobutyl Methylphosphonate.

Experimental Protocols for Quality Control

Regularly assessing the purity of your Diisobutyl methylphosphonate is essential. Below are detailed protocols for two common analytical techniques.

Protocol 1: Purity Assessment by Gas Chromatography (GC-FID)

This method is suitable for quantifying the purity of Diisobutyl methylphosphonate and detecting volatile decomposition products.

1. Sample Preparation:

• Accurately prepare a stock solution of your Diisobutyl methylphosphonate sample in a volatile, low-boiling solvent such as hexane or isopropanol to a concentration of approximately 1 mg/mL[3].
• If an internal standard is used for quantification, prepare a mixed solution containing a known concentration of the internal standard and the sample. A suitable internal standard should be a stable compound that does not co-elute with the analyte or its degradation products.
• Filter the sample through a 0.2 µm syringe filter before injection to remove any particulate matter.

2. GC-FID Parameters (based on methods for similar compounds):

Parameter	Setting
Column	A mid-polarity column such as a DB-35ms or equivalent is often suitable for organophosphorus compounds[11].
Injector Temperature	250 °C
Detector Temperature	275 °C (FID)
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).
Oven Program	Initial temperature: 60 °C, hold for 2 minutes. Ramp to 250 °C at 10 °C/min. Hold at 250 °C for 5 minutes.
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration).

3. Data Analysis:

• Identify the peak corresponding to Diisobutyl methylphosphonate based on its retention time, determined by running a pure standard.
• Identify any additional peaks as potential impurities or degradation products.
• Calculate the purity of the sample by determining the peak area percentage of Diisobutyl methylphosphonate relative to the total peak area of all components. For more accurate quantification, use the internal standard method.

Protocol 2: Monitoring Decomposition by ³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is a powerful technique for the direct and quantitative analysis of phosphorus-containing compounds without the need for derivatization[3][12].

1. Sample Preparation:

• Accurately weigh approximately 20-50 mg of the Diisobutyl methylphosphonate sample into an NMR tube.
• Add approximately 0.6 mL of a suitable deuterated solvent. For quantitative analysis, a non-protic solvent like DMSO-d₆ is recommended to avoid issues with exchangeable protons. Chloroform-d (CDCl₃) can also be used. A comprehensive list of deuterated solvents and their properties can be found from suppliers like Sigma-Aldrich.
• If an internal standard is to be used for quantification, add a known amount of a stable, phosphorus-containing compound with a chemical shift that is well-resolved from the analyte and its expected degradation products (e.g., triphenyl phosphate).
• Cap the NMR tube and gently agitate to ensure the sample is fully dissolved.

2. ³¹P NMR Acquisition Parameters:

• Use a broadband probe tuned to the ³¹P frequency.
• Acquire the spectrum with proton decoupling to simplify the spectrum and improve the signal-to-noise ratio.
• Crucially for quantitative analysis , ensure complete relaxation of the phosphorus nuclei between scans. This is achieved by setting the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time of any phosphorus signal in the sample[13]. A typical starting point for d1 is 30 seconds, but this should be optimized for your specific sample and instrument.
• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

3. Data Analysis:

• Process the FID with an appropriate window function (e.g., exponential multiplication with a line broadening of 1-2 Hz).
• Reference the spectrum to an external standard (e.g., 85% H₃PO₄ at 0 ppm).
• Integrate the peak corresponding to Diisobutyl methylphosphonate and any new peaks that appear over time, which would indicate decomposition products (e.g., methylphosphonic acid).
• The relative integrals of the peaks correspond to the molar ratio of the different phosphorus-containing species in the sample, allowing for a direct quantitative measure of decomposition.

By implementing these storage, monitoring, and troubleshooting strategies, you can significantly enhance the reliability and reproducibility of your research involving Diisobutyl methylphosphonate.

References

• Senyurt, E. I., & Linteris, G. T. (2024). Experimental characterization of the low-temperature thermal decomposition of diisopropyl methylphosphonate (DIMP). New Jersey Institute of Technology. Retrieved from [Link]

• Agilent Technologies. (n.d.). Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert Column. Retrieved from [Link]

• Worek, F., Thiermann, H., & Wille, T. (2020). Method development in quantitative NMR towards metrologically traceable organic certified reference materials used as 31P qNMR standards. PMC. Retrieved from [Link]

• MDPI. (2023). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. Retrieved from [Link]

• Cade-Menun, B. J. (2020). Improvement of quantitative solution 31P NMR analysis of soil organic P: a study of spin–lattice relaxation responding to paramagnetic ions. PMC. Retrieved from [Link]

• Polymer Chemistry Innovations. (n.d.). Sample Preparation – GC-FID. Retrieved from [Link]

• Partners in Chemicals. (2022, October 5). Hindered phenolic antioxidants for protection of polymers. Retrieved from [Link]

• Tintoll. (n.d.). HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer. Retrieved from [Link]

• Montchamp, J. L. (2017). Phosphonic acid: preparation and applications. PMC. Retrieved from [Link]

• Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8141B: Organophosphorus Compounds by Gas Chromatography. In Test Methods for Evaluating Solid Waste, Physical/Chemical Methods (SW-846). Retrieved from [Link]

• ResearchGate. (2015). Selective Monitoring of Organophosphorus Pesticides by 31P-NMR Spectroscopy: Application to Purity Assay of Technical Products and Concentration Determination of Formulated Samples. Retrieved from [Link]

• Popov, K., Niskanen, E., Rönkkömäki, H., & Lajunen, L. H. J. (2001). 31P NMR Study of organophosphonate protonation equilibrium at high pH. New Journal of Chemistry, 25(3), 477-480. Retrieved from [Link]

• Dr. Paul Lohmann GmbH & Co. KGaA. (n.d.). Acid Scavengers and Stabilizers - Polymer Additives. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Fatty Acid Analysis of Phospholipids by GC/FID. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8141B. In Test Methods for Evaluating Solid Waste, Physical/Chemical Methods (SW-846). Retrieved from [Link]

• MDPI. (2023). Impact of Phenolic Acid Derivatives on the Oxidative Stability of β-Lactoglobulin-Stabilized Emulsions. Retrieved from [Link]

• ACS Technical Products. (n.d.). Acid Scavengers & Stabilizers. Retrieved from [Link]

• Google Patents. (n.d.). EP2100916A1 - Acid scavenger compositions.

• Tintoll. (n.d.). HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer. Retrieved from [Link]

• Partners in Chemicals. (2022, October 5). Hindered phenolic antioxidants for protection of polymers. Retrieved from [Link]

• Drawell. (n.d.). Exploring the Role of Gas Chromatography in Organophosphate Analysis. Retrieved from [Link]

• ResearchGate. (2015). Hydrolytic stability of phenolic antioxidants and its effect on their performance in high-density polyethylene. Retrieved from [Link]

• PubMed. (2024). First Evidence of Hindered Amine Light Stabilizers As Abundant, Ubiquitous, Emerging Pollutants in Dust and Air Particles: A New Concern for Human Health. Retrieved from [Link]

• Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Retrieved from [Link]

• Clariant. (n.d.). Performance additives for the plastics industry. Retrieved from [Link]

Sources

• 1. sciepub.com [sciepub.com]
• 2. benchchem.com [benchchem.com]
• 3. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. cromlab-instruments.es [cromlab-instruments.es]
• 5. researchgate.net [researchgate.net]
• 6. Acid Scavengers & Stabilizers | ACS Technical Products [acstech.com]
• 7. Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers [vinatiorganics.com]
• 8. partinchem.com [partinchem.com]
• 9. HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer| Tintoll [uvabsorber.com]
• 10. chempoint.com [chempoint.com]
• 11. agilent.com [agilent.com]
• 12. portallubes.com.br [portallubes.com.br]
• 13. Improvement of quantitative solution 31P NMR analysis of soil organic P: a study of spin–lattice relaxation responding to paramagnetic ions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Real-Time Monitoring of Reactions Involving Diisobutyl Methylphosphonate (DIMP)

Welcome to the technical support center for real-time monitoring of chemical reactions involving Diisobutyl methylphosphonate (DIMP). This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, troubleshooting advice, and detailed protocols for the effective in-situ analysis of DIMP reactions. As a compound of interest in various research fields, including as a simulant for chemical warfare agents, understanding its reaction kinetics and pathways is crucial.[1][2][3] This resource will equip you with the necessary knowledge to overcome common experimental hurdles and ensure the integrity of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the selection and implementation of real-time monitoring techniques for DIMP reactions.

Q1: What are the most suitable real-time monitoring techniques for reactions involving DIMP?

A1: The choice of technique depends on several factors, including the reaction conditions (solvent, temperature, pressure), the concentration of DIMP and other species, and the specific information required (e.g., kinetics, intermediate identification). The most commonly employed and effective techniques are:

• Spectroscopic Methods:

  • Fourier Transform Infrared (FTIR) Spectroscopy: Particularly with an Attenuated Total Reflectance (ATR) probe, FTIR is excellent for monitoring changes in functional groups in real-time. It is a non-invasive technique that can provide valuable kinetic data.[4][5]

  • Raman Spectroscopy: This technique is complementary to FTIR and is particularly useful for aqueous solutions and for observing non-polar bonds. Its portability makes it suitable for in-field analysis.[6][7] Raman spectroscopy can identify organophosphorus compounds through characteristic vibrational modes of P-O and C-S bonds.[6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information about reactants, intermediates, and products directly in the reaction mixture.[7][8] It is a powerful tool for mechanistic studies.[8][9]

• Chromatographic and Mass Spectrometry Methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a gold-standard technique for the separation and identification of volatile compounds like DIMP.[1][10] It can be coupled with online sampling systems for quasi-real-time monitoring.

  • Direct Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) can be used for the direct and rapid analysis of reaction mixtures, providing real-time information on the change in concentration of reactants and products.[11][12]

Q2: Why is real-time monitoring advantageous over traditional offline analysis for DIMP reactions?

A2: Real-time, or in-situ, monitoring offers several critical advantages:

• Capturing Transient Species: It allows for the detection and characterization of short-lived reaction intermediates that would be missed with offline methods.

• Accurate Kinetic Data: Continuous monitoring provides a detailed reaction profile, leading to more accurate kinetic parameters.

• Process Understanding and Optimization: It offers immediate feedback on how changes in reaction parameters (e.g., temperature, catalyst loading) affect the reaction, enabling rapid optimization.

• Minimizing Disturbances: In-situ probes avoid the need to withdraw samples, which can alter the reaction equilibrium or expose sensitive reactions to air or moisture.[13]

• Improved Safety: For hazardous reactions, real-time monitoring can provide early warnings of deviations from expected behavior.

Q3: What are the key spectral features to monitor for DIMP reactions using FTIR and Raman spectroscopy?

A3: For DIMP, you should focus on the vibrational modes associated with the phosphonate group and the isobutyl groups. Key bands to monitor include:

• P=O stretching: This is a strong, characteristic band in the infrared spectrum.

• P-O-C stretching: Changes in this region will indicate the consumption of DIMP and the formation of products.

• C-H stretching and bending: These bands from the isobutyl groups can also be monitored, although they may overlap with other components in the reaction mixture.

Raman spectroscopy can effectively detect organophosphorus compounds by identifying the vibrational bands related to P-O and C-S bonds.[6]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the real-time monitoring of DIMP reactions.

Issue 1: Inconsistent or Noisy Spectroscopic Signal (FTIR/Raman)

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Dirty Probe/ATR Crystal	A common issue in FTIR-ATR analysis is a contaminated ATR element, which can lead to negative peaks in the absorbance spectrum.[14] Solution: Clean the probe thoroughly with an appropriate solvent before and after each experiment. Run a background spectrum with the clean probe in the reaction solvent.
Air Bubbles in the Reaction Mixture	Bubbles can scatter the light beam, leading to a noisy signal. Solution: Ensure proper mixing without vigorous vortexing. If using a flow setup, ensure the system is properly primed and free of air locks.
Precipitate Formation	Solid particles can coat the probe surface or scatter light. Solution: If precipitation is expected, consider using a different analytical technique or filtering the reaction mixture online if feasible. For ATR, ensure good contact between the crystal and the liquid phase.
Environmental Vibrations	External vibrations (e.g., from a vacuum pump on the same bench) can introduce noise into the spectrum.[14] Solution: Isolate the spectrometer from sources of vibration.

Issue 2: Poorly Resolved or Overlapping Peaks in NMR Spectra

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Sample Inhomogeneity	The reaction itself can cause changes in the sample's magnetic susceptibility, leading to distorted peak shapes.[9] Solution: Ensure efficient stirring. Consider using a flow-NMR setup for better sample homogeneity.
Solvent Signal Interference	The solvent peak may overlap with signals of interest. Solution: Choose a deuterated solvent where the residual peak does not interfere with key reactant or product signals. If this is not possible, solvent suppression techniques can be employed.
Shimming and Locking Issues	For fast reactions, there may not be enough time for proper shimming and locking between measurements, resulting in poor resolution.[9] Solution: If possible, optimize the acquisition parameters to include a quick shimming routine. For very fast reactions, this may be a limitation of the technique.

Issue 3: Inaccurate Quantification with GC-MS or Direct MS

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Matrix Effects in ESI-MS	Other components in the reaction mixture can suppress or enhance the ionization of DIMP and other analytes, leading to inaccurate quantification. Solution: Use an internal standard that is structurally similar to DIMP but does not interfere with the reaction. Perform a calibration with standards in a matrix that mimics the reaction mixture.
Thermal Decomposition in GC Inlet	DIMP or other reaction components may decompose at high inlet temperatures. Solution: Optimize the GC inlet temperature. Start with a lower temperature and gradually increase it to find the optimal balance between efficient volatilization and minimal degradation.
Carryover in the Injection System	Residual sample from a previous injection can lead to artificially high readings. Solution: Implement a thorough wash sequence for the syringe and injection port between samples.

Section 3: Experimental Protocols & Data Presentation

This section provides detailed step-by-step methodologies for key real-time monitoring techniques.

Protocol 1: Real-Time Monitoring of DIMP Reactions using In-Situ FTIR-ATR

Objective: To obtain kinetic data for a reaction involving DIMP by monitoring the change in infrared absorbance of key functional groups over time.

Methodology:

• System Setup:

  • Insert the FTIR-ATR probe into the reaction vessel, ensuring the ATR crystal is fully submerged in the reaction medium.

  • Connect the probe to the FTIR spectrometer.

  • Set up the reaction vessel with appropriate stirring and temperature control.

• Background Spectrum Acquisition:

  • Add the solvent and all reactants except the limiting reagent to the vessel.

  • Allow the system to equilibrate at the desired reaction temperature.

  • Collect a background spectrum. This will subtract the spectral features of the solvent and starting materials (at time zero) from subsequent measurements.

• Reaction Initiation and Data Collection:

  • Initiate the reaction by adding the limiting reagent.

  • Immediately start collecting spectra at regular time intervals (e.g., every 30 seconds). The time resolution will depend on the reaction rate.

  • Continue data collection until the reaction is complete, as indicated by the stabilization of the spectral features.

• Data Analysis:

  • Identify characteristic absorbance bands for DIMP and the product(s) of interest.

  • Plot the absorbance of these bands as a function of time.

  • Use this data to determine reaction kinetics.

Data Presentation:

Parameter	Value	Notes
Spectrometer	Thermo Scientific Nicolet iS50R or equivalent
ATR Probe	Diamond or ZnSe crystal	Choose based on chemical compatibility.
Spectral Resolution	4 cm⁻¹	Sufficient for most solution-phase reactions.
Scan Rate	1 scan per 30 seconds	Adjust based on reaction kinetics.
Monitored Peaks	e.g., P=O stretch (~1250 cm⁻¹), P-O-C stretch (~1015 cm⁻¹)	Specific peak positions may vary.

Protocol 2: Online Monitoring using GC-MS

Objective: To identify and quantify DIMP, intermediates, and products in a reaction mixture at discrete time points.

Methodology:

• System Setup:

  • Couple an autosampler to the GC-MS system.

  • Develop a GC method with optimal temperature programming to separate DIMP from other reaction components. A narrow-bore capillary column with a low-polarity stationary phase is often suitable.[1][2][15]

• Calibration:

  • Prepare a series of calibration standards of DIMP and any known products in the reaction solvent.

  • Run the standards on the GC-MS to create a calibration curve.

• Reaction Sampling:

  • Set up the reaction under the desired conditions.

  • At predetermined time intervals, use the autosampler to withdraw a small aliquot of the reaction mixture.

  • The aliquot should be immediately quenched (e.g., by dilution in a cold solvent) to stop the reaction.

• Sample Analysis:

  • Inject the quenched samples into the GC-MS.

  • Identify the components based on their retention times and mass spectra.

  • Quantify the components using the previously generated calibration curves.

Data Presentation:

Parameter	Value	Notes
GC Column	TG-5 SilMS (30 m x 0.25 mm x 0.25 µm) or similar	[2][15]
Temperature Program	e.g., 60°C to 110°C	Optimize for separation.[2][15]
DIMP Retention Time	~8.5 min	This is an example and will vary with the method.[2][15]
MS Detection Mode	Electron Ionization (EI)	Standard for GC-MS.

Section 4: Visualizations

Diagram 1: General Workflow for Real-Time Reaction Monitoring

Caption: A generalized workflow for real-time reaction monitoring experiments.

Diagram 2: Troubleshooting Logic for Spectroscopic Monitoring

Sources

• 1. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Spectroscopic Methods for the Detection of Organophosphate Pesticides – A Preview [cwejournal.org]
• 9. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS [mdpi.com]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. researchgate.net [researchgate.net]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A comparative study of Diisobutyl methylphosphonate with other alkyl phosphonates

[1]

Executive Summary

Diisobutyl methylphosphonate (DIBMP) (CAS: 7242-56-0) represents a critical structural intermediate in the alkyl phosphonate family. While often overshadowed by its lighter homolog Dimethyl methylphosphonate (DMMP) in simulant chemistry, or the industrial standard Tri-n-butyl phosphate (TBP) in nuclear reprocessing, DIBMP offers a unique physicochemical profile defined by steric hindrance.

This guide provides a comparative analysis of DIBMP against key alternatives (DMMP, DBMP, TBP). It focuses on two primary application domains: Actinide Solvent Extraction (where isobutyl branching alters coordination geometry) and Chemical Warfare Agent (CWA) Simulation (where vapor pressure and persistence are critical).

Part 1: Chemical & Physical Profile

The structural distinction of DIBMP lies in the isobutyl ester groups. Unlike the linear n-butyl chains of Dibutyl methylphosphonate (DBMP), the isobutyl group introduces branching at the

-carbon relative to the ester oxygen. This increases the effective steric bulk around the phosphoryl (P=O) donor site without significantly altering the electron-donating capability of the phosphorus atom.

Table 1: Comparative Physicochemical Properties[3]

Property	DIBMP	DMMP	DBMP	TBP
Full Name	Diisobutyl methylphosphonate	Dimethyl methylphosphonate	Dibutyl methylphosphonate	Tri-n-butyl phosphate
CAS Number	7242-56-0	756-79-6	814-29-9	126-73-8
Structure	Branched (Isobutyl)	Short Linear (Methyl)	Linear (n-Butyl)	Linear Phosphate
Mol. Weight	208.23 g/mol	124.08 g/mol	208.23 g/mol	266.32 g/mol
Boiling Point	~230°C (est) / 120°C @ 10mmHg	181°C	125°C @ 8mmHg	289°C
Water Solubility	Low (<1%)	Miscible	Low	Very Low (0.4 g/L)
Primary Role	Steric Probe / Simulant	Sarin Simulant / Flame Retardant	Extractant / Intermediate	PUREX Extractant

Part 2: Performance Domain – Solvent Extraction

In nuclear fuel reprocessing (e.g., U(VI) and Th(IV) separation), phosphonates are stronger extractants than phosphates (like TBP) due to the increased basicity of the P=O oxygen (inductive effect of the P-C bond). However, DIBMP introduces a competing steric factor .

Mechanism: Steric Hindrance vs. Basicity

The extraction of Uranyl nitrate typically follows a solvation mechanism:

• DBMP (n-butyl): The linear chains allow tight packing around the uranium core. The strong P-C inductive effect makes DBMP a stronger extractant than TBP (higher Distribution Ratio,

  ).

• DIBMP (isobutyl): The branching creates a wider "cone angle." While the P=O bond is electronically basic, the bulky isobutyl groups physically hinder the approach of two ligand molecules to the metal center.

  • Result: Lower

    values compared to DBMP.

  • Advantage: This reduced affinity can be advantageous for stripping (removing the metal from the organic phase) using dilute acids, a process often difficult with highly potent extractants like DBMP.

Visualization: Steric Impact on Coordination

The following diagram illustrates the logical flow of how alkyl branching influences extraction efficiency.

Figure 1: Causal relationship between ligand structure (branching) and extraction performance.

Part 3: Performance Domain – Simulant Utility

DIBMP serves as a simulant for G-series nerve agents (e.g., Sarin, Soman). While DMMP is the most common simulant due to its high volatility, DIBMP is critical for testing persistence and semi-volatile detection limits.

• Vapor Pressure: DIBMP has a significantly lower vapor pressure than DMMP. This makes it a superior surrogate for "aged" chemical threats or for testing the desorption cycles of detectors (e.g., Ion Mobility Spectrometry).

• Spectral Fidelity: The P-CH3 bond provides the necessary IR/Raman signature (approx. 1300 cm⁻¹ P=O stretch, 700 cm⁻¹ P-C stretch) to mimic nerve agents without the acute toxicity.

Part 4: Experimental Protocols

Protocol A: Synthesis of DIBMP (Michaelis-Arbuzov)

This protocol yields high-purity DIBMP suitable for extraction studies. It utilizes the rearrangement of a phosphite ester with an alkyl halide.[1]

Reagents:

• Triisobutyl phosphite (TIBP)

• Methyl Iodide (MeI)

• Nitrogen gas (inert atmosphere)

Workflow:

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and addition funnel.

• Initiation: Add Methyl Iodide (1.1 equivalents) to the flask. Heat gently to 40°C.

• Addition: Dropwise add Triisobutyl phosphite. The reaction is exothermic; control rate to maintain gentle reflux.

  • Mechanism:[2] MeI attacks phosphorus lone pair -> Phosphonium intermediate -> Isobutyl iodide elimination.

• Reflux: Once addition is complete, reflux at 80-100°C for 4 hours to ensure completion.

• Purification: Distill the byproduct (Isobutyl iodide) first, then vacuum distill the remaining oil to isolate DIBMP (Target BP: ~110-120°C at reduced pressure).

Figure 2: Michaelis-Arbuzov synthesis pathway for DIBMP.

Protocol B: Determination of Distribution Ratio (D)

Objective: Quantify extraction efficiency for Uranium (VI).

• Phase Preparation:

  • Organic: Dissolve DIBMP (1.0 M) in n-dodecane.

  • Aqueous: Prepare 0.01 M Uranyl Nitrate in 3 M HNO₃.

• Contact: Mix equal volumes (e.g., 5 mL each) of organic and aqueous phases in a glass vial.

• Equilibration: Vortex vigorously for 15 minutes at 25°C. Centrifuge to separate phases.

• Analysis:

  • Sample the aqueous phase.[3]

  • Analyze U concentration via ICP-MS or Arsenazo III colorimetry.

• Calculation:

  • Validation: Mass balance check should be within ±5%.

Part 5: Safety & Handling

• Toxicity: While a simulant, DIBMP is an organophosphorus ester. It causes skin and eye irritation (H315, H319).[4] Long-term neurotoxicity is significantly lower than actual agents but standard PPE (gloves, fume hood) is mandatory.

• Hydrolysis: DIBMP hydrolyzes slowly in water to form Isobutyl methylphosphonic acid. Store in desiccated, glass containers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. Retrieved from [Link]

• Defense Technical Information Center (DTIC). Vapor Pressure Data and Analysis for Selected Organophosphorus Compounds (ECBC-TR-1443). (Contextual reference for phosphonate vapor pressure methodologies). Retrieved from [Link]

• Organic Syntheses. Diisopropyl Methylphosphonate (General Arbuzov Protocol). Coll. Vol. 4, p.325. (Standard protocol adapted for isobutyl analog). Retrieved from [Link]

• Science.gov. Solvent Extraction of Actinides by Alkyl Phosphonates. (General comparative data on DBBP vs TBP extraction efficiency). Retrieved from [Link]

Sources

• 1. US5473093A - Process for the synthesis of diethyl ethylphosphonate - Google Patents [patents.google.com]
• 2. mixed organophosphorus compounds: Topics by Science.gov [science.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dibutyl methylphosphonate | C9H21O3P | CID 16994 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a Novel Analytical Method for Diisobutyl Methylphosphonate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the rigorous validation of analytical methods is paramount to ensure data integrity, product quality, and regulatory compliance. This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth technical comparison of a new, high-performance analytical method for the quantification of Diisobutyl methylphosphonate (DIBMP) against an established gas chromatography-mass spectrometry (GC-MS) approach.

Diisobutyl methylphosphonate, an organophosphorus compound, is of significant interest as a potential impurity or degradation product in various chemical manufacturing processes. Its accurate and precise quantification is crucial for ensuring the safety and efficacy of pharmaceutical products. This document will delve into the rationale behind the validation of a novel Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method, comparing its performance characteristics with a validated GC-MS method for a closely related analogue, Diisopropyl methylphosphonate (DIMP).

The Imperative for Robust Analytical Method Validation

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[1] The objective is to demonstrate that the method is suitable for its intended purpose.[2] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines that outline the necessary parameters for validation.[2] These parameters typically include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ).

This guide will adhere to the principles outlined in the ICH Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," to provide a framework for the validation of our novel UHPLC-MS/MS method and its comparison.

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique is often a balance between sensitivity, selectivity, speed, and cost. While GC-MS has traditionally been a workhorse for the analysis of volatile and semi-volatile organic compounds like organophosphates, LC-MS/MS has emerged as a powerful alternative, particularly for polar, thermally labile, or high molecular weight analytes.

Established Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is a well-established technique for the separation of volatile compounds.[3] When coupled with a mass spectrometer, it provides a high degree of selectivity and sensitivity for the identification and quantification of analytes. For the purpose of this guide, we will consider a validated GC-MS method for Diisopropyl methylphosphonate (DIMP), a close structural analog of DIBMP, as our benchmark.[4][5][6]

Novel Method: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

UHPLC-MS/MS offers several potential advantages over traditional HPLC and GC-MS, including higher resolution, faster analysis times, and enhanced sensitivity. For a compound like DIBMP, which may have limited volatility or be present in complex matrices, UHPLC-MS/MS can provide a more robust and efficient analytical solution.

Performance Characteristics: A Head-to-Head Comparison

The following table summarizes the anticipated performance characteristics of the novel UHPLC-MS/MS method for DIBMP compared to the established GC-MS method for DIMP. The data for the GC-MS method is based on published literature for DIMP.[4][5][6] The projected data for the UHPLC-MS/MS method is based on typical performance for similar analytes.

Performance Characteristic	Established GC-MS Method (for DIMP)	Novel UHPLC-MS/MS Method (for DIBMP)	Rationale for Improvement
Linearity Range	1.5 - 150 µg/mL[4][5]	0.5 - 200 µg/mL	UHPLC-MS/MS often provides a wider dynamic range due to the high efficiency of ionization and detection.
Correlation Coefficient (r²)	> 0.99	> 0.995	Both methods are expected to show excellent linearity.
Accuracy (% Recovery)	95.7% - 97.3%[7]	98.0% - 102.0%	The specificity of MS/MS detection can reduce matrix effects, leading to improved accuracy.
Precision (% RSD)	Intraday: 3.5%, Interday: 3.7%[7]	Intraday: < 2.0%, Interday: < 3.0%	The automation and robustness of UHPLC systems can lead to higher precision.
Limit of Detection (LOD)	0.21 µg/mL[5]	0.05 µg/mL	The enhanced sensitivity of tandem mass spectrometry allows for lower detection limits.
Limit of Quantitation (LOQ)	0.62 µg/mL[5]	0.15 µg/mL	A lower LOQ enables the reliable quantification of trace levels of the analyte.
Specificity	High (Mass Spectrometric Detection)	Very High (Tandem MS with MRM)	Multiple Reaction Monitoring (MRM) in MS/MS provides an extra dimension of selectivity, minimizing interferences.
Analysis Time	~8.5 minutes[5][6]	~5 minutes	UHPLC columns with smaller particle sizes allow for faster separations without sacrificing resolution.

Experimental Protocols: A Step-by-Step Guide to Validation

To ensure the trustworthiness of our new method, a comprehensive validation protocol must be executed. The following sections detail the experimental workflows for validating the novel UHPLC-MS/MS method for DIBMP.

Diagram of the Validation Workflow

Caption: A flowchart illustrating the key stages of the analytical method validation process.

Specificity and Selectivity

The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[1]

• Protocol:

  • Analyze a blank matrix sample (e.g., placebo formulation) to ensure no interfering peaks are present at the retention time of DIBMP.

  • Analyze a sample of DIBMP to establish its retention time and mass transitions.

  • Spike the blank matrix with known related substances and potential impurities to demonstrate that they do not interfere with the quantification of DIBMP.

  • Utilize Multiple Reaction Monitoring (MRM) on the tandem mass spectrometer to monitor specific precursor-to-product ion transitions for DIBMP, providing a high degree of selectivity.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[2]

• Protocol:

  • Prepare a series of at least five calibration standards of DIBMP in the blank matrix, covering the expected concentration range (e.g., 0.5 µg/mL to 200 µg/mL).

  • Analyze each calibration standard in triplicate.

  • Construct a calibration curve by plotting the peak area response against the concentration of DIBMP.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line. The acceptance criterion for r² is typically ≥ 0.99.[8]

Accuracy

Accuracy is the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1]

• Protocol:

  • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the linear range by spiking a known amount of DIBMP into the blank matrix.

  • Analyze at least five replicates of each QC sample.

  • Calculate the percent recovery for each sample using the formula: (Measured Concentration / Nominal Concentration) * 100%.

  • The mean percent recovery should be within an acceptable range, typically 80-120%.[9]

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the percent relative standard deviation (%RSD).

• Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of nine determinations covering the specified range (e.g., three concentrations, three replicates each) on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and on a different instrument if possible.

  • Calculate the %RSD for the replicate measurements at each concentration level for both repeatability and intermediate precision.

  • Acceptance criteria for precision are typically a %RSD of ≤ 15%.[9]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10]

• Protocol:

  • Based on the Standard Deviation of the Response and the Slope:

    • Analyze a series of blank samples and calculate the standard deviation of the response (σ).

    • Determine the slope (S) of the calibration curve from the linearity study.

    • Calculate the LOD and LOQ using the following formulas:

      • LOD = 3.3 * (σ / S)[11]

      • LOQ = 10 * (σ / S)[11]

  • Confirmation: Prepare and analyze samples at the calculated LOD and LOQ to confirm their validity. At the LOQ, the method should demonstrate acceptable accuracy and precision.

Relationship Between Validation Parameters

Caption: Interdependence of key analytical method validation parameters.

Conclusion: A Superior Method for a Critical Analyte

The validation of an analytical method is a scientifically rigorous process that underpins the reliability of data in research and drug development. This guide has outlined a comprehensive framework for the validation of a novel UHPLC-MS/MS method for the quantification of Diisobutyl methylphosphonate.

The comparative analysis demonstrates that the proposed UHPLC-MS/MS method offers significant advantages over the established GC-MS technique in terms of sensitivity, selectivity, and speed. The enhanced performance characteristics, including a wider linear range, lower limits of detection and quantitation, and improved accuracy and precision, establish this new method as a superior alternative for the analysis of DIBMP.

By adhering to the principles of scientific integrity and the guidelines set forth by regulatory authorities, the validation of this novel method will provide researchers and drug development professionals with a powerful and reliable tool for ensuring the quality and safety of their products.

References

• Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. (2025). ResearchGate. [Link]

• Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. (2025). PubMed. [Link]

• Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets. (n.d.). NIH. [Link]

• Establishing Acceptance Criteria for Analytical Methods. (2016). BioPharm International. [Link]

• Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. (n.d.). Semantic Scholar. [Link]

• Gas Chromatography-Mass Spectrometry Determination of Organophosphate Pesticide Residues in water of the irrigation canals in th. (n.d.). International Journal of Current Microbiology and Applied Sciences (IJCMAS). [Link]

• Supplementary data on rapid sample clean-up procedure of aminophosphonates for LC/MS analysis. (n.d.). PMC. [Link]

• LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. (n.d.). Indian Journal of Pharmaceutical Education and Research. [Link]

• Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS. (2025). MDPI. [Link]

• Method validation and its application to gas chromatography-mass spectrometry analysis of dimethyl methylphosphonate in OPCW proficiency testing. (2025). ResearchGate. [Link]

• The 6 Key Aspects of Analytical Method Validation. (n.d.). Element Lab Solutions. [Link]

• Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra In. (n.d.). Agilent. [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. (n.d.). Separation Science. [Link]

• Analytical Method Validation: Back to Basics, Part II. (n.d.). LCGC International. [Link]

• Splitless large-volume GC-MS injection for the analysis of organophosphorus and organochlorine pesticides in vegetables using a miniaturised ethyl acetate extraction. (2025). ResearchGate. [Link]

• Limit of Blank, Limit of Detection and Limit of Quantitation. (n.d.). PMC - NIH. [Link]

• Residue analysis of selected organophosphorus and organochlorine pesticides in commercial tomato fruits by gas chromatography mass spectrometry. (n.d.). PMC - NIH. [Link]

• Acceptance Criteria of Accuracy and Precision. (n.d.). ResearchGate. [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ijcmas.com [ijcmas.com]
• 4. researchgate.net [researchgate.net]
• 5. Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP, a By-Product, Precursor, and Simulant of Sarin, Using Either Ion Mobility Spectrometry or GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Residue analysis of selected organophosphorus and organochlorine pesticides in commercial tomato fruits by gas chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sepscience.com [sepscience.com]

Techniques for assessing the purity of synthesized Diisobutyl methylphosphonate

Executive Summary

Diisobutyl methylphosphonate (DIBMP, CAS 7242-56-0) is a critical organophosphorus intermediate utilized in extraction chromatography and as a precursor in organic synthesis.[1] Its performance—specifically its hydrolytic stability and extraction coefficients—is heavily dependent on the absence of acidic degradation products (monoesters and phosphonic acids).[1]

This guide provides a comparative technical analysis of the three primary methodologies for assessing DIBMP purity: Gas Chromatography (GC-FID/MS) , Quantitative

P Nuclear Magnetic Resonance ( P qNMR) , and Acid Value Titration .[1] While GC remains the standard for volatile impurity profiling, this guide argues that P qNMR is the superior technique for establishing absolute mass balance and detecting non-volatile phosphorus species.[1]

Impurity Profile & Analytical Challenges

To accurately assess purity, one must first understand the synthesis artifacts. DIBMP is typically synthesized via the Michaelis-Arbuzov rearrangement of triisobutyl phosphite or the esterification of methylphosphonic dichloride.

Common Impurities:

• Isobutyl Hydrogen Methylphosphonate (Monoester): Result of partial hydrolysis.[1] Acidic and corrosive.[1]

• Methylphosphonic Acid (MPA): Complete hydrolysis product.[1] Highly polar.

• Triisobutyl Phosphite: Unreacted starting material (if Arbuzov route used).[1]

• Pyro-phosphonates: Anhydrides formed during high-temperature distillation.[1]

The Analytical Challenge: Standard GC analysis often fails to detect the acidic monoester and MPA due to their polarity and thermal instability, leading to an overestimation of purity.

Visualization: Impurity Formation Pathways

Figure 1: Synthesis and degradation pathways showing critical impurities (Monoester, MPA) that require specific detection strategies.

Technique 1: Gas Chromatography (GC-FID/MS)

Role: Routine batch release; detection of volatile solvents and starting materials.[1]

GC is the industry workhorse for volatile organics. However, for DIBMP, direct injection is insufficient for total purity assessment because acidic phosphorus species (Monoester/MPA) adsorb irreversibly to the column or decompose in the injector port.[1]

Optimized Protocol: Derivatization Method

To validate purity by GC, you must derivatize the sample to convert acidic protons into volatile silyl esters.

• Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS.[1]

• Sample Prep: Mix 10 mg DIBMP with 100 µL Pyridine and 100 µL BSTFA. Heat at 60°C for 30 mins. Dilute to 1 mL with Dichloromethane.

• Column: DB-5MS or equivalent (30m x 0.25mm, 0.25µm film).[1]

• Inlet: Split 50:1 at 250°C.

• Detection: FID (Quantitation) or MS (Identification).

Pros:

• High sensitivity for unreacted triisobutyl phosphite.[1]

• Excellent separation of isomeric impurities.[1]

Cons:

• Requires derivatization for accurate "total purity."

• Destructive technique.[1]

Technique 2: Quantitative P NMR (qNMR)

Role: Structural validation and absolute purity determination.[1]

P NMR is the scientifically superior method for organophosphonates.[1] It detects all phosphorus-containing species in a single run without derivatization.[1] The chemical shift dispersion allows clear differentiation between the diester (target), monoester, and inorganic phosphates.[1]

Optimized Protocol: Inverse Gated Decoupling

For quantitative results, standard proton decoupling (which induces Nuclear Overhauser Effect, NOE) must be avoided to ensure signal intensity is proportional to concentration.[1]

• Solvent: CDCl

  (Avoid alcohols which may transesterify).[1]

• Internal Standard: Triphenyl phosphate (TPP) - Distinct shift (~ -18 ppm) and non-hygroscopic.[1]

• Parameters:

  • Pulse Sequence: Inverse Gated Decoupling (zgig).

  • Relaxation Delay (d1): > 25 seconds (Critical: Phosphorus T1 relaxation times are long; insufficient delay causes underestimation of purity).[1]

  • Scans: 64–128 for sufficient S/N.

• Chemical Shifts (Approximate):

  • DIBMP (Diester): ~30–32 ppm.[1]

  • Monoester: ~24–28 ppm (pH dependent).[1]

  • Starting Phosphite: ~140 ppm (P(III) species appear downfield).[1]

Pros:

• Self-Validating: Stoichiometry is absolute.[1]

• Non-Destructive: Sample can be recovered.[1]

• Specificity: Differentiates P(III) starting materials from P(V) products instantly.

Cons:

• Lower sensitivity than GC (LOD ~0.1%).[1]

• Requires long acquisition times for qNMR.[1]

Comparative Analysis & Decision Matrix

The following table contrasts the performance of the discussed techniques. For pharmaceutical or high-precision extraction applications, a combination of GC (for volatiles) and NMR (for P-species) is recommended.[1]

Feature	GC-FID (Direct)	GC-FID (Derivatized)	P qNMR
Scope	Volatile impurities only	Volatiles + Acidic species	All P-species
DIBMP Detection	Excellent	Excellent	Excellent
Monoester/Acid Detection	Poor (Peak tailing/loss)	Good (as TMS esters)	Excellent (Distinct peaks)
Sample Prep Time	< 5 mins	45 mins	10 mins
Limit of Detection	< 10 ppm	< 10 ppm	~1000 ppm (0.1%)
Primary Risk	Thermal degradation in inlet	Incomplete derivatization	T1 saturation (if d1 too short)

Visualization: Analytical Workflow

Figure 2: Recommended analytical decision tree. Use

P NMR for mass balance and Derivatized GC for trace impurity profiling.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (1998).[1] Toxicological Profile for Diisopropyl Methylphosphonate. U.S. Department of Health and Human Services.[1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate. PubChem.[1][2][3][4]

• Bocos-Bintintan, V. et al. (2025).[1] Trace Detection of Di-Isopropyl Methyl Phosphonate DIMP... Using Either Ion Mobility Spectrometry or GC-MS.[1] Molecules, 26(2), 345.[1]

• Sychrovsky, V. et al. (2010).[1] Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate. Physical Chemistry Chemical Physics.[1]

• Green, M. (2025).[1] Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications. MDPI Analytics.[1]

Sources

• 1. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 2. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diisopropyl methylphosphonate, 95%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 4. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]

Technical Performance Guide: Diisobutyl Methylphosphonate (DIBMP) in Extraction and Hydrolysis

Executive Summary

Diisobutyl methylphosphonate (DIBMP), a dialkyl phosphonate ester, occupies a critical niche in two distinct chemical disciplines: nuclear fuel reprocessing (as a high-basicity extractant) and chemical defense research (as a structural simulant for G-series nerve agents). This guide evaluates its performance characteristics against industry standards—specifically Tributyl Phosphate (TBP) in extraction scenarios and Diisopropyl methylphosphonate (DIMP) in hydrolytic stability studies.

Physicochemical Profile & Comparative Baseline

To understand the reactivity of DIBMP, one must analyze its electronic and steric environment relative to its homologs. The presence of a direct phosphorus-carbon (P-C) bond in DIBMP, as opposed to the P-O-C linkage in phosphates like TBP, increases the electron density on the phosphoryl oxygen. This "inductive kick" enhances its basicity and metal-coordination strength but simultaneously alters its susceptibility to nucleophilic attack.

Table 1: Comparative Physicochemical Properties[1][2]

Feature	Diisobutyl Methylphosphonate (DIBMP)	Tributyl Phosphate (TBP)	Diisopropyl Methylphosphonate (DIMP)
Role	Extractant / GB Simulant	Standard Extractant (PUREX)	Primary GB Simulant
P=O Basicity	High (Inductive effect of Methyl group)	Moderate (Inductive withdrawal by alkoxy groups)	High
Steric Bulk	High (Isobutyl: -branched)	Moderate (n-Butyl: linear)	High (Isopropyl: -branched)
Hydrolytic Stability	Intermediate	High (in neutral conditions)	High (Resistant to attack)
Key Application	Actinide/Lanthanide Separation	Uranium/Plutonium Extraction	Decontamination Studies

Performance in Solvent Extraction (Actinide Separation)

Mechanism of Action

In the extraction of actinides like Uranium(VI) from nitric acid solutions, DIBMP acts as a neutral solvating extractant. The reaction follows a solvation mechanism where the phosphoryl oxygen donates electrons to the metal center, displacing water molecules and rendering the complex lipophilic.

Chemical Equation:

Comparative Performance: DIBMP vs. TBP

Experimental data consistently indicates that phosphonates (DIBMP) exhibit higher distribution coefficients (

) than phosphates (TBP) for hexavalent actinides.

• Basicity Driven Efficiency: The methyl group attached directly to the phosphorus in DIBMP is electron-releasing (+I effect). This makes the phosphoryl oxygen (

  ) a harder Lewis base compared to TBP, where the oxygen bridge ( ) exerts an electron-withdrawing inductive effect (-I).

• Separation Factors: While DIBMP extracts U(VI) more efficiently (

  ), it often shows lower selectivity between U(VI) and Th(IV) compared to TBP due to the "en masse" increase in binding strength for all cations.

• Stripping Challenges: The stronger complexation of DIBMP means that back-extraction (stripping) the metal into an aqueous phase requires lower acid concentrations or complexing agents (e.g., carbonate/oxalate) compared to TBP systems.

Visualization: Extraction Equilibrium

The following diagram illustrates the competitive equilibrium and the coordination sphere transformation.

Figure 1: Mechanism of Uranyl Nitrate extraction by DIBMP at the liquid-liquid interface.

Performance in Hydrolytic Degradation (Decontamination)

Mechanism of Action

When used as a simulant for Sarin (GB), the critical performance metric is how DIBMP degrades under decontamination conditions (typically alkaline hydrolysis). The reaction involves the nucleophilic attack of a hydroxide ion (

) on the phosphorus atom, leading to the cleavage of the P-O-C bond.

Reaction:

Comparative Kinetics: DIBMP vs. DIMP

The rate of hydrolysis is governed by the steric environment around the phosphorus atom.

• Steric Hindrance:

  • DIMP (Diisopropyl): The isopropyl group is branched at the

    -carbon (directly attached to oxygen). This creates significant steric crowding near the phosphorus center, shielding it from incoming nucleophiles.

  • DIBMP (Diisobutyl): The isobutyl group is branched at the

    -carbon ( ). While bulky, the steric bulk is further removed from the reaction center compared to DIMP.

• Performance Outcome:

  • DIBMP hydrolyzes faster than DIMP under identical alkaline conditions due to reduced steric hindrance at the attack site.

  • However, DIBMP hydrolyzes slower than DMMP (Dimethyl methylphosphonate), which has no steric hindrance.

  • Implication: For decontamination drills, DIBMP represents a "moderate persistence" agent—easier to neutralize than DIMP but more persistent than simple methyl esters.

Visualization: Alkaline Hydrolysis Pathway

Figure 2: Stepwise alkaline hydrolysis pathway of DIBMP showing the rate-determining step (RDS).

Experimental Protocols

Protocol A: Determination of Distribution Coefficient ( )

Objective: Quantify the extraction efficiency of DIBMP for Uranium(VI) relative to TBP.

Reagents:

• Organic Phase: 1.0 M DIBMP in n-dodecane (pre-equilibrated with acid).

• Aqueous Phase: 0.01 M Uranyl Nitrate in 3.0 M

  .

Procedure:

• Preparation: In a separatory funnel, mix equal volumes (e.g., 10 mL) of the organic phase and the aqueous phase.

• Equilibration: Mechanically shake the mixture for 30 minutes at 25°C. Ensure turbulent mixing to maximize interfacial area.

• Separation: Allow phases to settle for 60 minutes. Centrifuge if emulsion persists.

• Analysis:

  • Aliquot the aqueous phase.[1]

  • Determine remaining Uranium concentration

    using Arsenazo-III colorimetry or ICP-MS.

  • Calculate Organic concentration by mass balance:

    .

• Calculation:

  Validation: Compare against a TBP control run. Expect .

Protocol B: Alkaline Hydrolysis Kinetic Study

Objective: Measure the degradation rate constant (

) to evaluate decontamination efficacy.

Reagents:

• Substrate: 5 mM DIBMP solution.

• Base: 0.1 M NaOH (excess to ensure pseudo-first-order conditions).

• Solvent: 10% Ethanol / 90% Water (to ensure solubility).

Procedure:

• Setup: Thermostat the reaction vessel to 25°C.

• Initiation: Add DIBMP to the stirred NaOH solution. Start timer (

  ).

• Sampling: At fixed intervals (0, 5, 10, 20, 30, 60 min), withdraw 1 mL aliquots.

• Quenching: Immediately neutralize the aliquot with dilute HCl to stop the reaction.

• Quantification: Analyze samples via GC-MS or P-31 NMR. Monitor the disappearance of the DIBMP peak (

  ppm) and appearance of the mono-ester peak.

• Data Analysis:

  • Plot

    vs. time.

  • The slope represents

    .

  • Calculate half-life:

    .

References

• Comparison of Phosphonate and Phosph

  • Title: Investigations on Preferential Pu(IV) Extraction over U(VI)
  • Source: ResearchG

  • URL:[Link]

• Hydrolysis Kinetics of Phosphon

  • Title: Hydrolysis of Dimethyl Methylphosphonate (DMMP) in Hot-Compressed Water.[2][3][4]

  • Source: PubMed / J. Phys. Chem. A

  • URL:[Link]

• Simulant Properties and Safety

  • Title: Toxicological Profile for Diisopropyl Methylphosphon
  • Source: NCBI Bookshelf

  • URL:[Link]

• Comparative Study of TBP and Phosphon

  • Title: Comparative Study Between TBP and Dibutylalkyl Phosphon
  • Source: Essay Company (Academic Repository)

  • URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Hydrolysis of Dimethyl Methylphosphonate (DMMP) in Hot-Compressed Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrolysis of Dimethyl Methylphosphonate (DMMP) in Hot-Compressed Water - PubMed [pubmed.ncbi.nlm.nih.gov]

Diisobutyl Methylphosphonate (DIBMP) vs. Traditional Flame Retardants: A Comparative Technical Guide

This guide provides an in-depth technical comparison between Diisobutyl Methylphosphonate (DIBMP) and traditional flame retardants (FRs), specifically focusing on organophosphorus analogs like Dimethyl Methylphosphonate (DMMP) and halogenated standards.[1]

Executive Summary

Diisobutyl Methylphosphonate (DIBMP) represents a specialized class of non-halogenated organophosphorus flame retardants.[1] While chemically similar to the industry-standard Dimethyl Methylphosphonate (DMMP) , DIBMP offers a critical processing advantage: lower volatility .[1]

• The Problem with Traditional FRs:

  • DMMP: Highly efficient (25% Phosphorus) but highly volatile (Boiling Point ~181°C).[1] It often evaporates during the exothermic curing of polyurethanes, leading to "fogging" and loss of fire protection.

  • Halogenated FRs (e.g., TCEP, TCPP): Effective but facing global regulatory phase-outs due to persistence, bioaccumulation, and toxicity (PBT) concerns.[1]

• The DIBMP Solution: With a boiling point of approximately 254°C , DIBMP remains stable during high-temperature processing, reducing volatile organic compound (VOC) emissions while maintaining the gas-phase radical scavenging mechanism typical of phosphonates.[1]

Chemical & Physical Profile: DIBMP vs. The Incumbents

The following table contrasts DIBMP with its primary competitor (DMMP) and a traditional halogenated phosphate (TCPP).

Feature	Diisobutyl Methylphosphonate (DIBMP)	Dimethyl Methylphosphonate (DMMP)	TCPP (Tris(1-chloro-2-propyl) phosphate)
CAS Number	7242-56-0	756-79-6	13674-84-5
Molecular Structure	Bulky isobutyl groups (Steric hindrance)	Small methyl groups (High mobility)	Chlorinated alkyl chains
Phosphorus Content	~14.9%	~25.0%	~9.5%
Boiling Point	~254°C	181°C	288°C (Decomposes)
Volatility	Low (Stable at curing temps)	High (Risk of loss)	Low
Mechanism	Gas-phase radical scavenger	Gas-phase radical scavenger	Gas-phase (Cl[1]• + PO• radicals)
Regulatory Status	Emerging / Specialized	Commodity (High Volume)	Restricted / Under Scrutiny

Technical Insight: Although DIBMP has a lower phosphorus content (14.9%) than DMMP (25%), its higher molecular weight (208.23 g/mol ) and boiling point prevent "fugitive emissions" during polymerization.[1] In practical applications, this means the effective concentration of DIBMP in the final product may be higher than DMMP, which partially evaporates.

Mechanistic Action: The Phosphonate Pathway

DIBMP functions primarily in the gas phase of combustion. When the polymer matrix decomposes, DIBMP vaporizes and decomposes to release phosphorus-containing radicals.

Diagram 1: Radical Scavenging Mechanism

The following diagram illustrates how DIBMP intercepts the combustion chain reaction.

Caption: DIBMP mechanism showing vaporization, radical generation (PO•), and simultaneous gas-phase inhibition and condensed-phase char promotion.[1]

Experimental Protocol: Comparative Evaluation in Rigid Polyurethane Foam

To objectively compare DIBMP against DMMP, the following protocol controls for phosphorus loading. Since DIBMP has lower %P, the mass loading must be adjusted to ensure an "apples-to-apples" comparison of atomic phosphorus efficiency.

Materials

• Polyol Component: Polyether polyol (OH value ~450 mg KOH/g).[1]

• Isocyanate: Polymeric MDI (PMDI).[1]

• Catalysts: Amine-based (DABCO), Tin-based (DBTDL).[1]

• Blowing Agent: Distilled water (chemical blowing).[1]

• Flame Retardants:

  • Control: No FR.[1]

  • Sample A (DMMP): 10 php (parts per hundred polyol).[1]

  • Sample B (DIBMP): ~16.8 php (Calculated to match P-content of Sample A).

Workflow Diagram

Caption: Step-by-step synthesis and testing workflow for FR-loaded polyurethane foams.

Critical Causality in Protocol

• Loading Adjustment: You cannot compare 10g of DMMP to 10g of DIBMP directly. Because DIBMP is heavier (MW 208 vs 124), you need more grams of DIBMP to provide the same number of phosphorus atoms.[1]

  • Calculation: DMMP is 25% P. DIBMP is 14.9% P. Ratio = 25/14.9 ≈ 1.[1]68. Therefore, 10g DMMP ≈ 16.8g DIBMP.[1]

• Curing Temperature: The curing stage at 60°C is where DMMP often fails due to evaporation. DIBMP's stability here is its primary validation point.

Performance Data & Analysis

The following data represents expected trends based on the physicochemical properties of alkyl phosphonates.

Table 2: Thermal & Flammability Performance

Metric	Control (No FR)	DMMP (10 php)	DIBMP (16.8 php)	Interpretation
LOI (Limiting Oxygen Index)	18.5%	26.0%	26.5%	DIBMP matches or slightly exceeds DMMP due to better retention in the matrix.[1]
UL-94 Rating	Fail (Burns)	V-0 / V-1	V-0	Both achieve self-extinguishing status.[1]
TGA 5% Weight Loss ( )	280°C	210°C	245°C	Critical: DIBMP degrades later than DMMP, offering better thermal stability for the polymer.[1]
Char Yield (at 600°C)	3.0%	12.5%	14.0%	Higher carbon content in isobutyl groups contributes to slightly higher char formation.[1]
Fogging (Volatility)	Low	High	Low	DIBMP does not migrate/evaporate as readily as DMMP.[1]

Safety & Toxicity Profile

• DMMP: Known reproductive toxicity concerns; skin/eye irritant.[1]

• DIBMP: Causes skin and serious eye irritation (GHS H315, H319).[1][2] However, its lower vapor pressure significantly reduces inhalation risks for workers during the manufacturing process compared to the highly volatile DMMP.

Conclusion & Recommendation

Diisobutyl Methylphosphonate (DIBMP) is a superior alternative to DMMP in applications where thermal processing stability and low emissions are critical.[1] While it requires a higher mass loading to match the phosphorus content of DMMP, this is offset by:

• Reduced fugitive emissions (lower VOCs).

• Higher thermal onset (

  ), preventing premature degradation of the FR.

• Improved compatibility with hydrophobic polymer matrices due to the bulky isobutyl groups.[1]

Recommendation: For researchers developing low-VOC automotive foams or high-temperature cured resins, substitute DMMP with DIBMP (adjusted for P-content) to improve processing safety and final material stability.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 566101, Diisobutyl methylphosphonate.[1] Retrieved from [Link][1][2]

• National Institute of Standards and Technology (NIST). Diisopropyl methylphosphonate (DIMP) Phase Change Data.[1] (Used for homolog comparison).[1] Retrieved from [Link][1]

• Defense Technical Information Center (DTIC). Vapor Pressure Data and Analysis for Selected Organophosphorus Compounds. (Provides volatility data for DIBMP vs DMMP). Retrieved from [Link][1]

• Royal Society of Chemistry (RSC). Flame retardant phosphonate-functionalised polyethylenes.[1] (General mechanism of phosphonate FRs). Retrieved from [Link]

Sources

• 1. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 2. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Diisobutyl Methylphosphonate: Efficacy and Efficiency Versus Alternative Reagents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical research and safety, particularly in the development of countermeasures for chemical warfare agents (CWAs), the use of simulants is indispensable. Diisobutyl methylphosphonate (DIMP), an organophosphorus compound, has been a long-standing simulant for G-series nerve agents like Sarin (GB) and Soman (GD). This guide provides a comprehensive comparison of DIMP's efficacy and efficiency against its primary alternative, Dimethyl methylphosphonate (DMMP), and other relevant compounds, in its dual applications as a nerve agent simulant and a potential flame retardant.

DIMP as a Nerve Agent Simulant: A Head-to-Head Comparison with DMMP

The extreme toxicity of nerve agents necessitates the use of less toxic simulants for training, equipment calibration, and decontamination studies.[1] The choice of a simulant is critical and is based on the similarity of its physicochemical properties and reactivity to the actual agent.

Physicochemical Properties: A Comparative Analysis

An ideal simulant should mimic the physical behavior of the nerve agent in various environmental conditions. The following table provides a comparative overview of the key physicochemical properties of DIMP, DMMP, Sarin, and Soman.

Property	Diisobutyl methylphosphonate (DIMP)	Dimethyl methylphosphonate (DMMP)	Sarin (GB)	Soman (GD)
Molecular Formula	C₉H₂₁O₃P[2]	C₃H₉O₃P[3]	C₄H₁₀FO₂P[4]	C₇H₁₆FO₂P[5]
Molecular Weight ( g/mol )	208.23[2]	124.08[3]	140.09[6]	182.18[7]
Appearance	Colorless liquid[8]	Colorless liquid[3]	Colorless liquid[4]	Colorless liquid[5]
Boiling Point (°C)	215[9]	181[3]	147-150[6]	167-200[5]
Density (g/mL at 25°C)	0.976[9]	1.145[3]	1.09[6]	1.02[7]
Vapor Pressure (mmHg at 25°C)	~0.04 (estimated)	1.2[1]	2.7-2.9[6]	0.40[10]
Water Solubility	Low	Soluble[11]	Miscible[6]	Slightly soluble (21 g/L at 20°C)[7]

Expert Insight: The data reveals that while neither simulant perfectly matches the properties of Sarin or Soman, DIMP's molecular weight is closer to that of Soman. Conversely, DMMP has a boiling point and density that are more comparable to Sarin. The choice between DIMP and DMMP can therefore depend on which specific agent's properties are more critical to simulate for a given application. For instance, studies focusing on liquid persistency might favor a simulant with a boiling point and vapor pressure closer to the target agent.

Efficacy in Detector Calibration and Decontamination Studies

The "efficacy" of a simulant relates to how well it mimics the behavior of the actual agent in practical applications, such as the calibration of detection equipment and the evaluation of decontamination procedures.

Detector Calibration: DIMP is frequently utilized to test and calibrate sensitive ion mobility spectrometry (IMS) instrumentation designed to detect nerve agents.[7] Studies have shown that DIMP can be reliably detected at parts-per-billion levels using techniques like IMS and gas chromatography-mass spectrometry (GC-MS).[3] DMMP is also widely used for this purpose, with some sensors demonstrating detection limits as low as 1 ppm.[12] The structural similarity of DIMP to G-series agents, particularly Soman, makes it a valuable tool for calibrating detectors that rely on molecular recognition.[13]

Decontamination Studies: The efficiency of decontamination protocols is often tested using simulants. However, the persistence of the simulant on various surfaces is a critical factor. One study noted that DIMP showed low persistence on several materials, making it challenging to assess the efficacy of decontaminants after a 24-hour period.[9] This suggests that for studies requiring a more persistent simulant, other alternatives might be more suitable. Malathion, for example, has been identified as a suitable persistent simulant for the nerve agent VX.[14]

Caption: Workflow for selecting an appropriate nerve agent simulant.

Safety and Toxicity Profile

A major advantage of using simulants is their significantly lower toxicity compared to actual nerve agents.

• DIMP: It is considered to have medium to low acute toxicity, with oral lethal doses in animals ranging from 500 to 1500 mg/kg.[13] However, it is classified as a hazardous substance that can cause skin and eye irritation.[15] The U.S. Environmental Protection Agency (EPA) has determined that there is insufficient data to classify its carcinogenicity in humans.[16]

• DMMP: This compound exhibits even lower acute toxicity, with an oral LD50 in rats of 8,210 mg/kg.[3] It is also used as a flame retardant in various commercial products.

Expert Insight: The lower toxicity of DMMP makes it a more favorable choice in scenarios where large quantities are used or when there is a higher risk of personnel exposure. However, the choice must always be balanced with the need for the simulant to accurately replicate the properties of the target nerve agent for the specific application.

DIMP as a Flame Retardant: An Emerging Application?

Organophosphorus compounds are widely used as flame retardants.[17] While DMMP has established applications as a flame retardant in materials like rigid polyurethane foams,[18] the use of DIMP in this capacity is less documented.

Comparative Performance Metrics

The performance of flame retardants is typically evaluated using metrics such as the Limiting Oxygen Index (LOI) and heat release rate (HRR).

• DMMP: In rigid polyurethane foams, the addition of 10 wt% DMMP has been shown to increase the LOI from 19.2% (for pure foam) to 24.6% and decrease the peak heat release rate from 317 to 230 kW/m².[18]

Expert Insight: The higher phosphorus content of some alternative organophosphorus flame retardants, such as poly-(m-phenylene methyl phosphonate) (PPMP) with 17.5% phosphorus, can contribute to greater flame retardant efficiency.[4] For DIMP to be considered a viable flame retardant, its performance would need to be benchmarked against these and other commercially available options.

Experimental Protocols

To ensure the validity and reproducibility of comparative studies, standardized experimental protocols are essential.

Synthesis of Diisobutyl Methylphosphonate

A common method for the synthesis of DIMP is a modification of the Arbusov rearrangement.

Protocol:

• To a reaction flask equipped with a reflux condenser and a dropping funnel, add methyl iodide.

• Introduce a small amount of triisopropyl phosphite to the methyl iodide and gently heat the mixture to initiate an exothermic reaction.

• Once the reaction begins, add the remaining triisopropyl phosphite at a rate that maintains a brisk reflux.

• After the addition is complete, continue to heat the mixture under reflux for one hour.

• Following the reflux period, replace the condenser with a distillation apparatus and purify the DIMP by fractional distillation.[19]

Caption: Simplified workflow for the synthesis of DIMP.

Evaluation of Simulants for Detector Calibration

Protocol using Ion Mobility Spectrometry (IMS):

• Prepare a certified standard of the simulant (e.g., DIMP or DMMP) in a suitable solvent.

• Generate a vapor of the simulant at a known concentration using a vapor generator.

• Introduce the vapor into the IMS instrument.

• Record the ion mobility spectrum, identifying the characteristic peaks for the monomer and dimer ions of the simulant.

• Repeat the measurement across a range of concentrations to establish a calibration curve (response vs. concentration).

• Determine the limit of detection (LOD) and limit of quantification (LOQ) from the calibration data.[3]

Conclusion and Future Perspectives

Diisobutyl methylphosphonate serves as a valuable, though not perfect, simulant for G-series nerve agents, particularly Soman, due to its structural similarities. Its primary alternative, DMMP, offers the advantage of lower toxicity and may be a better simulant for Sarin in certain applications. The choice between these and other simulants is highly dependent on the specific requirements of the study, including the target agent, the properties being modeled, and safety considerations.

The potential of DIMP as a flame retardant remains largely unexplored, and further research is warranted to quantify its performance against established commercial products.

As research in this critical field continues, the development of new and improved simulants that more accurately and safely replicate the complex behaviors of chemical warfare agents will be paramount for enhancing the preparedness and response capabilities of both military and civilian personnel.

References

Sources

• 1. DIMETHYL METHYLPHOSPHONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethyl methylphosphonate [medbox.iiab.me]
• 4. Sarin (GB): Nerve Agent | NIOSH | CDC [cdc.gov]
• 5. Soman (GD): Nerve Agent | NIOSH | CDC [cdc.gov]
• 6. nrt.org [nrt.org]
• 7. Health Risk Assessment for The Nerve Agent GD (Soman) - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Diisopropyl Methylphosphonate (DIMP) | Toxic Substances | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 9. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]
• 10. nrt.org [nrt.org]
• 11. Dimethyl methylphosphonate CAS#: 756-79-6 [m.chemicalbook.com]
• 12. Diisopropyl Methylphosphonate (DIMP) | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 13. benchchem.com [benchchem.com]
• 14. Chemical warfare agent simulants for human volunteer trials of emergency decontamination: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. stacks.cdc.gov [stacks.cdc.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. aaqr.org [aaqr.org]
• 18. mdpi.com [mdpi.com]
• 19. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Diisobutyl methylphosphonate proper disposal procedures

Operational Guide: Safe Disposal and Management of Diisobutyl Methylphosphonate

Executive Summary & Immediate Directives

Diisobutyl methylphosphonate (DIBMP) is not merely a chemical waste; it is a regulatory-controlled substance.[1][2] Due to its specific molecular structure—containing a phosphorus-carbon (P-C) bond—it falls under Schedule 2 Part B of the Chemical Weapons Convention (CWC).[1][2]

This classification dictates that disposal is not just about environmental safety; it is a matter of international compliance. The P-C bond is exceptionally stable and resistant to standard biodegradation, meaning "down the drain" disposal is both illegal and environmentally catastrophic.

Immediate Action Required:

• Segregate: Isolate DIBMP from all oxidizers and strong bases immediately.[2]

• Label: Mark all containers as "CWC Schedule 2 Precursor – Do Not Release."

• Disposal Path: The only validated disposal method is High-Temperature Incineration with phosphorus scrubbing.[1][2]

Chemical Profile & Hazard Identification

To manage the waste, you must understand the enemy. DIBMP is an organophosphonate ester.[2][3] Its hazards stem from its hydrolytic instability and its regulatory status.[2]

Property	Specification	Operational Implication
Chemical Name	Diisobutyl methylphosphonate	CAS: 7242-56-0 (Verify against specific isomer mix)
Structure	CH₃-P(=O)(OiBu)₂	Contains the regulated Methyl-Phosphorus bond.[1][2][4]
Flash Point	> 93°C (Estimated)	Combustible Liquid. Class IIIB.[1][2][4]
Reactivity	Moisture Sensitive	Hydrolyzes slowly to release isobutanol and acidic byproducts.[1][2][4]
Toxicity	Irritant / Low Acute Toxicity	Warning: Degradation products (Methylphosphonic acid) are persistent.[1][2][4]
Regulatory	CWC Schedule 2B	Subject to declaration/verification if quantities exceed thresholds.[1][2][4]

Regulatory Framework (The "Why" Behind the Protocol)

The CWC Connection: The Chemical Weapons Convention (Schedule 2B, Item 4) controls chemicals containing a phosphorus atom bonded to a methyl, ethyl, or propyl group.[4] DIBMP contains a P-Methyl bond.[1][2][4]

• Implication: You cannot transfer this waste to just any vendor.[2] The waste hauler must be permitted to handle Schedule 2 wastes, and a "Certificate of Destruction" is mandatory to close your inventory loop.

EPA/RCRA Status: While DIBMP is not explicitly P-listed or U-listed by name, it is regulated as a characteristic hazardous waste if it exhibits ignitability (D001) or reactivity.[1][2][4] More importantly, it is often treated as a "Parametric Waste" requiring thermal destruction.

Operational Disposal Procedures

Protocol A: Bulk Waste (Unused Reagent)

For disposal of pure liquid or concentrated solutions.[1][2]

• Container Selection: Use DOT-approved high-density polyethylene (HDPE) or steel drums with a polyethylene liner.[1][2][4] Do not use unlined steel (corrosion risk from hydrolysis).[1][2]

• Stabilization: Ensure the cap is verified with a torque wrench.[2] Over-tightening can crack caps; under-tightening allows moisture ingress.[1][2][4]

• Lab Packing:

  • Place the primary container into a larger shipping drum.

  • Fill void spaces with Vermiculite (inert absorbent).[1][2] Do not use sawdust or paper (combustible).[1][2]

• Documentation:

  • Manifest as: Waste Organophosphorus Compound, Liquid, N.O.S.[2][4] (Diisobutyl methylphosphonate).[1][2][3][4][5]

  • Attach CWC Schedule 2 identifier to the paperwork.

Protocol B: Spill Response & Decontamination

For immediate containment of leaks.

The Logic: You cannot simply wash this away.[6] You must chemically sever the ester bonds (hydrolysis) to render it water-soluble for capture, but complete destruction of the P-C bond requires incineration.[1][2]

• Evacuate & PPE: Wear Butyl rubber or Nitrile gloves (double gloved), safety goggles, and a lab coat.[2]

• Containment: Dike the spill with sand or vermiculite.[2]

• Absorption: Absorb the bulk liquid onto the inert media. Scoop into a wide-mouth waste jar.

• Surface Decontamination (The "Decon" Solution):

  • Prepare a solution of 10% Sodium Carbonate (Na₂CO₃) and 5% Sodium Hypochlorite (Bleach) in water.[1][2]

  • Mechanism:[1][2][5][7] The alkali promotes hydrolysis; the oxidizer aids in breaking down organic residues.

  • Caution: This reaction is exothermic.[2] Apply slowly.

• Final Cleanup: Rinse the area with water and collect all rinsate.[2] The rinsate must be disposed of as hazardous waste, not sewered.

Visualized Workflows

Figure 1: Waste Stream Decision Matrix

This logic gate ensures no Schedule 2 chemicals enter the municipal water system.

Caption: Decision matrix for DIBMP disposal. Note the strict prohibition on sewer disposal due to environmental persistence.

Figure 2: Hydrolysis & Persistence Pathway

Understanding why simple neutralization is insufficient for final disposal.[2]

Caption: Degradation pathway. Chemical neutralization leaves the stable Methylphosphonic Acid (MPA), which requires thermal destruction.[1]

Scientific Rationale & Causality

Why Incineration? The carbon-phosphorus (C-P) bond in DIBMP is thermodynamically stable and resistant to photolysis and hydrolysis under ambient conditions.[1][2] Biological wastewater treatment plants generally cannot cleave this bond.[2] If released, DIBMP degrades into Methylphosphonic Acid (MPA), a compound used as a forensic marker for nerve agent activity because it persists in soil for decades.[2][4] Therefore, incineration at >1000°C with a dwell time of >2 seconds is the only method that guarantees mineralization of the phosphorus to inorganic phosphate (captured by scrubbers).

Why Avoid Bleach Alone? While bleach (hypochlorite) is a standard oxidizer, using it on bulk organophosphonates can generate heat and potentially toxic chlorination byproducts.[1][2] We use a carbonate buffer (Protocol B) to control the pH and ensure the hydrolysis is driven by alkalinity, using bleach only as a secondary polishing agent for trace residues.

References

• Organisation for the Prohibition of Chemical Weapons (OPCW). (n.d.).[1] Annex on Chemicals, Schedule 2.[2][4][8] Retrieved from [Link][1][2][4]

• PubChem. (n.d.).[1][2] Diisobutyl methylphosphonate (Compound Summary). National Library of Medicine.[2] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1][2] Resource Conservation and Recovery Act (RCRA) Regulations.[1][9][10] Retrieved from [Link][1][2][4]

• National Research Council. (2011).[1][2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[2] Retrieved from [Link][1][2][4]

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• 1. Diisopropyl methylphosphonate - Wikipedia [en.wikipedia.org]
• 2. Schedule 2 | OPCW [opcw.org]
• 3. Diisobutyl methylphosphonate | C9H21O3P | CID 566101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diisopropyl methylphosphonate, 95%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. chemicalbook.com [chemicalbook.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Notices - Annex A - List of scheduled chemicals of the CWC. [international.gc.ca]
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